Tetratriacontane

• CAS: 14167-59-0

Core Science & Biosynthesis

what are the physical properties of Tetratriacontane

An In-depth Technical Guide to the Physical Properties of Tetratriacontane

This guide provides a comprehensive overview of the core physical properties of Tetratriacontane (C34H70), tailored for researchers, scientists, and professionals in drug development. It includes detailed data, experimental methodologies, and visual workflows to facilitate a deeper understanding of this long-chain alkane.

Core Physical Properties

Tetratriacontane is a long-chain saturated hydrocarbon belonging to the alkane series, with the chemical formula C34H70.[1] At room temperature, it exists as a white, waxy solid.[2] Its linear structure and high molecular weight are key determinants of its physical characteristics.

General Properties

The fundamental identifiers and molecular characteristics of Tetratriacontane are summarized below.

Property	Value	Source
Molecular Formula	C34H70	[1][3]
Molecular Weight	478.92 g/mol	[3][4]
IUPAC Name	Tetratriacontane	[5]
CAS Number	14167-59-0	[3][4]
Appearance	White Flakes/Solid	[2][5]

Thermal Properties

The melting and boiling points of Tetratriacontane are critical indicators of its thermal stability and the strength of the intermolecular van der Waals forces.

Property	Value	Conditions	Source
Melting Point	72-76 °C	[6]
72.6 °C	[3][7]
72-75 °C	(lit.)	[2][8][9]
Boiling Point	483 °C	@ 760 mmHg	[3][7]
482.4 °C	@ 760 mmHg	[2]
285 °C	@ 2 mmHg (lit.)	[8][9][10]

Density and Solubility

The density and solubility profile of Tetratriacontane are characteristic of long-chain alkanes, highlighting its nonpolar nature.

Property	Value	Conditions	Source
Density	0.812 g/cm³	[2]
0.9045 g/cm³	(estimate)	[8][10][11]
Water Solubility	7.97e-013 mg/L	@ 25 °C (est)	[7]
Insoluble	[1][12]
Solubility in Organic Solvents	Soluble in hexane (B92381) and benzene.	[1]
Soluble in chloroform.	[9][10][11]

Other Physical Data

Additional physical properties of Tetratriacontane are provided below.

Property	Value	Conditions	Source
Vapor Pressure	5.36E-09 mmHg	@ 25 °C	[2][8][11]
Refractive Index	1.453	[2]
1.4296	[8][10][11]
Flash Point	345.3 °C	[2][8][11]

Molecular Structure

Tetratriacontane consists of a 34-carbon unbranched chain.[5] Its structure is fundamental to its physical properties, such as its high melting point and hydrophobicity.

Molecular Structure of Tetratriacontane.

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the key physical properties of long-chain alkanes like Tetratriacontane.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid.[13] For a pure crystalline compound, this transition occurs over a narrow temperature range.[14]

Methodology: Capillary Method

• Sample Preparation: A small amount of dry, powdered Tetratriacontane is packed into a capillary tube to a height of about 2-3 mm.[15][16]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or Thiele tube) alongside a calibrated thermometer.[14]

• Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as the temperature approaches the expected melting point.[14][16]

• Observation: The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes liquid is recorded as the end of the range.[14]

Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[17][18] For high molecular weight compounds like Tetratriacontane, boiling point is often measured under reduced pressure to prevent thermal decomposition.[8][9][10]

Methodology: Thiele Tube Method

• Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed in a small test tube.[19]

• Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample. The test tube is then attached to a thermometer.[18][19] This assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[19]

• Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.[18][19]

• Observation: As the sample heats, a steady stream of bubbles will emerge from the inverted capillary tube. The heat is then removed, and the apparatus is allowed to cool.[19]

• Measurement: The boiling point is the temperature at which the liquid is drawn back into the capillary tube.[17][19]

Workflow for Boiling Point Determination.

Density Determination

The density of a solid is its mass per unit volume. For an insoluble solid like Tetratriacontane, the water displacement method is commonly used.[20]

Methodology: Water Displacement

• Mass Measurement: The mass of a sample of Tetratriacontane is measured using an analytical balance.[20][21]

• Initial Volume: A known volume of water is placed in a graduated cylinder, and the initial volume is recorded.[20][22]

• Displacement: The weighed solid sample is carefully submerged in the water in the graduated cylinder.[20][22]

• Final Volume: The new volume of the water is recorded. The difference between the final and initial volumes gives the volume of the solid.[20][22]

• Calculation: Density is calculated by dividing the mass of the solid by its determined volume.[20][21]

Workflow for Density Determination.

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. Alkanes are generally soluble in nonpolar organic solvents and insoluble in polar solvents like water.[1][23]

Methodology: Gravimetric Analysis

• Saturation: A saturated solution is prepared by adding an excess amount of Tetratriacontane to a known volume of the solvent (e.g., hexane) at a specific temperature. The mixture is agitated for an extended period to ensure equilibrium is reached.

• Separation: The undissolved solid is separated from the solution by filtration or centrifugation.

• Solvent Evaporation: A known volume of the saturated solution is carefully transferred to a pre-weighed container. The solvent is then evaporated, leaving behind the dissolved Tetratriacontane.

• Mass Measurement: The container with the residue is weighed. The mass of the dissolved solute is determined by subtracting the initial mass of the container.

• Calculation: The solubility is expressed as the mass of solute per volume or mass of the solvent.

Workflow for Solubility Determination.

References

• 1. CAS 14167-59-0: Tetratriacontane | CymitQuimica [cymitquimica.com]
• 2. Page loading... [guidechem.com]
• 3. Tetratriacontane | 14167-59-0 | FT65863 | Biosynth [biosynth.com]
• 4. scbt.com [scbt.com]
• 5. Tetratriacontane | C34H70 | CID 26519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 432070010 [thermofisher.com]
• 7. tetratriacontane, 14167-59-0 [thegoodscentscompany.com]
• 8. n-Tetratriacontane [chembk.com]
• 9. N-TETRATRIACONTANE | 14167-59-0 [amp.chemicalbook.com]
• 10. N-TETRATRIACONTANE | 14167-59-0 [chemicalbook.com]
• 11. TETRATRICONTANE [chembk.com]
• 12. Triacontane | C30H62 | CID 12535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. chem.ucalgary.ca [chem.ucalgary.ca]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 17. scribd.com [scribd.com]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. wjec.co.uk [wjec.co.uk]
• 21. legacy.babcock.edu.ng [legacy.babcock.edu.ng]
• 22. m.youtube.com [m.youtube.com]
• 23. All about Solubility of Alkanes [unacademy.com]

A Technical Guide to the Natural Sources, Isolation, and Analysis of Tetratriacontane

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratriacontane (C34H70) is a long-chain, saturated hydrocarbon belonging to the alkane series.[1] As a non-polar, waxy solid at room temperature, it is characterized by its hydrophobicity and chemical stability.[1] In nature, tetratriacontane is primarily found as a component of the epicuticular wax layer on the surfaces of plants, which serves as a protective barrier against environmental stressors.[2][3] It has also been identified in various microorganisms and insects.[1][4] The study of tetratriacontane and similar very-long-chain alkanes is of growing interest due to their potential biological activities, including antimicrobial and antioxidant properties, making them relevant to the fields of pharmacology and drug development. This guide provides a comprehensive overview of the natural sources of tetratriacontane, detailed protocols for its isolation and purification, and methods for its analytical characterization.

Natural Sources of Tetratriacontane

Tetratriacontane is synthesized by a variety of organisms as a metabolic byproduct or as a functional component of their external layers. Its presence is most significant in the epicuticular waxes of higher plants.

• Plant Kingdom : The outermost layer of a plant's cuticle is covered in a complex mixture of lipids known as epicuticular wax, which includes very-long-chain alkanes, alcohols, esters, and fatty acids.[2][3] Tetratriacontane is a common constituent of this wax layer, contributing to the plant's defense against desiccation, UV radiation, and pathogens. It has been identified in various plant species, including Vanilla madagascariensis and Solanum tuberosum.[1]

• Microorganisms : Certain bacteria and cyanobacteria are known to produce long-chain alkanes. For instance, tetratriacontane has been noted in cyanobacteria such as Synechocystis.

• Insects : The cuticular hydrocarbons (CHCs) of insects play a crucial role in preventing water loss and in chemical communication.[4] While the composition of CHCs is highly species-specific, long-chain alkanes like tetratriacontane are components of these profiles in some insects.[4]

Data Presentation: Occurrence of Tetratriacontane

The following table summarizes the reported presence of tetratriacontane in various natural sources. The quantification of these compounds is highly dependent on the analytical method employed, with Gas Chromatography-Mass Spectrometry (GC-MS) being the standard.[5]

Organism/Source	Part Analyzed	Method of Detection	Concentration / Relative Abundance	Reference(s)
Rosa canina (Dog Rose)	Adaxial Leaf Epicuticular Wax	GC-MS	Constituent of the alkane fraction (52% of total epicuticular wax)	[2]
Morettia phillaeana	Leaf Epicuticular Wax	GC-MS	Major component of the hydrocarbon fraction (Hydrocarbons: 74.15% of total wax)	[6]
Gossypium hirsutum (Cotton)	Leaf Epicuticular Wax	GC-MS	Identified as a wax component	[7]
Forage (general)	Plant Material	GC-MS	Quantifiable in the C21-C36 range	[5][8]
Bovine Feces	Fecal Material	GC-MS	Quantifiable (as a biomarker for diet)	[5][8]
Various Plant Species	Leaves	GC-MS	Common component of the alkane fraction in epicuticular waxes	[9]

Isolation and Purification Protocols

The isolation of tetratriacontane from natural sources follows a multi-step process involving extraction, fractionation, and purification. The hydrophobic nature of the compound dictates the use of non-polar solvents and adsorbents.

General Experimental Workflow

The overall process for isolating tetratriacontane is depicted below. It begins with the preparation of the biological material, followed by a lipid extraction, and concludes with chromatographic purification and analysis.

General workflow for the extraction and analysis of tetratriacontane.

Protocol 1: Soxhlet Extraction of Total Lipids

This method is highly effective for the exhaustive extraction of non-polar lipids, including alkanes, from a solid matrix.[10][11]

Materials:

• Dried, powdered biological sample (10-20 g)

• Soxhlet extractor apparatus (500-mL flask, extractor, condenser)[12]

• Cellulose (B213188) extraction thimble

• n-Hexane (HPLC grade)

• Heating mantle

• Boiling chips

• Rotary evaporator

Procedure:

• Sample Loading: Weigh 10-20 g of the finely ground, dried sample and place it into a cellulose extraction thimble.[12] Place the thimble inside the main chamber of the Soxhlet extractor.

• Solvent Addition: Fill a 500-mL round-bottom flask with approximately 300 mL of n-hexane and add a few boiling chips.[12]

• Apparatus Assembly: Assemble the Soxhlet apparatus by placing the flask on a heating mantle, attaching the extractor body, and fitting the condenser on top.[11] Ensure water is flowing through the condenser.

• Extraction: Heat the solvent to a gentle boil. The solvent vapor will travel up the distillation arm, condense, and drip into the thimble containing the sample. The extraction chamber will slowly fill with the condensed solvent until it reaches the top of the siphon arm, at which point the solvent and extracted lipids will be siphoned back into the boiling flask.

• Duration: Allow the extraction to run for 16-24 hours, ensuring 4-6 cycles per hour.[12]

• Concentration: After extraction, allow the apparatus to cool. Remove the round-bottom flask and concentrate the extract under reduced pressure using a rotary evaporator to yield the crude lipid extract.

Protocol 2: Fractionation by Column Chromatography

Column chromatography is used to separate the non-polar alkane fraction from more polar compounds in the crude extract.[13][14]

Materials:

• Glass chromatography column (2-4 cm diameter)

• Silica (B1680970) gel (60-120 mesh), activated

• n-Hexane (HPLC grade)

• Sand (acid-washed)

• Glass wool or cotton

• Collection flasks or test tubes

Procedure:

• Column Preparation: Place a small plug of glass wool or cotton at the bottom of the column.[15] Add a ~1 cm layer of sand over the plug.

• Packing the Column (Wet Slurry Method): In a beaker, prepare a slurry of silica gel in n-hexane.[14][16] Pour the slurry into the column, continuously tapping the side of the column to ensure even packing and remove air bubbles.[16] Allow the silica to settle, draining excess solvent until the solvent level is just above the silica bed. Never let the column run dry.[16]

• Adding a Protective Layer: Carefully add another ~1 cm layer of sand on top of the silica bed to prevent disturbance during sample loading.[14]

• Sample Loading: Dissolve the crude lipid extract from Protocol 1 in a minimal amount of n-hexane. Carefully apply the dissolved sample to the top of the column using a pipette.

• Elution: Elute the column with n-hexane. Since alkanes are the least polar compounds in the mixture, they will have the weakest interaction with the polar silica gel and will elute first.[13]

• Fraction Collection: Collect the eluate in a series of fractions using test tubes or flasks.

• Solvent Evaporation: Evaporate the solvent from the collected fractions containing the desired compound to obtain the purified hydrocarbon fraction.

Analysis and Characterization

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive method for identifying and quantifying tetratriacontane. The gas chromatograph separates the components of the mixture, and the mass spectrometer provides data on their molecular weight and fragmentation pattern, allowing for positive identification.[5][17]

Instrumentation and Parameters:

• Gas Chromatograph: Agilent GC 6890 or similar.

• Mass Spectrometer: Agilent 5973 MSD or similar.

• Column: A non-polar capillary column, such as a HP5-MS or DB-1ms (30-60 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for hydrocarbon analysis.[17][18]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injection: Cool on-column or splitless injection is preferred for high-boiling point compounds to prevent thermal degradation.[17]

• Temperature Program: A temperature program is essential for separating a mixture of long-chain alkanes.[18][19][20] A typical program might be:

  • Initial temperature: 50°C, hold for 2-3 minutes.

  • Ramp 1: Increase to 270°C at a rate of 4°C/min.

  • Ramp 2: Increase to 320°C at a rate of 20°C/min, hold for 10-15 minutes.[8][17][18]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 600.

  • Source Temperature: 250-300°C.

• Data Analysis: Tetratriacontane (C34H70, M.W. 478.9 g/mol ) can be identified by its retention time relative to an n-alkane standard and its characteristic mass spectrum, which will show a molecular ion peak (m/z 478.9) and a series of fragment ions (e.g., m/z 57, 71, 85) typical of straight-chain alkanes.[1][21]

Potential Biological Activities

While often considered biologically inert, recent studies have indicated that very-long-chain alkanes and related compounds possess antimicrobial properties. The exact mechanism is not fully elucidated but is thought to involve disruption of the bacterial cell membrane.

Diagram of Proposed Antimicrobial Action

Long-chain hydrocarbons may interfere with the lipid bilayer of bacterial membranes, leading to increased permeability, leakage of cellular contents, and ultimately, cell death. The length of the alkyl chain is a key factor in modulating this activity.[22][23]

Proposed mechanism for the antimicrobial activity of long-chain alkanes.

References

• 1. Tetratriacontane | C34H70 | CID 26519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chemical Composition of the Epicuticular and Intracuticular Wax Layers on Adaxial Sides of Rosa canina Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scienceopen.com [scienceopen.com]
• 8. researchgate.net [researchgate.net]
• 9. Localization of the Transpiration Barrier in the Epi- and Intracuticular Waxes of Eight Plant Species: Water Transport Resistances Are Associated with Fatty Acyl Rather Than Alicyclic Components - PMC [pmc.ncbi.nlm.nih.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. Soxhlet-type extraction | Cyberlipid [cyberlipid.gerli.com]
• 12. epa.gov [epa.gov]
• 13. web.uvic.ca [web.uvic.ca]
• 14. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 15. cactus.utahtech.edu [cactus.utahtech.edu]
• 16. youtube.com [youtube.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 20. youtube.com [youtube.com]
• 21. researchgate.net [researchgate.net]
• 22. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Unveiling the Role of Alkyl Chain in Boosting Antibacterial Selectivity and Cell Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]

Tetratriacontane: A Comprehensive Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of tetratriacontane, a long-chain alkane with growing interest in various scientific fields. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical properties, synthesis, and potential applications, supported by experimental protocols and data visualizations.

Core Data Summary

An essential starting point for any research involving a chemical compound is its fundamental identification and properties. Tetratriacontane, a saturated hydrocarbon with 34 carbon atoms, is characterized by the following identifiers and physical data.

Property	Value	Citations
CAS Number	14167-59-0
Molecular Formula	C₃₄H₇₀
Molecular Weight	478.92 g/mol	[1][2]
Appearance	White flakes or solid at room temperature.	[2]
Melting Point	72-75 °C
Boiling Point	483 °C	[1]
Solubility	Insoluble in water, soluble in organic solvents like hexane (B92381) and benzene.	[2]

Synthesis of Tetratriacontane

A common method for the synthesis of long-chain alkanes like tetratriacontane is through the electrocoupling of fatty acids. This process, known as the Kolbe electrolysis, offers a high-yield pathway to produce tetratriacontane from stearic acid.

Experimental Protocol: Electrocoupling of Stearic Acid

This protocol details the synthesis of tetratriacontane via the electrocoupling of stearic acid.

Materials:

• Stearic acid (3.0 to 4.0 mmol)

• Methanol (B129727)

• 1M Sodium methoxide (B1231860) in methanol

• Concentrated Hydrochloric acid (HCl)

• Hexanes

• Deionized water

Equipment:

• Potentiostat/galvanostat

• Platinum electrodes (e.g., 1.5 cm x 1.5 cm and 2.5 cm x 1.0 cm)

• Water-jacketed electrolysis cell

• Magnetic stirrer and stir bar

• 125 mL separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 3.0 to 4.0 mmol of stearic acid in methanol within the water-jacketed electrolysis cell.

• Neutralize the solution by adding approximately 0.3 to 0.6 mL of 1M sodium methoxide.

• Set up the electrolysis cell with two platinum electrodes spaced less than 0.5 cm apart. Maintain a constant temperature between 40°C and 60°C using the water jacket.

• Agitate the reaction mixture with a magnetic stir bar.

• Apply a constant current using a potentiostat/galvanostat, with a current density between 0.05 and 0.12 A/cm².

• Continue the electrolysis until an electrical charge equivalent to 1.3 Faradays per mole of the starting stearic acid has passed through the mixture.

• Upon completion, halt the electrolysis and acidify the reaction mixture with a few drops of concentrated HCl.

• Evaporate the methanol from the solution.

• Dissolve the crude product in 50 mL of hexanes.

• Transfer the hexane solution to a 125 mL separatory funnel and wash it three times with 75 mL volumes of water at 60°C.

• The final product, n-tetratriacontane, can be isolated from the hexane layer.

Synthesis Workflow

Applications in Research and Drug Development

Tetratriacontane's unique physical and chemical properties lend it to a variety of applications in scientific research and the development of new technologies.

Materials Science

Due to its long-chain structure, tetratriacontane possesses hydrophobic and self-assembly characteristics. These properties are being explored for the development of:

• Hydrophobic Coatings: Its water-repelling nature can be utilized to create protective coatings for materials, enhancing their durability in moist environments.

• Nanoparticles: The self-assembly capabilities of tetratriacontane can be harnessed to form well-defined nanoparticles, which have potential applications in electronics, catalysis, and drug delivery.

Environmental and Biological Studies

Tetratriacontane is found in various organisms, including certain plants and cyanobacteria, making it a useful biomarker in environmental studies. Its presence and concentration in samples can provide insights into the composition of ecosystems and be used for pollution monitoring.

Biological and Pharmacological Activity

Recent studies have indicated that tetratriacontane exhibits biological activity, which is of significant interest to drug development professionals.

• Antimicrobial Activity: Tetratriacontane has been reported to possess antimicrobial properties.

• Cytotoxic and Antitumor Properties: Some research suggests that tetratriacontane may have cytotoxic effects against certain cancer cell lines.

Experimental Protocols for Biological Activity Assessment

The following are detailed methodologies for evaluating the biological activity of tetratriacontane.

Antimicrobial Activity Assessment: Agar (B569324) Well Diffusion Method

This protocol outlines a standard procedure for determining the antimicrobial activity of tetratriacontane.

Materials:

• Tetratriacontane

• Suitable solvent (e.g., DMSO)

• Bacterial or fungal strains of interest

• Muller-Hinton Agar (for bacteria) or Potato Dextrose Agar (for fungi)

• Sterile petri dishes

• Sterile swabs

• Micropipettes

• Incubator

Procedure:

• Prepare a stock solution of tetratriacontane in a suitable solvent at a known concentration.

• Prepare and sterilize the appropriate agar medium and pour it into sterile petri dishes. Allow the agar to solidify.

• Inoculate the agar plates uniformly with the test microorganism using a sterile swab.

• Create wells of a specific diameter in the agar using a sterile borer.

• Add a defined volume of the tetratriacontane solution to the wells. A solvent control should also be included.

• Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for 24 hours for bacteria).

• Measure the diameter of the zone of inhibition around the wells. A larger zone indicates greater antimicrobial activity.

Antimicrobial Testing Workflow

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which can be an indicator of cell viability and cytotoxicity.

Materials:

• Tetratriacontane

• Cell line of interest (e.g., a cancer cell line)

• Cell culture medium (e.g., RPMI-1640 or DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• CO₂ incubator

• Microplate reader

Procedure:

• Culture the desired cells in a suitable medium supplemented with FBS and antibiotics in a CO₂ incubator.

• Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare various concentrations of tetratriacontane in the cell culture medium.

• Remove the old medium from the wells and add the medium containing different concentrations of tetratriacontane. Include untreated cells as a control.

• Incubate the plate for a specific period (e.g., 24, 48, or 72 hours).

• After incubation, add a specific volume of MTT solution to each well and incubate for a few hours, allowing viable cells to convert MTT into formazan (B1609692) crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of the solution in each well using a microplate reader at a specific wavelength (typically around 570 nm).

• Calculate the percentage of cell viability for each concentration of tetratriacontane compared to the untreated control.

This technical guide provides a solid foundation for researchers and professionals working with tetratriacontane. The provided data and protocols are intended to facilitate further investigation into the properties and applications of this promising long-chain alkane.

References

• 1. Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. japsonline.com [japsonline.com]

Spectroscopic Profile of Tetratriacontane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for tetratriacontane (C₃₄H₇₀), a long-chain saturated hydrocarbon. The information presented herein is intended to assist in the identification, characterization, and quality control of this compound in research and development settings. This document details typical data obtained from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), including experimental protocols and data interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of organic compounds. For a simple, unbranched alkane like tetratriacontane, the NMR spectra are characteristically straightforward.

¹H NMR Data

The ¹H NMR spectrum of a straight-chain alkane is dominated by two main signals: a triplet corresponding to the terminal methyl (CH₃) protons and a large, overlapping multiplet for the internal methylene (B1212753) (CH₂) protons.

Chemical Shift (δ) ppm	Multiplicity	Assignment
~0.88	Triplet	-CH₃
~1.26	Multiplet	-(CH₂)₃₂-

Table 1: ¹H NMR Spectroscopic Data for Tetratriacontane.

¹³C NMR Data

The ¹³C NMR spectrum of tetratriacontane is also relatively simple, showing distinct signals for the terminal methyl carbons and the internal methylene carbons. Due to the long chain, the signals for the internal methylene carbons may overlap.

Chemical Shift (δ) ppm	Assignment
~14.1	-CH₃
~22.7	-CH₂CH₃
~29.4	-(CH₂)n-
~29.7	-(CH₂)n-
~31.9	-CH₂CH₂CH₃

Table 2: ¹³C NMR Spectroscopic Data for Tetratriacontane.

Experimental Protocol: NMR Spectroscopy

A general protocol for obtaining NMR spectra of long-chain alkanes like tetratriacontane is as follows:

• Sample Preparation: Dissolve 5-25 mg of tetratriacontane in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃). Ensure the sample is fully dissolved; gentle warming may be necessary. For ¹³C NMR, a higher concentration (50-100 mg) is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (0 ppm).

• Instrumentation: The spectra are typically acquired on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: A standard proton experiment is run. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-5 seconds, and a spectral width that covers the expected chemical shift range (e.g., 0-10 ppm).

• ¹³C NMR Acquisition: A proton-decoupled ¹³C experiment is typically performed to simplify the spectrum. A larger number of scans is usually required compared to ¹H NMR.

NMR Experimental Workflow.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For an alkane, the IR spectrum is characterized by C-H stretching and bending vibrations.

Wavenumber (cm⁻¹)	Intensity	Assignment
2957 - 2917	Strong	C-H stretch (asymmetric and symmetric)
1474 - 1464	Medium	C-H bend (scissoring)
729 - 720	Medium	C-H bend (rocking)

Table 3: IR Spectroscopic Data for Tetratriacontane.

Experimental Protocol: IR Spectroscopy (Thin Solid Film)

A common and straightforward method for analyzing solid samples like tetratriacontane is the thin solid film technique.

• Sample Preparation: Dissolve a small amount of tetratriacontane (a few milligrams) in a volatile solvent such as chloroform (B151607) or hexane (B92381).

• Film Deposition: Apply a drop of the solution onto the surface of an IR-transparent salt plate (e.g., NaCl or KBr).

• Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin, solid film of the sample on the plate.

• Data Acquisition: Place the salt plate in the sample holder of an FT-IR spectrometer and acquire the spectrum. A background spectrum of the clean salt plate should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes molecules and separates the ions based on their mass-to-charge ratio (m/z). For long-chain alkanes, electron ionization (EI) is commonly used, which often leads to extensive fragmentation.

Mass Spectral Data

The mass spectrum of tetratriacontane will typically show a very weak or absent molecular ion peak (M⁺) due to the instability of the parent ion. The spectrum is characterized by a series of fragment ions separated by 14 Da (corresponding to the loss of a CH₂ group). The most abundant peaks are usually in the lower mass range.

m/z	Relative Intensity	Assignment
43	High	C₃H₇⁺
57	High	C₄H₉⁺
71	High	C₅H₁₁⁺
85	Medium	C₆H₁₃⁺
...	...	CₙH₂ₙ₊₁⁺
478	Very Low / Absent	[C₃₄H₇₀]⁺ (Molecular Ion)

Table 4: Key Mass Spectrometry Fragmentation Data for Tetratriacontane.

Experimental Protocol: GC-MS

Gas chromatography-mass spectrometry (GC-MS) is well-suited for the analysis of volatile and semi-volatile compounds like long-chain alkanes.

• Sample Preparation: Dissolve the tetratriacontane sample in a suitable solvent like hexane or dichloromethane (B109758) to a concentration of approximately 1 mg/mL.

• GC Separation:

  • Injector: Use a split/splitless injector, typically operated at a high temperature (e.g., 300 °C) to ensure complete vaporization of the long-chain alkane.

  • Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is commonly used.

  • Oven Program: A temperature program is employed to elute the compound. A typical program might start at a lower temperature (e.g., 150 °C), hold for a few minutes, and then ramp up to a high final temperature (e.g., 320 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

• MS Detection:

  • Ionization: Electron ionization (EI) at 70 eV is standard.

  • Mass Analyzer: A quadrupole or ion trap mass analyzer is commonly used.

  • Scan Range: The mass range is typically scanned from m/z 40 to 600.

Alkane Fragmentation Pathway in EI-MS.

Solubility of Tetratriacontane in Common Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetratriacontane (C₃₄H₇₀), a long-chain saturated hydrocarbon. Understanding the solubility characteristics of such molecules is crucial in various fields, including materials science, pharmaceuticals, and geochemistry. This document compiles available quantitative and qualitative solubility data, details experimental protocols for solubility determination, and presents a visual workflow for these procedures.

Core Concepts in Tetratriacontane Solubility

Tetratriacontane is a nonpolar, waxy solid at room temperature. Its solubility is primarily governed by the principle of "like dissolves like." As a long-chain alkane, it exhibits favorable van der Waals interactions with nonpolar organic solvents. Conversely, it is practically insoluble in polar solvents like water due to the high energy required to disrupt the strong hydrogen bonding network of water molecules for the insertion of a nonpolar hydrocarbon.

The solubility of tetratriacontane is significantly influenced by temperature. As temperature increases, the kinetic energy of the solvent molecules increases, enabling them to overcome the lattice energy of the solid tetratriacontane more effectively, leading to higher solubility.

Quantitative Solubility Data

Quantitative solubility data for tetratriacontane in a wide range of organic solvents is not extensively available in publicly accessible literature. However, based on available studies on long-chain n-alkanes and general principles of solubility, the following table summarizes the expected and reported solubility characteristics.

Solvent	Chemical Formula	Polarity	Solubility of Tetratriacontane	Temperature Dependence
Nonpolar Solvents
Toluene (B28343)	C₇H₈	Nonpolar	Soluble. A study on n-alkanes from C24 to C44 indicates solubility in toluene.[1]	Strong positive correlation
Hexane	C₆H₁₄	Nonpolar	Soluble. Often used as a solvent for alkane standards.	Strong positive correlation
Cyclohexane	C₆H₁₂	Nonpolar	Soluble. Often used as a solvent for alkane standards.	Strong positive correlation
Carbon Tetrachloride	CCl₄	Nonpolar	Expected to be soluble.	Strong positive correlation
Diethyl Ether	(C₂H₅)₂O	Weakly Polar	Soluble.	Positive correlation
Chloroform	CHCl₃	Weakly Polar	Soluble.[2][3]	Positive correlation
Polar Aprotic Solvents
Acetone	C₃H₆O	Polar Aprotic	Sparingly soluble to insoluble.	Minor positive correlation
Polar Protic Solvents
Ethanol	C₂H₅OH	Polar Protic	Very slightly soluble to insoluble.[1]	Minor positive correlation
Methanol	CH₃OH	Polar Protic	Insoluble.	-
Water	H₂O	Polar Protic	Insoluble.[4]	-

Note: Specific quantitative values are highly dependent on the experimental conditions, particularly temperature. The information for toluene is based on a study that includes tetratriacontane within its scope. For other solvents, the qualitative description is based on the general behavior of long-chain alkanes.

Experimental Protocols for Solubility Determination

The determination of the solubility of a solid compound like tetratriacontane in an organic solvent can be carried out using several methods. The gravimetric method is a fundamental and widely used technique.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of tetratriacontane in a specific solvent at a controlled temperature, followed by the evaporation of the solvent and weighing the remaining solute.

Materials:

• Tetratriacontane (high purity)

• Organic solvent of interest (analytical grade)

• Analytical balance (± 0.0001 g)

• Temperature-controlled shaker or water bath

• Glass vials with screw caps

• Syringe filters (solvent-compatible, e.g., PTFE)

• Pipettes

• Evaporating dish or pre-weighed beaker

• Oven or vacuum desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of tetratriacontane to a known volume or mass of the solvent in a glass vial. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is reached. This timeframe should be determined empirically by measuring the concentration at different intervals until it remains constant.

• Sample Withdrawal and Filtration:

  • Allow the vial to rest at the set temperature for a few hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant (the clear saturated solution) using a pre-heated pipette to avoid premature crystallization.

  • Immediately filter the solution using a syringe filter into a pre-weighed evaporating dish or beaker. This step is critical to remove any undissolved microcrystals.

• Solvent Evaporation and Mass Determination:

  • Place the evaporating dish in a well-ventilated oven at a temperature slightly above the boiling point of the solvent but well below the melting point of tetratriacontane. Alternatively, use a rotary evaporator or a vacuum desiccator to remove the solvent.

  • Once the solvent has completely evaporated, cool the dish to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the evaporating dish with the dried tetratriacontane residue.

• Calculation of Solubility:

  • Calculate the mass of the dissolved tetratriacontane by subtracting the initial weight of the empty dish from the final weight.

  • Express the solubility in desired units, such as grams of solute per 100 g of solvent, grams of solute per liter of solution, or mole fraction.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the gravimetric solubility determination process.

Caption: Workflow for Gravimetric Solubility Determination.

Conclusion

The solubility of tetratriacontane is fundamentally linked to its nonpolar nature, making it soluble in nonpolar organic solvents and insoluble in polar ones. Temperature plays a critical role, with solubility in nonpolar solvents increasing significantly with a rise in temperature. While comprehensive quantitative data remains a subject for further experimental investigation, the principles outlined and the experimental protocol provided in this guide offer a solid foundation for researchers and professionals working with this and similar long-chain alkanes. The provided workflow and methodologies can be adapted for the systematic study of solubility in various solvent systems, which is essential for applications ranging from drug formulation to industrial process design.

References

• 1. researchgate.net [researchgate.net]
• 2. N-TETRATRIACONTANE | 14167-59-0 [chemicalbook.com]
• 3. N-TETRATRIACONTANE | 14167-59-0 [amp.chemicalbook.com]
• 4. All about Solubility of Alkanes [unacademy.com]

An In-depth Technical Guide to the Crystal Structure and Polymorphism of Tetratriacontane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratriacontane (n-C34H70) is a long-chain n-alkane that serves as a valuable model system for understanding the crystallization behavior and polymorphism of linear hydrocarbons. Its structural properties are of significant interest in various fields, including pharmaceuticals, materials science, and geology. In the pharmaceutical industry, understanding the polymorphic behavior of excipients and active pharmaceutical ingredients is critical, as different crystal forms can exhibit distinct physical properties such as solubility, dissolution rate, and stability, which in turn affect bioavailability and therapeutic efficacy. This technical guide provides a comprehensive overview of the crystal structure and polymorphism of tetratriacontane, including detailed crystallographic data, phase transition behavior, and experimental protocols for its characterization.

Polymorphism of Tetratriacontane

Tetratriacontane is known to exhibit at least three polymorphic forms: monoclinic, orthorhombic, and triclinic. The stability of each polymorph is dependent on temperature and the conditions of crystallization, such as the solvent used and the rate of cooling.[1]

Monoclinic Form

At room temperature, the most thermodynamically stable form of tetratriacontane is the monoclinic polymorph.[1] This form is characterized by a specific packing arrangement of the long hydrocarbon chains. Even-numbered n-alkanes with 26 or more carbon atoms, a category that includes tetratriacontane, typically adopt a monoclinic structure with an orthorhombic subcell.

Orthorhombic Form

The orthorhombic polymorph of tetratriacontane can be obtained under specific crystallization conditions, for instance, when crystallized from a toluene (B28343) solution.[1] This form is generally observed at temperatures higher than the stable range of the monoclinic form, just before the transition to the rotator phase.

Triclinic Form

The triclinic form is another possible crystalline structure for tetratriacontane, although it is less commonly reported in the literature compared to the monoclinic and orthorhombic forms. The specific conditions leading to the formation of a stable triclinic polymorph of tetratriacontane are not as well-defined as for the other two forms.

Crystallographic Data

Table 1: Crystallographic Data for Polymorphs of n-Hexatriacontane (C36H74) (Approximation for Tetratriacontane)

Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
Monoclinic	P2₁/a	7.42	4.96	95.14	90	119.1	90
Orthorhombic	Pca2₁	7.42	4.96	95.14	90	90	90

Note: This data is for n-hexatriacontane and should be used as an estimate for tetratriacontane.

Phase Transitions and Thermal Behavior

Tetratriacontane undergoes a series of well-defined phase transitions upon heating. These transitions can be effectively studied using techniques such as Differential Scanning Calorimetry (DSC) and Raman Spectroscopy.

The typical phase transition sequence is as follows:

Monoclinic → Orthorhombic → Rotator Phase → Melt

The transition from the monoclinic to the orthorhombic form occurs at approximately 69.2°C.[1] This is followed by a transition to a "rotator" phase at around 69.6°C. In the rotator phase, the long-chain molecules exhibit rotational disorder around their long axes while maintaining their positional order. Finally, the rotator phase melts into an isotropic liquid at about 72.9°C.[1]

Table 2: Thermal Properties and Phase Transitions of Tetratriacontane

Property	Value
Melting Point	72.6 - 75 °C
Boiling Point	285 °C at 2 mm Hg
Monoclinic to Orthorhombic Transition	~69.2 °C
Orthorhombic to Rotator Phase Transition	~69.6 °C
Rotator Phase to Melt Transition	~72.9 °C

The logical relationship between these phases can be visualized as a sequential progression with increasing temperature.

References

• 1. Tetratriacontane [webbook.nist.gov]

Tetratriacontane: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and relevant experimental methodologies for tetratriacontane (C₃₄H₇₀). As a long-chain aliphatic hydrocarbon, tetratriacontane is generally considered to have a low hazard profile. However, adherence to standard laboratory safety practices is essential. This document consolidates key data to ensure safe handling and use in a research and development setting.

Chemical and Physical Properties

Tetratriacontane is a saturated hydrocarbon belonging to the alkane series. Its physical and chemical characteristics are summarized below.

Property	Value	Reference
CAS Number	14167-59-0	[1][2]
Molecular Formula	C₃₄H₇₀	[1][3][4]
Molecular Weight	478.92 g/mol	[1][3][5]
Appearance	White solid, crystalline solid, flakes, or powder	[2][6]
Melting Point	72-76 °C (162-169 °F)	[2][3][6][7]
Boiling Point	285 °C at 0.32 kPa (2.4 mmHg)	[6][7]
Solubility	Insoluble in water. Soluble in chloroform.	[7][8]
Vapor Pressure	Negligible	[9]
Stability	Stable under normal storage and handling conditions.	[1][2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and the OSHA Hazard Communication Standard (29 CFR 1910.1200), tetratriacontane is not classified as a hazardous substance .[1][2][5][10]

• GHS Hazard Pictograms: Not applicable.[1][10]

• Signal Word: Not applicable.[1][10]

• Hazard Statements: Not applicable.[1][10]

• Primary Routes of Exposure: Inhalation of dust or fumes from heated material, skin contact, eye contact, and ingestion.

• Potential Health Effects:

  • Eye Contact: May cause minor, transient irritation.

  • Skin Contact: Not expected to cause skin irritation.[11]

  • Inhalation: Inhalation of dust may cause respiratory tract irritation. Inhalation of fumes from heated material may cause irritation.[1]

  • Ingestion: Ingestion of large amounts may cause gastrointestinal discomfort, including nausea and vomiting.[1]

Handling and Storage Protocols

Adherence to proper laboratory procedures is crucial for the safe handling of any chemical, including those with a low hazard profile like tetratriacontane.

Standard Handling Workflow

The following workflow outlines the standard procedure for handling tetratriacontane in a laboratory setting.

Caption: Standard laboratory workflow for handling tetratriacontane.

Personal Protective Equipment (PPE)

While tetratriacontane has a low hazard profile, the use of standard PPE is recommended to minimize any potential exposure and to instill good laboratory practice.

• Eye Protection: Safety glasses or goggles.[6]

• Skin Protection: Protective gloves (e.g., nitrile rubber) are recommended, especially for prolonged contact.[6][9] Lab coat.

• Respiratory Protection: Not normally required for handling the solid material. If significant dust is generated or the material is heated, a NIOSH-approved respirator for dusts or organic vapors should be used.[6][8]

Storage Requirements

Store in a cool, dry, and well-ventilated area.[1][2] Keep containers tightly closed to prevent contamination. Store away from incompatible materials, particularly strong oxidizing agents like nitric acid or peroxides.[1][2][8]

Emergency Procedures

First-Aid Measures

The following diagram outlines the decision-making process for first-aid response to an exposure incident.

Caption: Decision tree for first-aid measures after exposure.

Fire-Fighting Measures

• Flammability: The product is a combustible solid but is not considered flammable in its solid state.[1]

• Suitable Extinguishing Media: Use media appropriate for the surrounding fire, such as water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[2][6]

• Hazardous Combustion Products: Burning may produce carbon monoxide (CO) and carbon dioxide (CO₂).[1][2]

• Advice for Firefighters: Wear full protective gear and a self-contained breathing apparatus (SCBA) in a pressure-demand, MSHA/NIOSH-approved configuration.[2]

Accidental Release Measures

The following workflow should be followed in the event of a spill.

Caption: Workflow for responding to an accidental spill.

Toxicological and Ecological Profile

Toxicological Information

The toxicological properties of tetratriacontane have not been fully investigated.[2][12] However, based on available data for long-chain alkanes and the information provided in safety data sheets, the acute toxicity is expected to be very low.

• Acute Toxicity: No data available; not classified as an acutely toxic substance.[1][12]

• Skin Corrosion/Irritation: Not classified as an irritant. One source notes that minor irritation may occur in susceptible individuals.[11]

• Serious Eye Damage/Irritation: Not classified.

• Respiratory or Skin Sensitization: Not expected to be a sensitizer.[1]

• Carcinogenicity, Mutagenicity, Reproductive Toxicity: No carcinogenic, mutagenic, or reproductive toxic effects have been reported. It is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1][12]

Ecological Information

• Persistence and Degradability: As a long-chain alkane, tetratriacontane is not expected to be readily biodegradable, but it is expected to degrade in the natural environment over time.[1][11]

• Bioaccumulation: Due to its high lipophilicity, there is a potential for bioaccumulation in aquatic organisms.[1][11]

• Mobility in Soil: Low mobility is expected due to low water solubility.

Representative Experimental Protocols

While specific experimental data for tetratriacontane is sparse, its safety profile would be assessed using standardized methodologies, such as the OECD Guidelines for the Testing of Chemicals. The following are representative protocols that would be used to evaluate the key safety endpoints.

Skin Irritation: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method)

This non-animal test method is used to predict the skin irritation potential of chemicals.[2][5][6]

• Principle: The test substance is applied topically to a reconstructed human epidermis (RhE) model, which mimics the upper layers of human skin.[10] Chemical-induced irritation is identified by its cytotoxic effect, measured as a decrease in cell viability.

• Methodology Summary:

  • Tissue Preparation: Three-dimensional RhE tissue models are pre-incubated in a defined culture medium.

  • Application of Test Substance: A small quantity of the test substance (e.g., 25 mg for a solid) is applied uniformly to the surface of triplicate tissue models.[2] A negative control (e.g., water or PBS) and a positive control (e.g., 5% Sodium Dodecyl Sulfate) are run in parallel.[2]

  • Exposure and Incubation: The tissues are exposed to the test substance for a defined period (e.g., 60 minutes) at 37°C.[2]

  • Rinsing and Post-Incubation: The substance is thoroughly rinsed from the tissue surface, and the tissues are transferred to fresh medium and incubated for a recovery period (e.g., 42 hours).[2]

  • Viability Assessment: Cell viability is measured using the MTT assay. Tissues are incubated with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which is converted by mitochondrial dehydrogenases of viable cells into a blue formazan (B1609692) salt.

  • Data Analysis: The formazan is extracted from the tissues, and its concentration is determined by measuring optical density (spectrophotometry). The percentage viability of the test tissues is calculated relative to the negative control tissues.

• Classification:

  • Irritant (UN GHS Category 2): If mean tissue viability is ≤ 50%.[6][10]

  • Non-Irritant: If mean tissue viability is > 50%.[6][10]

Biodegradability: OECD Test Guideline 301 (Ready Biodegradability)

This series of tests is used to determine if a chemical is "readily biodegradable." For a poorly soluble substance like tetratriacontane, the Manometric Respirometry Test (OECD 301F) is often suitable.

• Principle: This method measures the oxygen consumed by a microbial population while biodegrading the test substance in an aqueous medium over 28 days.[9][13]

• Methodology Summary:

  • Test Setup: The test substance is added to a mineral medium inoculated with microorganisms (typically from activated sludge of a wastewater treatment plant). The mixture is placed in a closed respirometer.

  • Incubation: The system is incubated at a constant temperature (e.g., 22°C) in the dark with continuous stirring for 28 days.[9]

  • Measurement: The consumption of oxygen is measured continuously by a pressure transducer or other device.

  • Data Analysis: The amount of oxygen consumed is compared to the theoretical oxygen demand (ThOD), which is the calculated total amount of oxygen required to completely oxidize the chemical to CO₂ and H₂O. The percentage of biodegradation is calculated.

• Classification:

  • Readily Biodegradable: If the substance reaches ≥ 60% of its ThOD within a 10-day window during the 28-day test period.[9][13] Tetratriacontane would not be expected to meet this criterion.

Disposal Considerations

Dispose of tetratriacontane and any contaminated materials in accordance with all applicable local, state, and federal regulations. The substance is not classified as hazardous waste.[1] Do not dispose of it into sewers or the environment.[1]

Disclaimer: This document is intended as a technical guide for informational purposes only and is based on publicly available data. It is not a substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Users should always consult the specific SDS for the material they are handling and conduct their own risk assessment before use.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. x-cellr8.com [x-cellr8.com]
• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 4. kreatis.eu [kreatis.eu]
• 5. OECD publishes new and updated Test Guidelines for chemicals | RE-Place [re-place.be]
• 6. iivs.org [iivs.org]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 8. Tritriacontane | C33H68 | CID 12411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. contractlaboratory.com [contractlaboratory.com]
• 10. uniube.br [uniube.br]
• 11. cosmobiousa.com [cosmobiousa.com]
• 12. fishersci.com [fishersci.com]
• 13. concawe.eu [concawe.eu]

The Discovery and History of Tetratriacontane: A Technical Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Tetratriacontane (C34H70) is a long-chain aliphatic hydrocarbon that has garnered interest within various scientific disciplines due to its presence in natural sources and its potential applications. This technical guide provides a comprehensive overview of the discovery, history, and key experimental data related to tetratriacontane. It is designed to serve as a foundational resource for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, structured data presentation, and visualizations of key processes.

Introduction

Tetratriacontane belongs to the class of organic compounds known as long-chain alkanes, characterized by a linear chain of 34 carbon atoms.[1] Its hydrophobic nature dictates its insolubility in water and solubility in nonpolar organic solvents.[2][3] Found in a variety of natural sources, from plant waxes to microorganisms, tetratriacontane serves as a plant metabolite and can be utilized as a biomarker in environmental studies.[1][2] This guide delves into the historical context of its discovery, methods of isolation and synthesis, and its fundamental physicochemical properties.

Discovery and Historical Context

The precise historical timeline of the discovery of individual long-chain alkanes like tetratriacontane is often embedded within the broader history of natural product chemistry and the development of analytical techniques. While a singular "discovery" event is not clearly documented in readily available literature, its identification is a result of the systematic investigation of the chemical constituents of natural waxes and oils throughout the 19th and 20th centuries.

Early research into the composition of waxes from sources like carnauba and beeswax led to the isolation and characterization of various long-chain fatty acids, alcohols, and hydrocarbons. The development of analytical methods such as fractional distillation and later, gas chromatography and mass spectrometry, were pivotal in separating and identifying individual alkanes with high carbon numbers. The confirmation of the structure of tetratriacontane and other long-chain alkanes relied on elemental analysis to determine the empirical formula and comparison of physical properties like melting and boiling points with synthesized standards.

Physicochemical Properties

The physical and chemical properties of tetratriacontane are summarized in the table below. These properties are critical for its handling, purification, and application in various experimental settings.

Property	Value	Reference
Molecular Formula	C34H70
Molecular Weight	478.92 g/mol
CAS Number	14167-59-0
Appearance	White flakes or solid at room temperature
Melting Point	72-76 °C
Boiling Point	285 °C at 2 mm Hg
Solubility	Insoluble in water; soluble in organic solvents like hexane (B92381) and benzene
Density	~0.8 g/cm³ (estimate)

Natural Occurrence and Isolation

Tetratriacontane is a naturally occurring compound found in a diverse range of organisms. It has been identified in various plants, including Vanilla madagascariensis and Solanum tuberosum, as well as in cyanobacteria like Synechocystis. Its presence in the epicuticular wax of plants like Nyctanthes arbor-tristis L. has also been reported.

Experimental Protocol: Extraction from Natural Sources

The following protocol outlines a general method for the extraction and isolation of tetratriacontane from plant material. This process involves solvent extraction followed by chromatographic separation to isolate the hydrocarbon fraction.

Methodology:

• Sample Preparation: The plant material (e.g., leaves, stems) is dried to a constant weight and finely ground.

• Solvent Extraction: The powdered material is subjected to Soxhlet extraction with a nonpolar solvent such as hexane or petroleum ether for several hours. This step extracts the lipids and waxes.

• Concentration: The solvent from the extract is removed under reduced pressure using a rotary evaporator to yield a crude wax extract.

• Fractionation: The crude extract is then subjected to column chromatography on silica (B1680970) gel.

  • The column is first eluted with a nonpolar solvent (e.g., hexane) to separate the hydrocarbon fraction, which includes tetratriacontane.

  • Subsequent elution with solvents of increasing polarity will separate other classes of compounds like fatty acids and alcohols.

• Purification and Analysis: The hydrocarbon fraction is collected and the solvent is evaporated. The resulting solid can be further purified by recrystallization. The purity and identity of tetratriacontane are confirmed using gas chromatography-mass spectrometry (GC-MS).

Workflow for the extraction and analysis of tetratriacontane from natural sources.

Synthesis of Tetratriacontane

Several chemical methods can be employed for the synthesis of tetratriacontane, providing an alternative to its extraction from natural sources.

Fischer-Tropsch Synthesis

The Fischer-Tropsch process is a well-established industrial method for producing hydrocarbons from carbon monoxide and hydrogen (synthesis gas) using metal catalysts. While not specific for tetratriacontane, it generates a range of hydrocarbons from which tetratriacontane can be isolated.

Decarboxylation of Fatty Acids

Long-chain alkanes can be synthesized through the decarboxylation of the corresponding fatty acids. This involves the removal of a carboxyl group from a fatty acid with a longer carbon chain.

Experimental Protocol: Electrolytic Coupling (Kolbe Electrolysis)

A specific method for synthesizing n-tetratriacontane involves the electrocoupling of stearic acid (C18). The following protocol is based on a documented procedure.

Methodology:

• Preparation of Electrolyte: Dissolve approximately 3.0 to 4.0 mmol of stearic acid in methanol. Neutralize the solution with about 0.3 to 0.6 mL of 1M sodium methoxide (B1231860) in methanol.

• Electrolysis Setup:

  • Use a water-jacketed electrolysis cell to maintain a constant temperature between 40°C and 60°C.

  • Employ two platinum electrodes (e.g., 1.5 cm x 1.5 cm and 2.5 cm x 1.0 cm) spaced less than 0.5 cm apart.

  • Use a magnetic stir bar for agitation.

• Electrolysis: Apply a constant current using a potentiostat/galvanostat. The current density is typically maintained between 0.05 and 0.12 A/cm². The electrolysis is continued until a charge equivalent to 1.3 Faradays per mole of the starting fatty acid has passed.

• Work-up:

  • Acidify the reaction mixture with a few drops of concentrated HCl.

  • Evaporate the methanol.

  • Dissolve the crude product in approximately 50 mL of hexanes.

  • Wash the hexane solution with three 75 mL portions of water at 60°C in a separatory funnel.

• Purification: The n-tetratriacontane can be further purified by recrystallization from the hexane solution. The reported yield for this synthesis can reach up to 50%.

Key steps in the synthesis of n-tetratriacontane via Kolbe electrolysis.

Applications and Future Directions

Tetratriacontane, as a long-chain alkane, has several potential areas of application. Its presence in natural waxes makes it relevant to the food, cosmetic, and pharmaceutical industries. In research, it can be used as an internal standard in the gas chromatographic analysis of lipids. Furthermore, its potential as a biomarker for specific organisms in environmental samples is an active area of investigation. Some studies have also explored the antimicrobial properties of extracts containing tetratriacontane.

Future research may focus on elucidating the biosynthetic pathways of tetratriacontane in various organisms, which could open avenues for its biotechnological production. Additionally, a deeper understanding of its biological activities could lead to novel applications in drug development and material science.

Conclusion

This technical guide has provided a detailed overview of the discovery, history, and experimental protocols related to tetratriacontane. By consolidating information on its physicochemical properties, natural occurrence, isolation, and synthesis, this document serves as a valuable resource for scientists and researchers. The structured data and visual workflows aim to facilitate a comprehensive understanding of this long-chain alkane and to support its further investigation and application in various scientific fields.

References

• 1. Tetratriacontane | C34H70 | CID 26519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Tetratriacontane | 14167-59-0 [smolecule.com]
• 3. CAS 14167-59-0: Tetratriacontane | CymitQuimica [cymitquimica.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of High-Purity Tetratriacontane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratriacontane (C₃₄H₇₀) is a long-chain aliphatic hydrocarbon with significant applications in various scientific and industrial fields. Its well-defined chain length and high purity make it a valuable standard for gas chromatography, a component in the formulation of specialized lubricants and waxes, and a model compound in the study of self-assembly and crystallization of long-chain alkanes. In the pharmaceutical industry, high-purity n-alkanes are essential as excipients, in drug delivery systems, and as reference materials for analytical method development. This document provides detailed protocols for two common and effective methods for the synthesis of high-purity tetratriacontane: the Kolbe electrolysis of stearic acid and the Wurtz coupling of 1-bromoheptadecane (B13588).

Synthesis Methodologies

Two primary synthetic routes for producing high-purity tetratriacontane are detailed below. Each method offers distinct advantages and considerations in terms of starting materials, reaction conditions, and scalability.

Method 1: Kolbe Electrolysis of Stearic Acid

The Kolbe electrolysis is an electrochemical decarboxylative dimerization reaction of carboxylate ions.[1][2] In this method, the electrolysis of a stearate (B1226849) salt solution results in the formation of heptadecyl radicals at the anode, which then couple to form tetratriacontane.[1] This method is particularly effective for synthesizing symmetrical alkanes with an even number of carbon atoms.[1]

Advantages:

• Readily available and relatively inexpensive starting material (stearic acid).

• Can produce high-purity product after purification.

• The reaction is driven by electricity, a clean reagent.[3]

Disadvantages:

• Requires specialized electrochemical equipment.

• Yields can be moderate.

• Side reactions can occur, necessitating careful purification.

Method 2: Wurtz Coupling of 1-Bromoheptadecane

The Wurtz reaction is a classic organic coupling reaction where two alkyl halides are reacted with sodium metal in an anhydrous solvent to form a new carbon-carbon bond, resulting in a longer alkane. For the synthesis of tetratriacontane, 1-bromoheptadecane is used as the starting material.

Advantages:

• A well-established and straightforward coupling reaction.

• Can provide good yields of the desired alkane.

Disadvantages:

• Requires the preparation of the starting alkyl halide (1-bromoheptadecane).

• The use of sodium metal requires stringent anhydrous conditions and careful handling.

• Side reactions such as elimination can reduce the yield.

Data Presentation

The following table summarizes the key quantitative data associated with the two synthesis methods for tetratriacontane.

Parameter	Kolbe Electrolysis of Stearic Acid	Wurtz Coupling of 1-Bromoheptadecane
Starting Material	Stearic Acid (C₁₈H₃₆O₂)	1-Bromoheptadecane (C₁₇H₃₅Br)
Product	n-Tetratriacontane (C₃₄H₇₀)	n-Tetratriacontane (C₃₄H₇₀)
Typical Yield	Up to 50%	60-70% (estimated for long-chain alkanes)
Purity (after purification)	>98%	>98%
Key Reaction Conditions	Electrolysis in methanol (B129727) with sodium methoxide (B1231860), 40-60°C, constant current.	Reaction with sodium metal in an anhydrous ether solvent (e.g., diethyl ether or THF) under reflux.

Experimental Protocols

Protocol 1: Synthesis of Tetratriacontane via Kolbe Electrolysis

This protocol is based on the electrocoupling of stearic acid.

Materials:

• Stearic acid (CH₃(CH₂)₁₆COOH)

• Methanol (MeOH), anhydrous

• Sodium methoxide (NaOMe), 1M solution in methanol

• Hexanes

• Concentrated Hydrochloric acid (HCl)

• Deionized water

• Electrolysis cell with two platinum electrodes (e.g., 1.5 cm x 1.5 cm)

• Potentiostat/Galvanostat

• Water-jacketed cell

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Electrolyte Solution: In a water-jacketed electrolysis cell, dissolve approximately 3.0 to 4.0 mmol of stearic acid in methanol.

• Neutralization: Add 0.3 to 0.6 mL of 1M sodium methoxide solution to neutralize the stearic acid.

• Electrolysis:

  • Place the platinum electrodes in the solution, ensuring they are less than 0.5 cm apart.

  • Maintain the cell temperature between 40°C and 60°C using the water jacket.

  • Stir the solution using a magnetic stir bar.

  • Apply a constant current using a potentiostat/galvanostat, with a current density between 0.05 and 0.12 A/cm².

  • Continue the electrolysis until an electrical charge equivalent to 1.3 Faradays per mole of stearic acid has passed through the reaction mixture.

• Work-up:

  • Stop the electrolysis and acidify the reaction mixture with a few drops of concentrated HCl.

  • Remove the methanol using a rotary evaporator.

  • Dissolve the crude product in 50 mL of hexanes.

  • Transfer the hexane (B92381) solution to a 125 mL separatory funnel and wash with three 75 mL portions of hot water (60°C).

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the hexanes under reduced pressure to yield crude tetratriacontane.

• Purification: Purify the crude product by recrystallization (see Protocol 3).

Protocol 2: Synthesis of Tetratriacontane via Wurtz Coupling

This is a general protocol for the Wurtz coupling of a long-chain alkyl halide.

Materials:

• 1-Bromoheptadecane (CH₃(CH₂)₁₆Br)

• Sodium metal (Na)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Ethanol (B145695) (to quench excess sodium)

• Hexane

• Deionized water

• Round-bottom flask with a reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place small, clean pieces of sodium metal in anhydrous diethyl ether.

• Initiation: Add a small amount of 1-bromoheptadecane to the flask to initiate the reaction. The solution may become cloudy, and heat may be evolved.

• Addition of Alkyl Halide: Dissolve the remaining 1-bromoheptadecane in anhydrous diethyl ether and add it dropwise to the reaction mixture while stirring. Maintain a gentle reflux throughout the addition.

• Reaction Completion: After the addition is complete, continue to reflux the mixture with stirring for an additional 2-3 hours to ensure the reaction goes to completion.

• Quenching: Cool the reaction mixture to room temperature and carefully add ethanol dropwise to quench any unreacted sodium metal.

• Work-up:

  • Slowly add water to the mixture to dissolve the sodium bromide salt.

  • Transfer the mixture to a separatory funnel and separate the ether layer.

  • Wash the organic layer with water and then with a saturated sodium chloride solution.

  • Dry the ether layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the diethyl ether using a rotary evaporator to obtain crude tetratriacontane.

• Purification: Purify the crude product by recrystallization (see Protocol 3).

Protocol 3: Purification of Tetratriacontane by Recrystallization

Recrystallization is a highly effective method for purifying solid organic compounds.

Materials:

• Crude tetratriacontane

• A suitable solvent (e.g., hexanes, heptane (B126788), or a mixture of ethyl acetate (B1210297) and hexanes)

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: Choose a solvent in which tetratriacontane is soluble at high temperatures but poorly soluble at low temperatures. Hexanes or heptane are good starting points.

• Dissolution: Place the crude tetratriacontane in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with gentle swirling until the solid dissolves completely. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration by quickly pouring the hot solution through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystals of pure tetratriacontane should begin to form. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven or in a desiccator to remove any residual solvent.

Characterization of High-Purity Tetratriacontane

The purity and identity of the synthesized tetratriacontane should be confirmed using standard analytical techniques.

• Melting Point: High-purity n-tetratriacontane has a reported melting point in the range of 72-75°C. A sharp melting point range is indicative of high purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC analysis can be used to determine the purity of the sample, with a single major peak corresponding to tetratriacontane. The mass spectrum will show a molecular ion peak (M+) at m/z 478.9 and a characteristic fragmentation pattern for a long-chain alkane.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The ¹H NMR spectrum of tetratriacontane is simple, showing a triplet at approximately 0.88 ppm corresponding to the two terminal methyl (CH₃) groups and a large multiplet around 1.25 ppm for the methylene (B1212753) (CH₂) protons in the long chain.

  • ¹³C NMR: The ¹³C NMR spectrum will show distinct signals for the different carbon environments in the alkane chain.

Visualizations

Experimental Workflow for Tetratriacontane Synthesis and Purification

Caption: General workflow for the synthesis and purification of high-purity tetratriacontane.

Signaling Pathway for Kolbe Electrolysis

Caption: Anodic reaction pathway in the Kolbe electrolysis for tetratriacontane synthesis.

Logical Relationship in Wurtz Coupling

Caption: Simplified mechanism of the Wurtz coupling for tetratriacontane synthesis.

References

• 1. Synthesis of long-chain alkyl and alkenyl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkane synthesis by C-C coupling [organic-chemistry.org]
• 3. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the Analytical Identification of Tetratriacontane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratriacontane (C34H70) is a long-chain saturated hydrocarbon belonging to the n-alkane series.[1] Its presence in various natural sources, including plant waxes and insects, and its potential applications in industrial and pharmaceutical fields necessitate accurate and reliable analytical methods for its identification and quantification. These application notes provide detailed protocols for the analysis of Tetratriacontane using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, two powerful and complementary analytical techniques.

Analytical Techniques

The identification and quantification of Tetratriacontane in complex mixtures are primarily achieved through chromatographic and spectroscopic methods. GC-MS is highly effective for separating Tetratriacontane from other components in a mixture and providing its mass spectrum for unambiguous identification. NMR spectroscopy provides detailed structural information, confirming the identity of the compound through the analysis of its carbon and proton environments.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds like Tetratriacontane. The gas chromatograph separates components of a mixture based on their boiling points and interactions with the stationary phase of the column. The mass spectrometer then ionizes the eluted components, separating the ions based on their mass-to-charge ratio to generate a unique mass spectrum that serves as a molecular fingerprint.

2.1.1. Experimental Protocol: GC-MS Analysis of Tetratriacontane

This protocol outlines the steps for the analysis of Tetratriacontane in a sample matrix.

Sample Preparation:

The choice of sample preparation method is critical and depends on the sample matrix.

• Solid Samples (e.g., plant material, soil):

  • Accurately weigh 1-5 g of the homogenized solid sample into a clean extraction thimble.

  • Perform a solid-liquid extraction (e.g., Soxhlet extraction) using a non-polar solvent such as hexane (B92381) or dichloromethane (B109758) for 4-6 hours.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

  • Filter the concentrated extract through a 0.22 µm syringe filter into a GC vial.[2]

• Liquid Samples (e.g., oils, biological fluids):

  • For non-aqueous samples, dilute an appropriate volume of the sample with hexane to a final concentration of approximately 10 µg/mL.[3]

  • For aqueous samples, perform a liquid-liquid extraction (LLE) by mixing the sample with an equal volume of hexane. Vortex vigorously for 2 minutes and allow the layers to separate.

  • Carefully transfer the upper organic layer to a clean vial.

  • Dry the organic extract over anhydrous sodium sulfate.

  • Transfer the dried extract to a GC vial.

GC-MS Instrumentation and Parameters:

The following table summarizes the recommended GC-MS parameters for Tetratriacontane analysis.[4]

Parameter	Value
Gas Chromatograph
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	280 °C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Temperature Program	Initial temperature 150 °C, hold for 2 min; ramp to 320 °C at 10 °C/min; hold for 15 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-600
Ion Source Temperature	230 °C
Transfer Line Temperature	280 °C

Data Analysis and Interpretation:

• Identification: The identification of Tetratriacontane is confirmed by comparing the retention time and the acquired mass spectrum with that of a certified reference standard. The mass spectrum of n-alkanes is characterized by a series of fragment ions separated by 14 Da (corresponding to CH₂ groups).[5] The molecular ion peak (M+) for long-chain alkanes like Tetratriacontane may be weak or absent. Key fragment ions for n-alkanes are typically observed at m/z 57, 71, 85, etc.

• Quantification: For quantitative analysis, an internal standard (e.g., a deuterated alkane or an alkane with a different chain length not present in the sample) should be used. A calibration curve is constructed by analyzing a series of standard solutions of Tetratriacontane with the internal standard.

2.1.2. GC-MS Workflow Diagram

Caption: Workflow for Tetratriacontane identification by GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. It provides information about the chemical environment of individual atoms (specifically ¹H and ¹³C). For a simple, unbranched alkane like Tetratriacontane, the NMR spectra are relatively straightforward and can be used to confirm its identity.

2.2.1. Experimental Protocol: NMR Analysis of Tetratriacontane

This protocol provides a general procedure for acquiring ¹H and ¹³C NMR spectra of Tetratriacontane.

Sample Preparation:

• Dissolve 5-10 mg of the purified Tetratriacontane sample in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean NMR tube.

• Ensure the sample is fully dissolved; gentle warming or vortexing may be applied if necessary.

NMR Instrumentation and Parameters:

The following table summarizes typical NMR acquisition parameters.

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz or higher	100 MHz or higher
Solvent	CDCl₃	CDCl₃
Temperature	25 °C	25 °C
Pulse Sequence	Standard single pulse	Proton-decoupled single pulse
Number of Scans	16-64	1024 or more
Relaxation Delay	2 s	2 s
Reference	Tetramethylsilane (TMS) at 0.00 ppm	CDCl₃ at 77.16 ppm

Data Analysis and Interpretation:

• ¹H NMR: The ¹H NMR spectrum of Tetratriacontane is expected to be simple, showing two main signals:

  • A triplet around 0.88 ppm corresponding to the terminal methyl (CH₃) protons.

  • A large, broad singlet or multiplet around 1.25 ppm corresponding to the internal methylene (B1212753) (CH₂) protons.

• ¹³C NMR: The ¹³C NMR spectrum of Tetratriacontane will show distinct signals for the different carbon environments. Due to the symmetry of the molecule, fewer signals than the total number of carbons are expected. The typical chemical shifts for n-alkanes are:

  • Terminal methyl (CH₃) carbon: ~14 ppm

  • Methylene (CH₂) carbons adjacent to the methyl group: ~23 ppm

  • Other internal methylene (CH₂) carbons: a series of signals between ~29 and ~32 ppm.

2.2.2. NMR Analysis Workflow Diagram

Caption: Workflow for Tetratriacontane identification by NMR.

Data Presentation

The quantitative data obtained from the analytical techniques described above should be summarized for clear comparison and reporting.

Table 1: GC-MS Data for Tetratriacontane

Parameter	Expected Value
Retention Time	Dependent on GC conditions
Molecular Ion (M+)	m/z 478.9 (may be weak or absent)
Key Fragment Ions (m/z)	57, 71, 85, 99, 113...

Table 2: NMR Data for Tetratriacontane (in CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
¹H	~0.88	Triplet	Terminal CH₃
¹H	~1.25	Multiplet/Singlet	Internal CH₂
¹³C	~14.1	Terminal CH₃
¹³C	~22.7	CH₂ adjacent to CH₃
¹³C	~29.4 - 32.0	Internal CH₂

Conclusion

The protocols detailed in these application notes provide a robust framework for the unambiguous identification and quantification of Tetratriacontane. The combination of GC-MS and NMR spectroscopy offers complementary information, ensuring a high degree of confidence in the analytical results. Adherence to these protocols will enable researchers, scientists, and drug development professionals to accurately characterize Tetratriacontane in various sample matrices.

References

• 1. whitman.edu [whitman.edu]
• 2. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 3. uoguelph.ca [uoguelph.ca]
• 4. benchchem.com [benchchem.com]
• 5. Video: Mass Spectrometry: Long-Chain Alkane Fragmentation [jove.com]

Application Note: Analysis of Tetratriacontane by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Tetratriacontane (C34H70) is a long-chain saturated hydrocarbon belonging to the n-alkane series. It is found in various natural sources, including plant waxes and geological samples. The analysis of tetratriacontane is crucial in diverse fields such as environmental science for crude oil contamination assessment, geochemistry for biomarker studies, and in the chemical industry for quality control of waxes and paraffins. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective analytical technique for the identification and quantification of tetratriacontane due to its ability to separate volatile and semi-volatile compounds and provide detailed molecular information for their identification.[1][2][3] This application note outlines a comprehensive method for the analysis of tetratriacontane using GC-MS.

Experimental Protocols

Sample and Standard Preparation

Proper sample preparation is essential for accurate GC-MS analysis. The primary objective is to dissolve the analyte in a suitable volatile organic solvent and eliminate any particulate matter that could interfere with the analysis.[1][4]

• Solvent Selection: High-purity volatile organic solvents such as hexane, dichloromethane, or iso-octane are recommended. It is crucial to avoid water and other non-volatile solvents.

• Standard Solution Preparation (1 mg/mL):

  • Accurately weigh 10 mg of pure tetratriacontane standard.

  • Transfer the standard into a 10 mL volumetric flask.

  • Add the selected solvent (e.g., hexane) to dissolve the standard completely.

  • Fill the flask to the 10 mL mark with the solvent and mix thoroughly.

• Working Standard Preparation (10 µg/mL):

  • Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the solvent and mix. This concentration is suitable for achieving a column loading of approximately 10 ng with a 1 µL injection.

• Sample Preparation: For solid samples, dissolve a known quantity in a suitable solvent to achieve a final concentration within the instrument's calibration range. If the sample contains particulate matter, it should be filtered through a 0.22 µm syringe filter to prevent contamination of the GC inlet and column.

GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis of tetratriacontane. These may be optimized based on the specific instrument and analytical requirements.

Table 1: GC-MS Instrumental Parameters

Parameter	Value	Rationale
Gas Chromatograph	Agilent 6890N or similar	Widely used and reliable platform.
Mass Spectrometer	Agilent 5973N or similar	Provides good sensitivity and spectral data.
GC Column	DB-1ms (or equivalent 100% Dimethylpolysiloxane), 60 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar stationary phase provides good selectivity for non-polar alkanes. A longer column enhances resolution.
Carrier Gas	Helium or Hydrogen	Inert and provides good chromatographic efficiency. Hydrogen can allow for faster analysis.
Carrier Gas Flow	1.0 - 2.0 mL/min (Constant Flow Mode)	Optimal flow rate for good separation.
Injection Mode	Splitless	To maximize the transfer of analytes to the column for trace analysis.
Injection Volume	1 µL	A standard volume to avoid column overloading.
Inlet Temperature	300°C	Ensures complete vaporization of the high-boiling point analyte.
Oven Program	Initial: 80°C, hold for 2 min. Ramp 1: 10°C/min to 200°C. Ramp 2: 5°C/min to 320°C, hold for 10 minutes.	A slower ramp rate in the higher temperature range improves the separation of long-chain alkanes.
Transfer Line Temp.	300°C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy that provides reproducible fragmentation patterns.
Mass Scan Range	m/z 40-600	Covers the expected molecular ion and fragment ions of tetratriacontane.
Solvent Delay	5 minutes	To prevent the solvent peak from saturating the detector.

Data Presentation

The mass spectrum of tetratriacontane is characterized by a series of fragment ions resulting from the cleavage of C-C bonds. This leads to clusters of peaks separated by 14 mass units (CH₂). The molecular ion peak (M⁺) at m/z 478.9 is often of low abundance or absent.

Table 2: Characteristic Mass Fragments of Tetratriacontane

m/z	Ion Formula	Relative Intensity
57	[C₄H₉]⁺	High
71	[C₅H₁₁]⁺	High
85	[C₆H₁₃]⁺	Moderate
99	[C₇H₁₅]⁺	Moderate
113	[C₈H₁₇]⁺	Moderate
478.9	[C₃₄H₇₀]⁺	Very Low to Absent

Note: Relative intensities are general and can vary slightly between instruments.

Visualized Workflow

The following diagram illustrates the experimental workflow for the GC-MS analysis of Tetratriacontane.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]

Application Notes and Protocols for Tetratriacontane Thin Film Deposition

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the deposition of tetratriacontane (C34H70) thin films. Tetratriacontane, a long-chain n-alkane, is a hydrophobic and waxy solid at room temperature. Its ability to form well-ordered crystalline layers makes it a material of interest for various applications, including hydrophobic coatings, dielectric layers in organic electronics, and as a model system for studying crystallization phenomena.

This guide covers three primary deposition techniques: Physical Vapor Deposition (Thermal Evaporation), Solution-Based Deposition (Spin Coating), and the Langmuir-Blodgett method.

Deposition Techniques Overview

The choice of deposition technique significantly influences the morphology, crystallinity, and ultimate properties of the tetratriacontane thin film. A summary of the key characteristics of each method is presented below.

Deposition Technique	Principle	Key Advantages	Key Disadvantages	Typical Film Characteristics
Physical Vapor Deposition (Thermal Evaporation)	Sublimation of solid tetratriacontane in a high vacuum environment, followed by condensation onto a substrate.[1][2]	High purity films, precise thickness control.[3]	Requires high vacuum equipment.	Polycrystalline films with controllable grain size.[3]
Solution-Based Deposition (Spin Coating)	Dissolving tetratriacontane in a suitable solvent and then spinning the substrate to create a uniform thin film by centrifugal force.[4]	Simple, low-cost, and rapid deposition.	Film quality is highly dependent on solvent properties and environmental control.	Can produce amorphous or polycrystalline films depending on solvent evaporation rate and post-deposition treatment.
Langmuir-Blodgett Deposition	Formation of a monomolecular layer of tetratriacontane on a liquid subphase, followed by transfer to a solid substrate.	Precise control over film thickness at the monolayer level and high degree of molecular ordering.	Limited to materials that can form stable Langmuir films; can be a slow process for multilayer deposition.	Highly ordered, crystalline monolayer or multilayer films.

Experimental Protocols

Substrate Preparation

Proper substrate preparation is critical for the deposition of high-quality tetratriacontane thin films, regardless of the chosen technique. The following is a general protocol for cleaning silicon wafers, a common substrate for these applications.

Materials:

• Silicon wafers

• Acetone (B3395972) (semiconductor grade)

• Isopropanol (B130326) (semiconductor grade)

• Deionized (DI) water

• Nitrogen gas (high purity)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION IS ADVISED

• UV-Ozone cleaner (optional)

Protocol:

• Place the silicon wafers in a beaker and sonicate in acetone for 15 minutes.

• Replace the acetone with isopropanol and sonicate for another 15 minutes.

• Rinse the wafers thoroughly with DI water.

• For a hydrophilic surface, immerse the wafers in a freshly prepared Piranha solution for 10-15 minutes. Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

• Thoroughly rinse the wafers with DI water.

• Dry the wafers under a stream of high-purity nitrogen gas.

• For enhanced cleaning and to ensure a hydrophilic surface, a 10-15 minute treatment in a UV-Ozone cleaner can be performed immediately before deposition.

Physical Vapor Deposition (Thermal Evaporation)

Thermal evaporation is a versatile technique for depositing high-purity tetratriacontane films. The process involves heating the source material in a high-vacuum chamber, causing it to sublimate and deposit onto a cooler substrate.

Equipment:

• High-vacuum thermal evaporation system (base pressure < 1 x 10⁻⁶ Torr)

• Tungsten boat or crucible

• Quartz crystal microbalance (QCM) for thickness monitoring

• Substrate holder with heating capabilities

Materials:

• Tetratriacontane powder (≥98% purity)

• Cleaned substrates

Protocol:

• Place a small amount of tetratriacontane powder into the tungsten boat.

• Mount the cleaned substrates onto the substrate holder.

• Evacuate the chamber to a base pressure of at least 1 x 10⁻⁶ Torr.

• If desired, heat the substrate to the target temperature (e.g., 25-100 °C). Substrate temperature can influence film morphology.

• Slowly increase the current to the tungsten boat to begin heating the tetratriacontane.

• Monitor the deposition rate using the QCM. A typical deposition rate for organic materials is in the range of 0.1-1 Å/s.

• Once the desired thickness is achieved, close the shutter and turn off the power to the boat.

• Allow the substrate to cool down to room temperature before venting the chamber.

Quantitative Data (Typical Parameters):

Parameter	Value	Unit
Base Pressure	< 1 x 10⁻⁶	Torr
Deposition Rate	0.1 - 1.0	Å/s
Substrate Temperature	25 - 100	°C
Source Temperature	150 - 250	°C
Final Film Thickness	10 - 200	nm

Solution-Based Deposition (Spin Coating)

Spin coating is a rapid and cost-effective method for depositing thin films from solution. The final film thickness is primarily controlled by the solution concentration and the spin speed.

Equipment:

• Spin coater

• Hot plate

Materials:

• Tetratriacontane

• Anhydrous solvent (e.g., toluene, chloroform (B151607), or hexane)

• Cleaned substrates

Protocol:

• Prepare a solution of tetratriacontane in a suitable solvent. Concentrations can range from 1 to 10 mg/mL. Gentle heating (e.g., 40-50 °C) may be required to fully dissolve the tetratriacontane.

• Place the cleaned substrate on the spin coater chuck.

• Dispense a small amount of the tetratriacontane solution onto the center of the substrate.

• Start the spin coating program. A two-step process is often used:

  • Step 1 (Spread Cycle): 500-1000 rpm for 5-10 seconds to evenly distribute the solution.

  • Step 2 (Thinning Cycle): 2000-5000 rpm for 30-60 seconds to achieve the desired thickness.

• After spinning, transfer the coated substrate to a hot plate for a soft bake (e.g., 60-80 °C for 10-20 minutes) to remove residual solvent.

• For improved crystallinity, the films can be annealed at a temperature just below the melting point of tetratriacontane (~72 °C).

Quantitative Data (Typical Parameters):

Parameter	Value	Unit
Solution Concentration	1 - 10	mg/mL
Spin Speed (Spread)	500 - 1000	rpm
Spin Time (Spread)	5 - 10	s
Spin Speed (Thinning)	2000 - 5000	rpm
Spin Time (Thinning)	30 - 60	s
Soft Bake Temperature	60 - 80	°C
Annealing Temperature	65 - 70	°C

Langmuir-Blodgett Deposition

The Langmuir-Blodgett (LB) technique allows for the fabrication of highly ordered mono- and multilayers. This method is ideal for applications requiring precise control over molecular organization.

Equipment:

• Langmuir-Blodgett trough with a movable barrier and a surface pressure sensor (Wilhelmy plate)

• Dipping mechanism

Materials:

• Tetratriacontane

• Spreading solvent (e.g., chloroform)

• Ultrapure water for the subphase

• Cleaned substrates

Protocol:

• Fill the LB trough with ultrapure water.

• Prepare a dilute solution of tetratriacontane in a volatile, water-immiscible solvent like chloroform (e.g., 0.1-1 mg/mL).

• Carefully dispense the tetratriacontane solution onto the water surface. Allow the solvent to evaporate completely (typically 15-20 minutes).

• Compress the monolayer by moving the barriers at a slow, constant rate (e.g., 5-10 mm/min). Monitor the surface pressure-area isotherm.

• Once the desired surface pressure is reached (indicating a condensed film), the monolayer can be transferred to a substrate.

• For a hydrophilic substrate, the substrate is typically immersed in the subphase before spreading the monolayer and then slowly pulled up through the monolayer. For a hydrophobic substrate, the process is reversed. The dipping speed is typically in the range of 1-5 mm/min.

• Repeat the dipping process to deposit multiple layers.

Quantitative Data (Typical Parameters):

Parameter	Value	Unit
Spreading Solution Concentration	0.1 - 1.0	mg/mL
Subphase	Ultrapure Water	-
Compression Speed	5 - 10	mm/min
Target Surface Pressure	15 - 25	mN/m
Dipping Speed	1 - 5	mm/min

Characterization of Tetratriacontane Thin Films

The quality of the deposited films should be assessed using appropriate characterization techniques.

Characterization Technique	Information Obtained
Atomic Force Microscopy (AFM)	Surface morphology, roughness, and grain size.
X-ray Diffraction (XRD)	Crystalline structure, phase identification, and molecular orientation.
Scanning Electron Microscopy (SEM)	Large-area surface morphology and defect analysis.
Ellipsometry	Film thickness and refractive index.
Contact Angle Goniometry	Surface hydrophobicity.

Visualizations

Experimental Workflows

Caption: Experimental workflows for different tetratriacontane thin film deposition techniques.

Logical Relationships in Deposition Parameter Selection

References

• 1. moorfield.co.uk [moorfield.co.uk]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. jrmbs.scu.ac.ir [jrmbs.scu.ac.ir]
• 4. ossila.com [ossila.com]

Application Notes and Protocols for the Self-Assembly of Tetratriacontane in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The self-assembly of lipids into nanoparticles is a cornerstone of modern drug delivery systems, offering a versatile platform for the encapsulation and targeted delivery of therapeutic agents. Solid Lipid Nanoparticles (SLNs) have emerged as a promising alternative to traditional colloidal carriers like emulsions, liposomes, and polymeric nanoparticles. This is largely due to their high stability, controlled release profiles, and the use of biocompatible and biodegradable materials.

Tetratriacontane (TTC), a long-chain saturated hydrocarbon (C34H70), presents as a potential lipid matrix for the formulation of SLNs. Its highly hydrophobic and solid nature at room temperature makes it a candidate for creating a stable, solid core for nanoparticle drug delivery systems. While specific research on tetratriacontane-based nanoparticles is limited, this document provides a generalized framework for their synthesis and characterization based on established protocols for similar long-chain alkanes and other solid lipids.

These application notes and protocols are intended to guide researchers in the development and characterization of tetratriacontane-based nanoparticles for various drug delivery applications.

Applications

Tetratriacontane-based nanoparticles can be explored for a variety of applications in drug development, including:

• Controlled Release: The solid lipid matrix of TTC can provide sustained release of encapsulated drugs, reducing the need for frequent dosing and improving patient compliance.

• Targeted Drug Delivery: Surface modification of TTC nanoparticles with targeting ligands (e.g., antibodies, peptides) can facilitate the specific delivery of drugs to diseased tissues, such as tumors, thereby enhancing therapeutic efficacy and reducing off-target side effects.

• Improved Bioavailability: For poorly water-soluble drugs, encapsulation within the lipid core of TTC nanoparticles can improve their solubility and bioavailability.

• Protection of Labile Drugs: The solid matrix can protect sensitive drug molecules from enzymatic degradation and chemical hydrolysis in the physiological environment.

Experimental Protocols

The following are detailed protocols for the synthesis of tetratriacontane-based nanoparticles using two common methods: high-pressure homogenization and microemulsion.

Protocol 1: High-Pressure Homogenization (HPH)

This method involves the dispersion of a melted lipid phase into a hot aqueous surfactant solution under high pressure.

Materials:

• Tetratriacontane (TTC)

• Drug to be encapsulated

• Surfactant (e.g., Poloxamer 188, Tween 80, Soy Lecithin)

• Co-surfactant (optional, e.g., Poloxamer 407)

• Purified water

Equipment:

• High-pressure homogenizer

• High-shear homogenizer (e.g., Ultra-Turrax)

• Water bath

• Magnetic stirrer with heating plate

• Beakers and other standard laboratory glassware

Procedure:

• Preparation of the Lipid Phase:

  • Melt the tetratriacontane by heating it to approximately 10-15°C above its melting point (73-75°C).

  • Dissolve the desired amount of the lipophilic drug in the molten TTC.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant and co-surfactant in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the molten lipid phase while stirring at high speed (e.g., 8000 rpm) using a high-shear homogenizer for 5-10 minutes. This will form a coarse oil-in-water emulsion.

• High-Pressure Homogenization:

  • Immediately transfer the hot pre-emulsion to the high-pressure homogenizer, which has been pre-heated to the same temperature.

  • Homogenize the emulsion at a pressure of 500-1500 bar for 3-5 cycles.

• Nanoparticle Formation:

  • Cool the resulting nanoemulsion to room temperature under gentle stirring. The lipid will recrystallize, forming solid lipid nanoparticles.

• Purification (Optional):

  • To remove excess surfactant and unencapsulated drug, the nanoparticle dispersion can be purified by dialysis or ultracentrifugation.

Protocol 2: Microemulsion Method

This method involves the formation of a thermodynamically stable oil-in-water microemulsion which is then diluted with cold water to precipitate the nanoparticles.

Materials:

• Tetratriacontane (TTC)

• Drug to be encapsulated

• Emulsifier (e.g., Soy Lecithin)

• Co-emulsifier (e.g., Sodium deoxycholate)

• Co-surfactant (e.g., Butanol)

• Purified water

Equipment:

• Water bath

• Magnetic stirrer with heating plate

• Beakers and other standard laboratory glassware

Procedure:

• Preparation of the Microemulsion:

  • Melt the tetratriacontane.

  • Add the emulsifier, co-emulsifier, and co-surfactant to the molten TTC and stir until a clear, homogenous mixture is formed.

  • Heat the mixture to a temperature of about 75-85°C.

  • Add the aqueous phase (containing the hydrophilic drug, if applicable) dropwise to the lipid mixture under constant stirring to form a clear microemulsion.

• Nanoparticle Precipitation:

  • Rapidly disperse the hot microemulsion into cold water (2-4°C) under vigorous stirring. The typical volume ratio of microemulsion to cold water is 1:25 to 1:50.

  • The rapid cooling causes the lipid to precipitate, forming nanoparticles.

• Purification:

  • The nanoparticle dispersion can be purified using dialysis or filtration to remove the organic solvents and excess surfactants.

Data Presentation

The following tables summarize hypothetical quantitative data for tetratriacontane nanoparticles formulated with a model drug. These values are based on typical results obtained for solid lipid nanoparticles and should be experimentally determined.

Table 1: Physicochemical Characterization of Tetratriacontane Nanoparticles

Formulation Code	Method	Tetratriacontane (%)	Surfactant (%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
TTC-NP-HPH-01	HPH	5	2.5 (Poloxamer 188)	185.2 ± 5.6	0.21 ± 0.03	-25.4 ± 1.8
TTC-NP-HPH-02	HPH	10	2.5 (Poloxamer 188)	250.7 ± 8.1	0.28 ± 0.04	-22.1 ± 2.1
TTC-NP-ME-01	Microemulsion	5	15 (Lecithin/SDC)	155.4 ± 4.2	0.18 ± 0.02	-30.5 ± 2.5
TTC-NP-ME-02	Microemulsion	10	15 (Lecithin/SDC)	210.9 ± 6.9	0.25 ± 0.03	-28.9 ± 2.3

Table 2: Drug Loading and Encapsulation Efficiency

Formulation Code	Drug	Drug Loading (%)	Encapsulation Efficiency (%)
TTC-NP-HPH-01	Model Drug A	4.8 ± 0.3	85.2 ± 3.5
TTC-NP-HPH-02	Model Drug A	7.2 ± 0.5	78.6 ± 4.1
TTC-NP-ME-01	Model Drug A	5.5 ± 0.4	90.1 ± 2.8
TTC-NP-ME-02	Model Drug A	8.1 ± 0.6	82.4 ± 3.9

Visualizations

Experimental Workflow for High-Pressure Homogenization

Caption: Workflow for TTC nanoparticle synthesis via high-pressure homogenization.

Logical Relationship in Self-Assembly of TTC Nanoparticles

Caption: Self-assembly of TTC nanoparticles driven by energy input and cooling.

Application Notes and Protocols: Tetratriacontane for Thermal Energy Storage

Authored for: Researchers, scientists, and drug development professionals.

Foreword: This document provides a comprehensive overview of tetratriacontane as a phase change material (PCM) for thermal energy storage (TES) applications. It includes detailed application notes, experimental protocols for characterization, and data presented in a structured format for ease of reference.

Introduction to Tetratriacontane as a Phase Change Material

Tetratriacontane (C34H70) is a long-chain n-alkane that exhibits excellent potential as an organic phase change material for thermal energy storage.[1][2] Like other paraffin (B1166041) waxes, it stores and releases a significant amount of thermal energy at a nearly constant temperature during its solid-liquid phase transition.[1][2] This characteristic makes it suitable for a variety of applications where precise temperature control is crucial. Organic PCMs, including tetratriacontane, are known for their chemical stability, congruent melting and freezing behavior, and lack of supercooling.

Thermophysical Properties of Tetratriacontane

A summary of the key thermophysical properties of tetratriacontane is presented in the table below. These properties are essential for designing and modeling thermal energy storage systems.

Property	Value	Unit	References
General Properties
Chemical Formula	C₃₄H₇₀	-	[2]
Molar Mass	478.92	g/mol
Melting Point	72-75	°C
Boiling Point	482.4	°C
Thermal Storage Properties
Latent Heat of Fusion	95.64	kJ/mol
~200	J/g	Calculated
Specific Heat Capacity (Solid, at 303 K)	887.4	J/mol·K
~1.85	J/g·K	Calculated
Specific Heat Capacity (Liquid, at 353 K)	1149	J/mol·K
~2.40	J/g·K	Calculated
Physical Properties
Density	0.812	g/cm³
Thermal Conductivity (Solid)	Data not available	W/m·K
Thermal Conductivity (Liquid)	Data not available	W/m·K

Note: The density value is not specified for the solid or liquid phase in the search results. The latent heat of fusion in J/g and specific heat capacities in J/g·K were calculated from the molar values using the molar mass. Thermal conductivity data for tetratriacontane was not found; for reference, the thermal conductivity of solid and liquid lauric acid (another organic PCM) are 0.193 W/m·K and 0.143 W/m·K, respectively.

Applications in Thermal Energy Storage

Tetratriacontane's melting point of around 72-75°C makes it a suitable candidate for a range of medium-temperature thermal energy storage applications, including:

• Solar Energy Systems: Storing solar thermal energy for water heating and space heating.

• Waste Heat Recovery: Capturing and storing waste heat from industrial processes for later use.

• Thermal Management of Electronics: Maintaining stable operating temperatures for electronic components.

• Building Temperature Regulation: Incorporation into building materials to passively regulate indoor temperatures.

Experimental Protocols

This section outlines key experimental protocols for characterizing tetratriacontane as a phase change material.

Determination of Thermal Properties using Differential Scanning Calorimetry (DSC)

This protocol describes the measurement of melting temperature and latent heat of fusion.

Workflow for DSC Analysis of Tetratriacontane

Caption: Workflow for determining thermal properties of tetratriacontane using DSC.

Detailed Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity tetratriacontane into a standard aluminum DSC pan.

  • Hermetically seal the pan using a press to prevent any mass loss during heating.

  • Prepare an identical empty, sealed aluminum pan to be used as a reference.

• DSC Instrument Setup:

  • Place the sample pan and the reference pan in their respective positions within the DSC instrument.

  • Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to provide a stable thermal environment.

• Thermal Program:

  • Equilibrate the sample at a temperature at least 20°C below the expected melting point (e.g., 30°C) for 5 minutes to ensure thermal stability.

  • Ramp the temperature at a controlled heating rate (e.g., 10°C/min) to a temperature at least 20°C above the completion of melting (e.g., 100°C).

  • Hold the sample at the upper temperature for 2-5 minutes to ensure complete melting.

  • Cool the sample back to the initial temperature at the same controlled rate (e.g., 10°C/min).

• Data Analysis:

  • From the resulting thermogram, determine the onset temperature of the endothermic peak, which corresponds to the melting temperature.

  • Integrate the area under the melting peak to calculate the latent heat of fusion (ΔHfus). The instrument software typically performs this calculation.

  • Similarly, analyze the exothermic peak on the cooling curve to determine the solidification temperature and latent heat of solidification.

Thermal Cycling Stability Test

This protocol assesses the long-term thermal reliability of tetratriacontane.

Logical Flow for Thermal Cycling Stability Test

Caption: Logical flow for assessing the thermal cycling stability of tetratriacontane.

Detailed Protocol:

• Sample Preparation:

  • Encapsulate several samples of tetratriacontane (e.g., 1-2 grams each) in sealed glass vials or other suitable containers.

  • Reserve a few samples as a baseline (0 cycles).

• Initial Characterization:

  • Perform DSC analysis on the baseline samples to determine the initial melting temperature and latent heat of fusion.

• Thermal Cycling:

  • Place the remaining samples in a programmable oven or thermal cycler.

  • Subject the samples to repeated thermal cycles. Each cycle should consist of:

    • Heating to a temperature above the melting point of tetratriacontane (e.g., 90°C).

    • A dwell time at the high temperature to ensure complete melting (e.g., 30 minutes).

    • Cooling to a temperature below the solidification point (e.g., 50°C).

    • A dwell time at the low temperature to ensure complete solidification (e.g., 30 minutes).

• Periodic Characterization:

  • At predetermined cycle intervals (e.g., 100, 500, 1000, 2000 cycles), remove one or more samples from the thermal cycler.

  • Perform DSC analysis on these cycled samples to measure their melting temperature and latent heat of fusion.

• Data Analysis:

  • Compare the thermal properties of the cycled samples to the baseline samples.

  • Calculate the percentage change in melting temperature and latent heat of fusion as a function of the number of cycles. A change of less than 10% after a large number of cycles (e.g., >1000) is generally considered good stability.

Preparation of Form-Stable Composite PCM

To overcome the issue of leakage in the liquid state, tetratriacontane can be incorporated into a supporting matrix to create a form-stable composite PCM.

Workflow for Preparing a Form-Stable Composite PCM

Caption: General workflow for preparing and characterizing a form-stable composite PCM.

Detailed Protocol (Vacuum Impregnation Method):

• Materials:

  • Tetratriacontane.

  • Porous supporting material (e.g., expanded graphite, porous ceramics, or a polymer matrix like olefin block copolymer).

• Preparation:

  • Dry the porous matrix in an oven to remove any moisture.

  • Place the dried matrix in a container.

  • Add the solid tetratriacontane on top of the matrix.

  • Place the container in a vacuum oven and heat it to a temperature above the melting point of tetratriacontane (e.g., 90°C).

  • Apply a vacuum to remove air from the pores of the matrix and facilitate the infiltration of the molten PCM.

  • Hold under vacuum for a sufficient time to ensure complete infiltration.

  • Release the vacuum and allow the composite to cool to room temperature.

• Characterization:

  • Leakage Test: Place a known weight of the composite on a filter paper and heat it above the PCM's melting point for a set time (e.g., 1 hour). Weigh the composite and filter paper afterward to determine any mass loss due to leakage.

  • DSC Analysis: Determine the melting temperature and latent heat of the composite PCM. The latent heat will be proportional to the mass fraction of tetratriacontane in the composite.

  • Thermal Conductivity Measurement: Measure the thermal conductivity of the composite material using a suitable method, such as the transient plane source or laser flash method.

Material Compatibility

Paraffin waxes, including tetratriacontane, are generally chemically inert and non-corrosive. They are compatible with a wide range of common engineering materials.

• Metals: Paraffin wax is compatible with common metals such as aluminum and steel. It can even act as a protective layer to inhibit corrosion.

• Plastics and Elastomers: Compatibility with various polymers and elastomers is generally good, but specific testing is recommended, especially for long-term applications at elevated temperatures.

Safety and Handling

• Tetratriacontane is a non-toxic and stable compound.

• As with any paraffin, it is combustible, and appropriate precautions should be taken when heating it, especially to high temperatures.

• Molten tetratriacontane can cause burns; appropriate personal protective equipment (PPE) such as heat-resistant gloves and safety glasses should be worn when handling the molten material.

Conclusion

Tetratriacontane is a promising phase change material for medium-temperature thermal energy storage applications due to its suitable melting temperature, high latent heat of fusion, and good thermal stability. While its low thermal conductivity is a drawback, this can be addressed through the creation of composite materials. The protocols outlined in this document provide a framework for the systematic characterization and evaluation of tetratriacontane and its composites for thermal energy storage applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Tetratriacontane | C34H70 | CID 26519 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Tetratriacontane in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratriacontane (C34H70) is a long-chain alkane, a type of saturated hydrocarbon. Due to its lipophilic nature, high melting point, and biocompatibility, it holds potential as a key component in novel drug delivery systems. While direct studies on Tetratriacontane are limited, its properties are highly analogous to other long-chain alkanes and waxes, such as hexatriacontane, beeswax, and carnauba wax, which have been successfully formulated into Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs).[1][2][3][4] These lipid-based nanosystems are promising vehicles for enhancing the bioavailability, controlling the release, and improving the stability of various therapeutic agents.[1][5]

This document provides detailed application notes and experimental protocols for the utilization of Tetratriacontane as a solid lipid matrix in the formulation of SLNs and NLCs for drug delivery. The methodologies and data presented are based on established principles and findings from studies on similar long-chain lipids and waxes.

Application Notes

Tetratriacontane can serve as the primary solid lipid in the matrix of SLNs or in combination with a liquid lipid in NLCs. Its highly crystalline structure can be advantageous for achieving controlled and sustained drug release.[5] However, this high crystallinity can also lead to lower drug encapsulation efficiency and potential drug expulsion during storage.[5] To overcome these limitations, Tetratriacontane can be blended with liquid lipids (e.g., oleic acid, Miglyol 812) to create NLCs, which have a less ordered lipid matrix, allowing for higher drug loading and improved stability.[1][2]

Potential Applications:

• Oral Drug Delivery: Encapsulation of poorly water-soluble drugs within a Tetratriacontane-based matrix can enhance their oral bioavailability by protecting them from degradation in the gastrointestinal tract and facilitating their absorption.

• Topical and Transdermal Delivery: The occlusive properties of lipid nanoparticles can enhance skin hydration, which may improve the penetration of encapsulated drugs. Tetratriacontane-based nanoparticles can form a stable film on the skin, providing sustained release of the active ingredient.

• Parenteral Administration: For intravenous delivery, Tetratriacontane-based nanoparticles can be used to solubilize lipophilic drugs and potentially target specific tissues. Surface modification with polyethylene (B3416737) glycol (PEG) may be necessary to increase circulation time.[6]

• Controlled Release: The solid nature of the Tetratriacontane matrix at physiological temperatures allows for the sustained release of the encapsulated drug over an extended period.

Data Presentation

The following tables summarize typical quantitative data for SLNs and NLCs formulated with long-chain lipids and waxes, which can be considered representative of formulations potentially achievable with Tetratriacontane.

Table 1: Physicochemical Properties of Wax-Based Solid Lipid Nanoparticles

Solid Lipid	Drug	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Beeswax	Amphotericin B	236.9 ± 19.4	< 0.3	> -60	91.2 ± 3.04	Not Reported	[3][7]
Beeswax	Paracetamol	227.2 ± 16.9	< 0.3	> -60	60.7 ± 0.26	Not Reported	[3][7]
Beeswax	Sulfasalazine	212.2 ± 50.0	< 0.3	> -60	78.4 ± 0.16	Not Reported	[3][7]
Carnauba Wax	Benzophenone-3	~200-400	Not Reported	~ -30	~95	~5	[4]
Carnauba Wax	Rosmarinic Acid	35 - 927	Not Reported	-38 to -40	~99	Not Reported	[8]
Cetyl Palmitate	Ibuprofen	312	Not Reported	Not Reported	~100	Not Reported	[9][10]

Table 2: In Vitro Drug Release from Wax-Based Solid Lipid Nanoparticles

Solid Lipid	Drug	Time (h)	Cumulative Release (%)	Release Medium	Reference
Beeswax	Amphotericin B	8	11.8 ± 0.4	Phosphate Buffered Saline (PBS)	[7]
Beeswax	Paracetamol	8	65.9 ± 0.04	Phosphate Buffered Saline (PBS)	[7]
Beeswax	Sulfasalazine	8	31.4 ± 1.95	Phosphate Buffered Saline (PBS)	[7]
Carnauba Wax	Ketoprofen	8	~60	Phosphate Buffer (pH 7.4)	[2]

Experimental Protocols

The following are detailed protocols for the preparation and characterization of Tetratriacontane-based SLNs.

Protocol 1: Preparation of Tetratriacontane-Based Solid Lipid Nanoparticles by High-Pressure Homogenization (Hot Homogenization Technique)

This protocol describes the preparation of drug-loaded SLNs using a hot high-pressure homogenization method.[11][12][13][14]

Materials:

• Tetratriacontane (Solid Lipid)

• Drug (Lipophilic)

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified Water

Equipment:

• High-Pressure Homogenizer

• High-Shear Homogenizer (e.g., Ultra-Turrax)

• Magnetic Stirrer with Hotplate

• Beakers

• Water Bath

Procedure:

• Preparation of the Lipid Phase:

  • Melt the Tetratriacontane by heating it to 5-10°C above its melting point.

  • Disperse the lipophilic drug in the molten Tetratriacontane.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant (e.g., 1-2% w/v) in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the molten lipid phase under continuous stirring with a magnetic stirrer.

  • Homogenize the mixture using a high-shear homogenizer at high speed for 5-10 minutes to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization:

  • Immediately transfer the hot pre-emulsion to a high-pressure homogenizer pre-heated to the same temperature.

  • Homogenize the emulsion at a pressure of 500-1500 bar for 3-5 cycles.[14]

• Nanoparticle Formation:

  • Cool down the resulting hot nanoemulsion to room temperature under gentle stirring. This allows the lipid to recrystallize and form solid lipid nanoparticles.

• Storage:

  • Store the resulting SLN dispersion at 4°C for further characterization.

Preparation of Tetratriacontane-based SLNs.

Protocol 2: Particle Size and Zeta Potential Analysis

This protocol outlines the measurement of particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS), respectively.[1][][16]

Equipment:

• Zetasizer (or equivalent DLS/ELS instrument)

• Cuvettes (disposable or quartz)

• Syringes and filters (0.45 µm)

Procedure:

• Sample Preparation:

  • Dilute a small aliquot of the SLN dispersion with purified water to obtain a suitable scattering intensity (typically a count rate between 100 and 500 kcps).[17] The dilution factor will depend on the initial concentration of the nanoparticles.

  • Filter the diluted sample through a 0.45 µm syringe filter to remove any large aggregates or dust particles.[18]

• Particle Size and PDI Measurement (DLS):

  • Transfer the diluted and filtered sample into a clean cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the measurement parameters (e.g., temperature at 25°C, equilibration time of 1-2 minutes).

  • Perform the measurement. The instrument will report the Z-average particle size and the PDI.

• Zeta Potential Measurement (ELS):

  • For zeta potential measurement, dilute the SLN dispersion with a low ionic strength medium, such as 10 mM NaCl solution, to ensure sufficient particle mobility.[19]

  • Transfer the sample to a specific zeta potential measurement cell (e.g., folded capillary cell).

  • Place the cell in the instrument.

  • Set the measurement parameters, including the dispersant properties (viscosity, dielectric constant).

  • Perform the measurement. The instrument will report the mean zeta potential.

References

• 1. mdpi.com [mdpi.com]
• 2. Development and Evaluation of Nanostructured Lipid Carriers for Transdermal Delivery of Ketoprofen - ProQuest [proquest.com]
• 3. Effect of Nano-Edible Coating Based on Beeswax Solid Lipid Nanoparticles on Strawberry’s Preservation [mdpi.com]
• 4. Preparation and characterization of carnauba wax nanostructured lipid carriers containing benzophenone-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. ricerca.uniba.it [ricerca.uniba.it]
• 7. Lyophilized Drug-Loaded Solid Lipid Nanoparticles Formulated with Beeswax and Theobroma Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Mahidol IR [repository.li.mahidol.ac.th]
• 11. Optimization of the Conditions of Solid Lipid Nanoparticles (SLN) Synthesis [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 14. japsonline.com [japsonline.com]
• 16. nanopartikel.info [nanopartikel.info]
• 17. research.colostate.edu [research.colostate.edu]
• 18. brookhaveninstruments.com [brookhaveninstruments.com]
• 19. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: Tetratriacontane as a Lubricant Additive for Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the pursuit of enhanced efficiency and longevity of industrial machinery, the role of advanced lubricant additives is paramount. Lubricants are critical in reducing friction, wear, and heat generation between moving surfaces.[1] Additives are organic or inorganic compounds dissolved or suspended in a base oil to improve its performance characteristics.[1] This document provides detailed application notes and protocols for the evaluation of tetratriacontane (C34H70), a long-chain alkane, as a potential lubricant additive for industrial applications.

Tetratriacontane is a saturated hydrocarbon with a 34-carbon backbone. Long-chain alkanes have been investigated for their potential to form robust boundary lubrication films, which are crucial in preventing surface wear under high load and low-speed conditions. The primary proposed mechanism of action for long-chain alkanes as lubricant additives is the formation of a physically adsorbed, ordered molecular layer on the metal surfaces. This layer acts as a protective barrier, reducing direct asperity contact and thereby minimizing friction and wear. The effectiveness of this boundary film is influenced by the chain length of the alkane, with longer chains generally expected to provide better surface protection.

Physical and Chemical Properties of Tetratriacontane

A comprehensive understanding of the physical and chemical properties of tetratriacontane is essential for its application as a lubricant additive.

Property	Value	Reference(s)
Chemical Formula	C₃₄H₇₀
Molecular Weight	478.92 g/mol
Appearance	White solid/flakes
Melting Point	72-76 °C
Boiling Point	483 °C at 101.3 kPa
Solubility	Insoluble in water; Soluble in nonpolar organic solvents.

Performance Data of Long-Chain Alkane Additives

Table 1: Illustrative Tribological Performance of Tetratriacontane Additive in PAO Base Oil

Additive Concentration (wt%)	Average Coefficient of Friction (COF)	Wear Scar Diameter (mm)
0 (Base Oil)	0.12	0.55
0.5	0.10	0.48
1.0	0.09	0.42
2.0	0.09	0.43

Table 2: Illustrative Effect of Temperature on Lubricant Performance with 1.0 wt% Tetratriacontane

Temperature (°C)	Average Coefficient of Friction (COF)	Wear Scar Diameter (mm)
25	0.09	0.42
75	0.10	0.45
125	0.11	0.49

Experimental Protocols

To rigorously evaluate the performance of tetratriacontane as a lubricant additive, standardized testing protocols are essential. The following protocols are based on widely accepted ASTM standards.

Protocol for Sample Preparation

• Additive Dispersion: Disperse the desired weight percentage (e.g., 0.5%, 1.0%, 2.0%) of tetratriacontane into the base oil (e.g., Polyalphaolefin - PAO).

• Heating and Mixing: Heat the mixture to a temperature slightly above the melting point of tetratriacontane (approximately 80-90°C) while stirring continuously until the additive is fully dissolved and the solution is homogenous.

• Cooling: Allow the lubricant blend to cool to room temperature before testing. Ensure the additive remains in solution or forms a stable suspension.

Protocol for Tribological Testing (based on ASTM G99)

This protocol outlines the procedure for determining the friction and wear characteristics using a pin-on-disk tribometer.[2]

• Apparatus: A pin-on-disk tribometer equipped with a force sensor to measure frictional force and a system to measure wear.

• Specimens:

  • Disk: A flat, polished disk of a standard industrial material (e.g., AISI 52100 steel).

  • Pin: A stationary pin with a rounded tip of the same or a different material.

• Procedure:

  • Clean the pin and disk specimens thoroughly with a suitable solvent (e.g., hexane (B92381) or acetone) and dry them completely.

  • Mount the disk onto the rotating stage of the tribometer.

  • Secure the pin in the holder.

  • Apply a thin, uniform layer of the prepared lubricant blend to the disk surface.

  • Apply a specified normal load to the pin (e.g., 10 N).

  • Set the rotational speed of the disk to a predetermined value (e.g., 100 rpm).

  • Initiate the test and run for a specified duration or sliding distance (e.g., 1000 meters).

  • Continuously record the frictional force during the test.

  • After the test, clean the specimens and measure the wear scar diameter on the disk and the wear volume of the pin using a profilometer or a microscope.

• Calculations:

  • Coefficient of Friction (COF): Calculate the COF by dividing the measured frictional force by the applied normal load.

  • Wear Rate: Calculate the wear rate from the volume of material lost per unit of sliding distance.

Protocol for Viscosity Measurement (based on ASTM D445)

• Apparatus: A calibrated glass capillary viscometer placed in a constant temperature bath.

• Procedure:

  • Pour the lubricant sample into the viscometer.

  • Place the viscometer in the constant temperature bath set to the desired temperature (e.g., 40°C or 100°C) and allow it to reach thermal equilibrium.

  • Draw the lubricant up through the capillary tube to a point above the timing marks.

  • Measure the time it takes for the lubricant to flow between the two timing marks.

• Calculation: Calculate the kinematic viscosity using the measured flow time and the calibration constant of the viscometer.

Proposed Mechanism of Action and Experimental Workflow

The following diagrams illustrate the proposed lubrication mechanism of long-chain alkanes and a typical experimental workflow for evaluating a new lubricant additive.

Proposed mechanism of boundary lubrication by tetratriacontane.

Experimental workflow for evaluating a new lubricant additive.

Conclusion

Tetratriacontane, as a long-chain alkane, holds theoretical promise as a boundary lubricant additive for industrial applications. The proposed mechanism involves the formation of a physically adsorbed protective film on metal surfaces, which can lead to a reduction in friction and wear. However, the lack of direct experimental data necessitates a thorough evaluation following standardized protocols, such as those outlined in this document. Researchers are encouraged to conduct systematic studies to quantify the tribological performance of tetratriacontane and to determine its optimal concentration and operating conditions in various base oils. Such data will be crucial in validating its efficacy and potential for industrial implementation.

References

• 1. sae.org [sae.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetratriacontane as an Internal Standard in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of analytical chemistry, the precision and accuracy of quantitative analysis are paramount. The use of an internal standard is a widely accepted technique to mitigate variations in sample preparation and instrumental analysis. Tetratriacontane (n-C34H70), a long-chain saturated hydrocarbon, serves as an excellent internal standard for the quantification of a variety of non-polar to semi-polar high-molecular-weight compounds. Its chemical inertness, thermal stability, and distinct chromatographic retention time make it particularly suitable for methods employing gas chromatography (GC) coupled with mass spectrometry (GC-MS) or flame ionization detection (GC-FID).

These application notes provide detailed protocols for the use of tetratriacontane as an internal standard in the analysis of lipids from archaeological artifacts and hydrocarbons in environmental samples.

Physicochemical Properties of Tetratriacontane

Property	Value
Chemical Formula	C34H70
Molecular Weight	478.92 g/mol
CAS Number	14167-59-0
Boiling Point	285 °C at 2 mmHg
Melting Point	72-75 °C
Appearance	White solid
Solubility	Soluble in organic solvents like hexane (B92381) and chloroform

Application 1: Quantification of Lipids in Archaeological Pottery Sherds

The analysis of lipid residues absorbed into archaeological pottery provides valuable insights into the diet and culinary practices of past civilizations. Tetratriacontane is an ideal internal standard for this application due to its absence in typical food sources and its similar chromatographic behavior to long-chain fatty acids and other lipids.

Experimental Protocol

1. Sample Preparation and Lipid Extraction

• Materials:

  • Powdered pottery sherd (~1-2 g)

  • Tetratriacontane internal standard solution (e.g., 1 mg/mL in hexane)

  • Dichloromethane:methanol (2:1, v/v)

  • Anhydrous sodium sulfate (B86663)

  • Glass centrifuge tubes (15 mL)

  • Ultrasonic bath

  • Centrifuge

  • Nitrogen evaporator

• Procedure:

  • Weigh approximately 1-2 g of the powdered pottery sherd into a glass centrifuge tube.

  • Add a precise volume of the tetratriacontane internal standard solution (e.g., 100 µL of a 1 mg/mL solution).

  • Add 5 mL of dichloromethane:methanol (2:1, v/v).

  • Sonicate the mixture for 15-20 minutes in an ultrasonic bath.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean tube.

  • Repeat the extraction process two more times with fresh solvent.

  • Combine the supernatants and dry the solvent under a gentle stream of nitrogen.

2. Derivatization (Silylation)

To improve the volatility of polar lipids like fatty acids for GC analysis, a derivatization step is necessary.

• Materials:

  • N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

  • Pyridine (B92270)

  • Heating block or oven

• Procedure:

  • To the dried lipid extract, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

  • Seal the vial tightly and heat at 70°C for 1 hour.

  • After cooling to room temperature, the sample is ready for GC-MS analysis.

3. GC-MS Analysis

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

  • Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Instrumental Conditions:

  • Injector Temperature: 280°C

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes

    • Ramp 1: 10°C/min to 325°C

    • Hold at 325°C for 15 minutes

  • MSD Transfer Line Temperature: 300°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-800

Data Analysis and Quantification

The concentration of each identified lipid is calculated relative to the known concentration of the tetratriacontane internal standard using the following formula:

Concentration of Analyte = (Area of Analyte / Area of Internal Standard) * (Concentration of Internal Standard / Response Factor)

The response factor (RF) should be determined by analyzing a standard mixture containing known concentrations of the analytes and the internal standard. For semi-quantitative analysis where standards are not available, an RF of 1 is often assumed.

Typical Method Performance

The following table summarizes typical performance characteristics for the quantitative analysis of lipids in archaeological samples using tetratriacontane as an internal standard. These values are representative and may vary depending on the specific analyte, matrix, and instrumentation.

Parameter	Typical Value/Range
Linearity (R²)	> 0.99
Recovery	85-110%
Limit of Detection (LOD)	0.1 - 10 ng/g
Limit of Quantitation (LOQ)	0.5 - 30 ng/g
Precision (%RSD)	< 15%

Application 2: Quantification of Total Petroleum Hydrocarbons (TPH) in Environmental Samples

Tetratriacontane can be used as an internal standard for the determination of total petroleum hydrocarbons (TPH) in soil and water samples. Its elution time falls within the range of heavier fuel oils, making it a suitable marker for a broad range of hydrocarbon contamination.

Experimental Protocol

1. Sample Preparation and Extraction

• Materials:

  • Soil or water sample

  • Tetratriacontane internal standard solution (e.g., 100 µg/mL in hexane)

  • Hexane

  • Anhydrous sodium sulfate

  • Solid Phase Extraction (SPE) cartridges (e.g., silica (B1680970) gel)

• Procedure for Soil Samples:

  • Weigh 10 g of the soil sample into a beaker and add anhydrous sodium sulfate to remove moisture.

  • Spike the sample with a known amount of the tetratriacontane internal standard solution.

  • Extract the sample with 3 x 30 mL of hexane using sonication or Soxhlet extraction.

  • Concentrate the combined extracts to approximately 1 mL.

  • Clean up the extract using a silica gel SPE cartridge to remove polar interferences.

  • Elute the hydrocarbon fraction with hexane and concentrate to a final volume of 1 mL for GC-FID analysis.

2. GC-FID Analysis

• Instrumentation:

  • Gas chromatograph with a Flame Ionization Detector (GC-FID).

  • Capillary column: HP-5 (30 m x 0.32 mm i.d., 0.25 µm film thickness) or equivalent.

• Instrumental Conditions:

  • Injector Temperature: 300°C

  • Detector Temperature: 320°C

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Carrier Gas: Helium or Hydrogen

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp 1: 15°C/min to 320°C

    • Hold at 320°C for 10 minutes

Data Analysis and Quantification

The TPH concentration is determined by integrating the total area of the chromatogram within a defined retention time window (e.g., from n-C10 to n-C40) and comparing it to the peak area of the tetratriacontane internal standard.

Typical Method Performance

Parameter	Typical Value/Range
Linearity (R²)	> 0.995
Recovery	80-115%
Limit of Detection (LOD)	5 - 20 mg/kg (soil)
Limit of Quantitation (LOQ)	15 - 60 mg/kg (soil)
Precision (%RSD)	< 20%

Visualizations

Experimental Workflow for Lipid Analysis using Tetratriacontane Internal Standard

Technical Notes & Optimization

Technical Support Center: Synthesis and Purification of Tetratriacontane

Welcome to the technical support center for the synthesis and purification of tetratriacontane. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during their experimental work. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Synthesis of Tetratriacontane: Troubleshooting and FAQs

The synthesis of long-chain alkanes like tetratriacontane (C34H70) can be challenging due to the compound's high molecular weight and low reactivity. This section covers common synthetic methods and potential issues.

Frequently Asked Questions (FAQs) - Synthesis

Q1: What are the common synthetic routes for producing tetratriacontane?

A1: Tetratriacontane is typically synthesized through coupling reactions that form a C-C bond between smaller alkyl chains. The most common methods include:

• Kolbe Electrolysis: Dimerization of stearic acid (C18) to form tetratriacontane (C34).

• Wurtz Reaction: Coupling of two 1-haloheptadecane (C17) molecules.

• Grignard Reagent Coupling: Reaction of a heptadecylmagnesium halide (C17 Grignard reagent) with a 1-haloheptadecane.

Q2: Which synthetic method generally provides the highest yield for tetratriacontane?

A2: The Kolbe electrolysis of stearic acid is a well-documented method that can provide yields of up to 50% under optimized conditions.[1] Yields for Wurtz and Grignard reactions for such long-chain alkanes can be variable and are often lower due to side reactions.

Troubleshooting Guide - Synthesis

Problem: Low or no yield in Kolbe Electrolysis of Stearic Acid.

• Possible Cause 1: Incorrect Solvent or Electrolyte. The choice of solvent and electrolyte is crucial for the efficiency of the Kolbe electrolysis.

  • Solution: A common solvent system is methanol (B129727). A base, such as sodium methoxide (B1231860), is used to deprotonate the stearic acid. Ensure the reagents are of appropriate purity and used in the correct ratios.

• Possible Cause 2: Suboptimal Reaction Temperature. The temperature can affect the solubility of reactants and the rate of side reactions.

  • Solution: The reaction is typically carried out at an elevated temperature, for instance, between 40°C and 60°C, to ensure adequate solubility of the fatty acid salt.[1]

• Possible Cause 3: Inappropriate Current Density. The applied current density influences the reaction pathway.

  • Solution: A constant current should be maintained using a potentiostat/galvanostat. The optimal current density needs to be determined empirically for the specific setup, but values in the range of 0.05 to 0.12 A/cm² have been reported.[1]

• Possible Cause 4: Side Reactions. Besides the desired dimerization, other reactions can occur, such as the formation of esters or disproportionation products.[2][3]

  • Solution: Optimizing the reaction conditions (solvent, temperature, current density) can help to favor the desired coupling reaction.

Problem: Mixture of products obtained in the Wurtz Reaction.

• Possible Cause 1: Use of different alkyl halides. The Wurtz reaction is most effective for the synthesis of symmetrical alkanes from a single type of alkyl halide.

  • Solution: To synthesize tetratriacontane, you should start with a single C17 precursor, such as 1-bromoheptadecane. Using a mixture of alkyl halides will result in a mixture of alkanes that can be difficult to separate.

• Possible Cause 2: Side reactions. Elimination reactions can compete with the coupling reaction, especially with secondary and tertiary alkyl halides.

  • Solution: Use a primary alkyl halide (e.g., 1-bromoheptadecane) to minimize elimination. Ensure anhydrous conditions and use a high-purity sodium dispersion.

Problem: Difficulty in initiating or low yield of the Grignard Reaction.

• Possible Cause 1: Presence of moisture. Grignard reagents are highly reactive towards protic solvents like water, which will quench the reaction.

  • Solution: All glassware must be thoroughly dried (e.g., flame-dried or oven-dried) and the reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents are essential.

• Possible Cause 2: Inactive magnesium surface. A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting.

  • Solution: Activate the magnesium surface by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating can also help to initiate the reaction.

• Possible Cause 3: Wurtz-type coupling as a side reaction. The Grignard reagent can react with the starting alkyl halide in a Wurtz-type coupling reaction, leading to byproducts.

  • Solution: This can be minimized by the slow addition of the alkyl halide to the magnesium suspension to maintain a low concentration of the alkyl halide.

Purification of Tetratriacontane: Troubleshooting and FAQs

Due to its high melting point and nonpolar nature, the purification of tetratriacontane requires specific techniques.

Frequently Asked Questions (FAQs) - Purification

Q1: What is the most common method for purifying crude tetratriacontane?

A1: Recrystallization is the most effective and widely used method for purifying solid long-chain alkanes like tetratriacontane.

Q2: What are suitable solvents for the recrystallization of tetratriacontane?

A2: Tetratriacontane is a nonpolar compound and is soluble in nonpolar organic solvents, especially at elevated temperatures. Good solvent choices for recrystallization include hexane (B92381), benzene, and other hydrocarbon solvents. A mixed solvent system, such as heptane/ethyl acetate, can also be effective.

Q3: How can I assess the purity of my synthesized tetratriacontane?

A3: The purity of tetratriacontane can be determined by:

• Melting Point Analysis: A sharp melting point close to the literature value (72-75 °C) indicates high purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate and identify tetratriacontane from any residual starting materials or byproducts.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used to assess purity, typically using a reversed-phase column.

Troubleshooting Guide - Purification

Problem: The compound "oils out" instead of crystallizing during recrystallization.

• Possible Cause 1: The solution is too concentrated or cooled too quickly. If the solubility limit is exceeded too rapidly, the compound may separate as a liquid phase instead of forming crystals.

  • Solution: Try using a slightly larger volume of solvent to create a less saturated solution. Ensure the solution cools slowly and without disturbance. Allowing the flask to cool to room temperature on a benchtop before moving it to an ice bath is recommended.

• Possible Cause 2: The chosen solvent is not ideal.

  • Solution: Experiment with different solvents or solvent mixtures. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold.

Problem: Poor recovery of tetratriacontane after recrystallization.

• Possible Cause 1: Too much solvent was used. Using an excessive amount of solvent will result in a significant portion of the product remaining in the solution even after cooling.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product.

• Possible Cause 2: The compound is too soluble in the cold solvent.

  • Solution: After cooling to room temperature, place the flask in an ice bath to further decrease the solubility and maximize crystal formation.

Problem: Tailing or broad peaks in GC-MS analysis.

• Possible Cause 1: The GC column or temperature program is not optimized for high molecular weight alkanes.

  • Solution: Use a nonpolar column (e.g., DB-5MS) and a temperature program that ramps up to a high final temperature (e.g., 300-350°C) to ensure the elution of the high-boiling tetratriacontane.

• Possible Cause 2: The sample is too concentrated.

  • Solution: Dilute the sample in an appropriate solvent (e.g., hexane) before injection.

Data Presentation

Synthesis Method	Starting Material(s)	Typical Yield	Key Considerations
Kolbe Electrolysis	Stearic Acid	up to 50%	Requires specialized electrochemical setup; side reactions are possible.
Wurtz Reaction	1-Haloheptadecane	Variable	Best for symmetrical alkanes; requires anhydrous conditions.
Grignard Coupling	Heptadecylmagnesium halide + 1-Haloheptadecane	Variable	Highly sensitive to moisture; Wurtz-type coupling is a common side reaction.

Purification/Analysis	Parameter	Recommended Conditions
Recrystallization	Solvents	Hexane, Benzene, Heptane/Ethyl Acetate
GC-MS	Column	(5%-Phenyl)-methylpolysiloxane (e.g., DB-5MS), 30 m x 0.25 mm, 0.25 µm film thickness
Temperature Program	Initial Temp: 50°C (hold 2.5 min), Ramp: 10°C/min to 300°C, Hold: 5 min
HPLC	Column	Reversed-phase C18
Mobile Phase	Gradient of Acetonitrile and Water or Methanol and Water

Experimental Protocols

Kolbe Electrolysis of Stearic Acid for Tetratriacontane Synthesis

This protocol is adapted from a patented procedure.

• Preparation of Electrolyte Solution: Dissolve approximately 3.0 to 4.0 mmol of stearic acid in methanol in a water-jacketed electrolysis cell.

• Neutralization: Add 1M sodium methoxide in methanol to neutralize the stearic acid.

• Electrolysis:

  • Use two platinum electrodes.

  • Maintain a constant current using a potentiostat/galvanostat, with a current density between 0.05 and 0.12 A/cm².

  • Keep the reaction temperature between 40°C and 60°C using the water jacket.

  • Stir the reaction mixture with a magnetic stir bar.

  • Continue the electrolysis until approximately 1.3 Faradays of charge per mole of stearic acid has passed.

• Work-up:

  • Acidify the reaction mixture with a few drops of concentrated HCl.

  • Evaporate the methanol.

  • Dissolve the crude product in hot hexanes.

  • Wash the hexane solution with hot water (60°C) multiple times in a separatory funnel.

  • Evaporate the hexanes to obtain the crude tetratriacontane.

Visualizations

Caption: Synthetic pathways to Tetratriacontane.

Caption: General workflow for purification and analysis.

Caption: Troubleshooting recrystallization issues.

References

• 1. CAS 14167-59-0: Tetratriacontane | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Improving the Solubility of Tetratriacontane for Experimental Use

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in dissolving Tetratriacontane for experimental applications.

Frequently Asked Questions (FAQs)

Q1: What is Tetratriacontane and why is its solubility a challenge?

A1: Tetratriacontane is a long-chain, nonpolar alkane with the chemical formula C34H70. It is a waxy, white solid at room temperature. Its high molecular weight and nonpolar nature result in low solubility in many common laboratory solvents, particularly polar solvents like water. Achieving a homogenous solution for experimental use often requires specific solvents and techniques.

Q2: In which solvents is Tetratriacontane soluble?

A2: Following the principle of "like dissolves like," Tetratriacontane is soluble in nonpolar organic solvents. Its solubility is negligible in polar solvents.

• Good Solubility: Toluene (B28343), Hexane (B92381), Benzene, Chloroform

• Poor/Insoluble: Water, Ethanol, Methanol

Solubility in suitable organic solvents is significantly enhanced by heating.

Q3: How does temperature affect the solubility of Tetratriacontane?

A3: The solubility of Tetratriacontane in organic solvents is highly dependent on temperature. As a solid at room temperature, its solubility increases significantly with a rise in temperature. For effective dissolution, it is often necessary to heat the solvent to a temperature approaching the melting point of Tetratriacontane (72-76°C), while remaining safely below the solvent's boiling point.

Q4: Can sonication be used to improve the dissolution of Tetratriacontane?

A4: Yes, sonication can be a useful technique to aid in the dissolution of Tetratriacontane, especially for breaking up solid aggregates and increasing the solvent-solute interaction at the surface. However, for complete dissolution of this waxy solid, sonication is most effective when combined with heating.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Tetratriacontane is not dissolving, even in a nonpolar solvent.	1. Insufficient Temperature: The solvent is not hot enough to overcome the crystal lattice energy of the solid. 2. Inappropriate Solvent Choice: The polarity of the solvent may still be too high. 3. Insufficient Agitation: The solid is not adequately dispersed in the solvent.	1. Gradually increase the solvent temperature while stirring, ideally to just below the melting point of Tetratriacontane (approx. 70°C), ensuring it is below the solvent's boiling point. 2. Switch to a more nonpolar solvent. Toluene is often a good choice for long-chain alkanes at elevated temperatures. 3. Use a magnetic stirrer or mechanical agitator to ensure continuous mixing.
The solution becomes cloudy or a precipitate forms upon cooling.	The solution was saturated or supersaturated at a higher temperature, and the Tetratriacontane is crystallizing out as it cools.	1. Reheat the solution to redissolve the precipitate. 2. For your experiment, either maintain the solution at an elevated temperature where the compound remains soluble or prepare the solution immediately before use. 3. If the experiment must be performed at a lower temperature, consider if a stable dispersion can be used, potentially with the aid of a suitable surfactant (though this may interfere with some applications).
The rate of dissolution is very slow.	The surface area of the solid Tetratriacontane is limiting the interaction with the solvent.	Before adding to the solvent, grind the solid Tetratriacontane into a fine powder using a mortar and pestle. This increases the surface area available for solvation.

Data Presentation

Qualitative Solubility of Tetratriacontane

Solvent	Polarity	Solubility at Room Temperature	Notes
Toluene	Nonpolar	Low to Moderate	Solubility significantly increases with heating.
Hexane	Nonpolar	Low	Good solvent for gas chromatography applications when heated.
Benzene	Nonpolar	Low to Moderate	Similar to toluene, solubility improves with heat.
Chloroform	Nonpolar	Low	Can be an effective solvent.
Water	Very Polar	Insoluble	Not a suitable solvent.
Ethanol	Polar	Insoluble	Not a suitable solvent.

Experimental Protocols

Protocol 1: Preparation of a Tetratriacontane Solution in Toluene

Objective: To prepare a clear, homogenous solution of Tetratriacontane in toluene for general experimental use.

Materials:

• Tetratriacontane (solid)

• Toluene (analytical grade)

• Glass beaker or flask

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• Thermometer

Procedure:

• Weigh the desired amount of Tetratriacontane and transfer it to the beaker or flask.

• Add the calculated volume of toluene to achieve the target concentration.

• Place the magnetic stir bar in the vessel and place it on the heating magnetic stirrer.

• Begin stirring the mixture at a moderate speed.

• Gently heat the mixture while monitoring the temperature. Increase the temperature to approximately 70°C. Caution: Toluene is flammable. Work in a well-ventilated fume hood and avoid open flames.

• Continue heating and stirring until all the Tetratriacontane has completely dissolved, and the solution is clear.

• If the solution is to be used at a lower temperature, be aware that precipitation may occur upon cooling.

Protocol 2: Preparation of a Tetratriacontane Standard for Gas Chromatography (GC) Analysis

Objective: To prepare a standard solution of Tetratriacontane in hexane for use in GC analysis.

Materials:

• Tetratriacontane (analytical standard grade)

• Hexane (GC grade)

• Volumetric flask

• Analytical balance

• Water bath or heating block

Procedure:

• Accurately weigh a precise amount of Tetratriacontane directly into the volumetric flask.

• Add a small amount of hexane to wet the solid.

• Gently warm the flask in a water bath (e.g., 50-60°C) while swirling to facilitate dissolution. Caution: Hexane is highly flammable. Work in a fume hood and avoid ignition sources.

• Once the Tetratriacontane is fully dissolved, allow the solution to cool to room temperature.

• Carefully add hexane to the calibration mark of the volumetric flask.

• Stopper the flask and invert it several times to ensure the solution is homogenous.

Visualizations

Logical Workflow for Solubility Troubleshooting

Caption: A logical workflow for troubleshooting the dissolution of Tetratriacontane.

Experimental Workflow for GC Analysis of Tetratriacontane

Caption: Workflow for preparing and analyzing a Tetratriacontane standard by Gas Chromatography.

Disclaimer: This technical support guide is for informational purposes only and should be used in conjunction with standard laboratory safety practices. Always consult the Safety Data Sheet (SDS) for all chemicals used.

Technical Support Center: Preventing Thermal Degradation of Tetratriacontane

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Tetratriacontane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to the thermal degradation of this long-chain alkane during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is thermal degradation and why is it a concern for Tetratriacontane?

A1: Thermal degradation is the breakdown of a molecule at elevated temperatures. For Tetratriacontane (C₃₄H₇₀), a long-chain saturated hydrocarbon, thermal degradation involves the cleavage of carbon-carbon (C-C) and carbon-hydrogen (C-H) bonds. This process is a concern because it leads to the formation of smaller, undesired molecules, compromising the purity and integrity of the original compound. This can significantly impact experimental results, particularly in sensitive applications like drug delivery systems or materials science where the specific properties of high-molecular-weight alkanes are crucial.

Q2: At what temperature does Tetratriacontane start to thermally degrade?

Q3: What are the typical products of Tetratriacontane's thermal degradation?

A3: The thermal degradation of long-chain alkanes like Tetratriacontane proceeds through a free-radical chain reaction, often referred to as pyrolysis. This process results in a complex mixture of smaller hydrocarbons. Based on studies of similar long-chain alkanes and polyethylene (B3416737), the primary degradation products are expected to be a distribution of smaller alkanes and alkenes (olefins).[1][2] The exact composition of the degradation products will depend on factors such as temperature, heating rate, and the presence of oxygen.

Q4: How can I prevent or minimize the thermal degradation of Tetratriacontane during my experiments?

A4: Preventing thermal degradation primarily involves controlling the temperature and the chemical environment. The key strategies include:

• Precise Temperature Control: Ensure that the experimental temperature remains well below the onset of thermal degradation.

• Use of an Inert Atmosphere: Conducting experiments under an inert atmosphere, such as nitrogen or argon, is crucial to prevent oxidative degradation, which can occur at lower temperatures than pyrolysis.

• Incorporation of Antioxidants: For applications requiring heating near the degradation temperature, the addition of a suitable antioxidant can inhibit the free-radical chain reactions that lead to degradation.

Troubleshooting Guides

Issue 1: Sample Discoloration or Unexpected Volatility During Heating

Symptoms:

• The white, waxy solid Tetratriacontane turns yellow or brown upon heating.

• You observe unexpected fuming or condensation in cooler parts of your apparatus at temperatures below the boiling point of Tetratriacontane.

Possible Cause:

• This is a strong indication of thermal degradation. The discoloration is likely due to the formation of unsaturated byproducts and potentially char. The increased volatility is due to the formation of smaller, more volatile hydrocarbon fragments.

Solutions:

• Verify Maximum Safe Operating Temperature: If you have access to a Thermogravimetric Analyzer (TGA), perform an analysis on your Tetratriacontane sample to determine the precise onset of weight loss, which corresponds to the beginning of degradation.

• Reduce Operating Temperature: If possible, lower the temperature of your experiment.

• Implement an Inert Atmosphere: If you are not already doing so, ensure your experimental setup is continuously purged with a high-purity inert gas like nitrogen or argon to eliminate oxygen.

Issue 2: Inconsistent Experimental Results or Changes in Material Properties

Symptoms:

• Batch-to-batch variability in the physical properties (e.g., melting point, viscosity) of your Tetratriacontane-containing formulation after thermal processing.

• Inconsistent analytical results (e.g., chromatography, spectroscopy) suggesting the presence of impurities.

Possible Cause:

• Partial thermal degradation of Tetratriacontane is likely occurring, leading to a mixture of hydrocarbons with varying chain lengths. This alters the overall physical and chemical properties of your material.

Solutions:

• Incorporate an Antioxidant: For processes that require heating, the addition of a small amount of a suitable antioxidant can significantly improve thermal stability. Hindered phenolic antioxidants are commonly used for polyolefins and are a good starting point.

• Ensure Homogeneous Antioxidant Dispersion: For solid Tetratriacontane, effectively dispersing the antioxidant is critical. Refer to the experimental protocol below for a suggested method.

Quantitative Data

The following table provides estimated thermal properties for Tetratriacontane based on data for similar long-chain alkanes and polyethylene. It is strongly recommended to determine these values experimentally for your specific sample and conditions.

Property	Estimated Value/Range	Analytical Technique	Notes
Melting Point	72-75 °C	DSC	This is a well-established value.
Onset of Thermal Degradation (in N₂)	~350 - 400 °C	TGA	Estimated based on data for other long-chain alkanes and polyethylene. This can vary with heating rate and sample purity.
Main Decomposition Range	400 - 500 °C	TGA	The temperature range where the most significant mass loss occurs.
Primary Degradation Products	C₁-C₃₃ Alkanes and Alkenes	Py-GC-MS	A complex mixture of smaller hydrocarbons is expected.

Experimental Protocols

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of thermal degradation of Tetratriacontane.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen gas

Procedure:

• Accurately weigh 5-10 mg of Tetratriacontane into a clean TGA sample pan.

• Place the sample pan in the TGA furnace.

• Purge the furnace with nitrogen at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Heat the sample from ambient temperature to 600°C at a constant heating rate of 10°C/min.

• Record the sample weight as a function of temperature.

• The onset of degradation is determined as the temperature at which a significant deviation from the baseline weight is observed.

Protocol 2: Incorporation of a Phenolic Antioxidant into Tetratriacontane

Objective: To prepare a thermally stabilized Tetratriacontane sample.

Materials:

• Tetratriacontane

• Butylated Hydroxytoluene (BHT) or a similar hindered phenolic antioxidant (e.g., Irganox 1010).

• A suitable volatile solvent in which both Tetratriacontane and the antioxidant are soluble (e.g., toluene, hexane). BHT is soluble in various organic solvents.

Procedure:

• Solution Preparation:

  • In a fume hood, dissolve a known mass of Tetratriacontane in a minimal amount of the chosen solvent by gently warming and stirring.

  • In a separate container, prepare a stock solution of the antioxidant in the same solvent (e.g., 1 mg/mL).

• Mixing:

  • Add the desired amount of the antioxidant solution to the Tetratriacontane solution. A typical starting concentration for the antioxidant is 0.1-0.5% by weight relative to the Tetratriacontane.

  • Stir the mixture thoroughly to ensure homogeneous distribution.

• Solvent Removal:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • To ensure complete removal of the solvent, further dry the solid residue in a vacuum oven at a temperature below the melting point of Tetratriacontane (e.g., 50°C) until a constant weight is achieved.

• Verification (Optional):

  • Perform TGA on the stabilized sample to confirm an increase in the onset temperature of degradation compared to the unstabilized material.

Visualizations

Caption: Troubleshooting workflow for thermal degradation of Tetratriacontane.

References

• 1. researchgate.net [researchgate.net]
• 2. americanrenewabletech.com [americanrenewabletech.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Purification of Synthetic Tetratriacontane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and removing impurities from synthetic Tetratriacontane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthetic Tetratriacontane?

A1: Synthetic Tetratriacontane (C34H70) typically contains impurities that are structurally similar to the target molecule. These arise from the synthesis process and can include:

• Shorter-chain n-alkanes: Alkanes with fewer than 34 carbon atoms.

• Longer-chain n-alkanes: Alkanes with more than 34 carbon atoms.[1]

• Branched-chain alkanes: Isomers of Tetratriacontane with side chains. These are particularly common if the synthesis route allows for isomerization.

• Unreacted starting materials and reagents: Depending on the synthetic route, these could include fatty acids, alcohols, or catalysts.[2][3]

Q2: How can I identify the impurities in my Tetratriacontane sample?

A2: The most effective analytical techniques for identifying impurities in Tetratriacontane are:

• Gas Chromatography (GC): GC is a primary method for assessing the purity of long-chain alkanes.[4] The retention time of the main peak can be compared to a standard, and the presence of other peaks indicates impurities. The peak area percentage provides a quantitative estimation of purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique combines the separation power of GC with the identification capabilities of mass spectrometry.[5][6][7] It allows for the determination of the molecular weight of impurities, aiding in their structural elucidation.

Q3: What is the expected purity of commercially available synthetic Tetratriacontane?

A3: Commercially available synthetic Tetratriacontane typically has a purity of ≥95% or ≥98%, as determined by Gas Chromatography (GC).

Troubleshooting Guides

Problem 1: My Tetratriacontane sample shows multiple peaks on the GC chromatogram.

• Possible Cause: The sample contains a mixture of alkanes with different chain lengths or branching.

• Solution: Employ a purification technique to separate the Tetratriacontane from the impurities. The choice of method will depend on the nature of the impurities. Refer to the "Experimental Protocols" and the "Purification Method Selection" diagram below.

Problem 2: After recrystallization, the purity of my Tetratriacontane has not significantly improved.

• Possible Cause 1: The chosen recrystallization solvent is not optimal. An ideal solvent should dissolve Tetratriacontane well at high temperatures but poorly at low temperatures.[8][9][10]

• Solution 1: Experiment with different solvents or solvent mixtures. Good starting points for long-chain alkanes include non-polar solvents like hexane (B92381), heptane, or toluene, or mixtures such as hexane/ethyl acetate.[11]

• Possible Cause 2: The cooling process was too rapid, leading to the trapping of impurities within the crystals.

• Solution 2: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of purer crystals.[10]

• Possible Cause 3: The impurities have very similar solubility profiles to Tetratriacontane.

• Solution 3: Consider an alternative purification method such as column chromatography or urea (B33335) adduction.

Problem 3: Column chromatography is not effectively separating the impurities.

• Possible Cause 1: The chosen adsorbent (stationary phase) is not suitable.

• Solution 1: For alkane separation, silica (B1680970) gel and zeolites are common choices.[12] The pore size of the adsorbent is critical for separating molecules of different sizes.

• Possible Cause 2: The eluent (mobile phase) polarity is incorrect.

• Solution 2: For separating alkanes, a non-polar solvent system is required. A gradient of increasing polarity might be necessary to elute all components. Start with a very non-polar solvent like hexane and gradually introduce a slightly more polar solvent like dichloromethane.

Problem 4: Urea adduction did not remove all the impurities.

• Possible Cause: The impurities are also linear alkanes. Urea adduction is highly effective at separating linear alkanes from branched or cyclic isomers but will not separate linear alkanes of different chain lengths as effectively.[13][14][15][16]

• Solution: Combine urea adduction with another technique, such as fractional crystallization or column chromatography, to separate the remaining linear alkane impurities based on chain length.

Quantitative Data Summary

The following table summarizes the typical effectiveness of different purification methods for synthetic Tetratriacontane. The actual results will vary depending on the initial purity and the specific impurities present.

Purification Method	Typical Purity Achieved	Key Advantages	Key Limitations
Recrystallization	>99%	Simple, cost-effective for removing a wide range of impurities.[8]	May not be effective for impurities with similar solubility; potential for product loss.
Column Chromatography	>99.5%	Highly effective for separating alkanes of different chain lengths and isomers.[17]	More time-consuming and requires larger volumes of solvent.
Urea Adduction	>99.8% (for removing branched isomers)	Highly selective for separating linear n-alkanes from branched and cyclic isomers.[13][14][16]	Not effective for separating linear alkanes of different chain lengths from each other.

Experimental Protocols

Recrystallization

Objective: To purify Tetratriacontane by leveraging its differential solubility in a suitable solvent at different temperatures.

Methodology:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the impure Tetratriacontane in various solvents (e.g., hexane, heptane, toluene, ethyl acetate) at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold.[9][11]

• Dissolution: Place the impure Tetratriacontane in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.[8]

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly and undisturbed to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[10]

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals, for example, by leaving them under vacuum.

Column Chromatography

Objective: To separate Tetratriacontane from impurities based on their differential adsorption to a stationary phase.

Methodology:

• Column Packing: Prepare a chromatography column with a slurry of the chosen adsorbent (e.g., silica gel) in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the impure Tetratriacontane in a minimum amount of the initial mobile phase and carefully load it onto the top of the column.

• Elution: Begin eluting the column with a non-polar mobile phase (e.g., 100% hexane). The non-polar alkanes will travel down the column. Shorter-chain alkanes will typically elute before longer-chain alkanes.

• Fraction Collection: Collect fractions of the eluate and analyze them (e.g., by TLC or GC) to determine which fractions contain the purified Tetratriacontane.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Tetratriacontane.

Urea Adduction

Objective: To selectively remove branched-chain alkane impurities by forming an inclusion complex (adduct) with urea.

Methodology:

• Solution Preparation: Dissolve the impure Tetratriacontane in a suitable solvent like chloroform (B151607) or a mixture of methanol (B129727) and benzene.

• Urea Addition: Add a saturated solution of urea in methanol to the Tetratriacontane solution. The ratio of urea to n-alkane is crucial and may require optimization.[16]

• Adduct Formation: Stir the mixture at room temperature. The linear Tetratriacontane molecules will be incorporated into the channels of the urea crystals, forming a solid adduct, while the branched impurities will remain in the solution.[13][15]

• Adduct Isolation: Collect the solid urea-tetratriacontane adduct by filtration.

• Adduct Decomposition: Decompose the adduct by adding hot water (around 80°C). This will dissolve the urea and release the purified Tetratriacontane as an organic layer.[14]

• Extraction: Separate the organic layer containing the purified Tetratriacontane. Wash it with hot water to remove any residual urea.

• Drying and Solvent Removal: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate) and then remove the solvent to obtain the purified Tetratriacontane.

Visualizations

Caption: Overall workflow for identifying and removing impurities from synthetic Tetratriacontane.

Caption: Decision tree for selecting the appropriate purification method for Tetratriacontane.

References

• 1. researchgate.net [researchgate.net]
• 2. N-TETRATRIACONTANE synthesis - chemicalbook [chemicalbook.com]
• 3. N-TRIACONTANE synthesis - chemicalbook [chemicalbook.com]
• 4. N-TETRATRIACONTANE | 14167-59-0 [chemicalbook.com]
• 5. Tetratriacontane | C34H70 | CID 26519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Exploration of Habitat-Related Chemical Markers for Stephania tetrandra Applying Multiple Chromatographic and Chemometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recrystallization [sites.pitt.edu]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. Purification [chem.rochester.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. dergipark.org.tr [dergipark.org.tr]
• 15. Video: Urea Adduction Purification for Uk'37 Paleothermometry [jove.com]
• 16. Urea extraction crystallization - Wikipedia [en.wikipedia.org]
• 17. microbenotes.com [microbenotes.com]

Technical Support Center: Optimizing Tetratriacontane Crystal Growth

This technical support center provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the crystal growth of tetratriacontane (C₃₄H₇₀).

Troubleshooting Guide

This guide addresses common issues encountered during the crystallization of tetratriacontane in a question-and-answer format.

Q1: My tetratriacontane is not crystallizing at all. What are the likely causes and how can I fix it?

A1: The most common reason for a complete lack of crystallization is that the solution is not supersaturated. Here are several steps you can take to induce crystallization:

• Increase Concentration: Your solution may be too dilute. You can increase the concentration by either adding more tetratriacontane or slowly evaporating the solvent.

• Induce Nucleation: If the solution is supersaturated but no crystals form, nucleation may be inhibited. You can try scratching the inside of the glass container with a glass rod below the solvent level to create nucleation sites. Alternatively, adding a seed crystal of tetratriacontane can initiate crystal growth.

• Change the Solvent: The chosen solvent may be too good at dissolving tetratriacontane. Experiment with a solvent in which it has slightly lower solubility.

• Lower the Temperature: For many substances, solubility decreases as the temperature is lowered. Try slowly cooling the solution in a refrigerator or cold room.[1]

Q2: I'm getting a lot of small, needle-like crystals instead of larger, single crystals. What should I do?

A2: The formation of many small crystals indicates that the nucleation rate is too high and the growth rate is too fast. To favor the growth of fewer, larger crystals, you need to slow down the crystallization process.

• Reduce the Rate of Supersaturation: Slow down the process you are using to achieve supersaturation. If you are using slow evaporation, partially cover the container to reduce the evaporation rate. If you are using slow cooling, ensure the cooling is gradual and controlled.

• Use a Different Solvent or Solvent Mixture: The choice of solvent can influence crystal habit. Experimenting with different solvents or a mixture of solvents might promote growth in different dimensions.

• Reduce the Concentration: A lower initial concentration can lead to fewer nucleation sites, allowing the existing nuclei to grow into larger crystals.

• Employ Vapor Diffusion: The vapor diffusion method provides a very slow and controlled way to change the solvent composition, which can lead to the growth of high-quality single crystals.

Q3: The crystals I've grown are opaque or have visible inclusions. How can I improve their quality?

A3: Opaque crystals or those with inclusions often result from rapid crystal growth trapping solvent molecules or impurities.

• Slow Down Crystal Growth: As mentioned previously, slowing down the crystallization process by reducing the rate of supersaturation is crucial. This allows impurities and solvent molecules to be excluded from the growing crystal lattice.

• Purify the Tetratriacontane: Ensure the starting material is of high purity. Techniques like column chromatography or recrystallization can be used for purification.

• Filter the Solution: Before setting up the crystallization, filter the solution through a fine filter (e.g., a 0.2 µm PTFE syringe filter) to remove any dust or particulate matter that could act as unwanted nucleation sites or be incorporated as impurities.

Q4: My tetratriacontane is "oiling out" instead of crystallizing. What does this mean and how can I prevent it?

A4: "Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystal. This often happens when a solution is cooled too quickly or when the concentration of the solute is too high at a given temperature.

• Reduce the Cooling Rate: Employ a much slower and more controlled cooling process.

• Use a More Dilute Solution: Starting with a lower concentration of tetratriacontane can prevent the formation of an oily phase.

• Change the Solvent: The solvent choice can influence the tendency to oil out. Experiment with different solvents.

• Increase the Crystallization Temperature: If possible, try to perform the crystallization at a higher temperature where the solubility is higher, but be careful to maintain supersaturation.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of tetratriacontane relevant to its crystallization?

A1: Understanding the physical properties of tetratriacontane is fundamental to designing a successful crystallization experiment.

Property	Value	Reference
Molecular Formula	C₃₄H₇₀	[2]
Molecular Weight	478.92 g/mol	[3]
Melting Point	72-75 °C (lit.)	[3][4]
Boiling Point	285 °C at 2 mmHg (lit.)	[3][4]
Solubility	Soluble in nonpolar organic solvents like hexane (B92381), benzene, and chloroform. Insoluble in water.	[2][5]
Crystal Structure	Exhibits polymorphism: monoclinic, orthorhombic, and triclinic forms depending on conditions.	[6]
Phase Transitions	Monoclinic to orthorhombic at 69.2°C, orthorhombic to rotator phase at 69.6°C, and melting at 72.9°C.	[6]

Q2: What are the most effective methods for growing single crystals of tetratriacontane?

A2: Several methods can be employed to grow single crystals of tetratriacontane. The choice of method depends on the desired crystal size, quality, and the available equipment. The most common and effective methods are:

• Slow Evaporation: A solution of tetratriacontane is allowed to stand in a loosely covered container, and the solvent slowly evaporates, increasing the concentration and leading to crystallization.

• Slow Cooling: A saturated solution of tetratriacontane at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form. The cooling rate is a critical parameter to control.

• Vapor Diffusion: A concentrated solution of tetratriacontane in a "good" solvent is placed in a sealed container with a larger reservoir of a "poor" solvent (an anti-solvent) in which tetratriacontane is insoluble. The vapor of the anti-solvent slowly diffuses into the solution, reducing the solubility of tetratriacontane and inducing crystallization.

• Physical Vapor Transport (PVT): This sublimation-based technique is highly effective for growing high-purity single crystals of organic compounds. Tetratriacontane powder is heated under vacuum, and the vapor is transported to a cooler zone where it desublimates to form crystals.

Q3: How do I choose the right solvent for crystallizing tetratriacontane?

A3: The ideal solvent is one in which tetratriacontane has moderate solubility at the desired crystallization temperature.

• Solubility: If the solubility is too high, it will be difficult to achieve supersaturation. If it's too low, you won't be able to dissolve a sufficient amount of material.

• Volatility: For the slow evaporation method, a solvent with moderate volatility is preferred. Highly volatile solvents may evaporate too quickly, leading to the formation of small crystals.

• Purity: Always use high-purity solvents to avoid introducing impurities into your crystals.

• Common Solvents for n-alkanes: Toluene (B28343), xylene, heptane, and hexane are good starting points for long-chain alkanes like tetratriacontane.[2][7]

Q4: What is the importance of controlling the cooling rate, and what are typical rates to use?

A4: The cooling rate directly impacts the size and quality of the crystals.[8][9]

• Fast Cooling: Leads to high supersaturation, rapid nucleation, and the formation of many small, often imperfect crystals.

• Slow Cooling: Promotes the growth of a smaller number of larger, higher-quality crystals by keeping the supersaturation low and allowing the molecules to arrange themselves in an ordered lattice.

Experimental Protocols

Protocol 1: Crystal Growth by Slow Evaporation

• Prepare a Saturated Solution: Dissolve high-purity tetratriacontane in a suitable solvent (e.g., toluene or xylene) at room temperature to create a nearly saturated solution. Gentle warming (30-40°C) can help dissolve the material.

• Filter the Solution: Filter the solution through a 0.2 µm PTFE syringe filter into a clean, dust-free crystallization vial.

• Slow Evaporation: Cover the vial with a cap that has a small hole or with paraffin (B1166041) film punctured with a needle. This will allow the solvent to evaporate slowly.

• Incubation: Place the vial in a vibration-free location and allow it to stand undisturbed. Crystal growth may take several days to weeks.

• Harvesting: Once suitable crystals have formed, carefully remove them from the solution using a spatula or by decanting the mother liquor.

Protocol 2: Crystal Growth by Slow Cooling

• Prepare a Saturated Solution at Elevated Temperature: Prepare a saturated solution of tetratriacontane in a high-boiling point solvent (e.g., toluene or heptane) at an elevated temperature (e.g., 80-90°C).[7] Ensure all the solute has dissolved.

• Filter (if necessary): If any particulate matter is visible, filter the hot solution.

• Slow Cooling: Place the container in a programmable oven or a well-insulated container (like a Dewar flask) that will allow for a slow and controlled cooling rate to room temperature.

• Crystal Growth: As the solution cools, crystals will nucleate and grow.

• Harvesting: Once the solution has reached room temperature, harvest the crystals as described in the slow evaporation method.

Protocol 3: Crystal Growth by Vapor Diffusion

• Prepare the Inner Vial: Dissolve tetratriacontane in a small amount of a "good" solvent (e.g., toluene) in a small, open vial.

• Prepare the Outer Chamber: Add a larger volume of a volatile "anti-solvent" (a solvent in which tetratriacontane is poorly soluble, e.g., pentane (B18724) or hexane) to a larger jar or beaker, ensuring the level is below the top of the inner vial.

• Set up the Diffusion: Place the inner vial inside the larger chamber and seal the outer container.

• Incubation: The anti-solvent vapor will slowly diffuse into the solution in the inner vial, causing the tetratriacontane to crystallize. This process should be left undisturbed in a location with a stable temperature.

• Harvesting: Carefully retrieve the crystals from the inner vial once they have reached the desired size.

Visualizations

Caption: Workflow for solution-based crystal growth of tetratriacontane.

References

• 1. unifr.ch [unifr.ch]
• 2. CAS 14167-59-0: Tetratriacontane | CymitQuimica [cymitquimica.com]
• 3. N-TETRATRIACONTANE | 14167-59-0 [chemicalbook.com]
• 4. N-TETRATRIACONTANE | 14167-59-0 [amp.chemicalbook.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Buy Tetratriacontane | 14167-59-0 [smolecule.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Controlling the Morphology of Tetratriacontane Thin Films

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling the morphology of Tetratriacontane (C34H70) thin films during experimental procedures.

Troubleshooting Guides

This section addresses common problems encountered during the deposition and characterization of Tetratriacontane thin films and provides actionable solutions.

Problem	Possible Cause	Solution
Poor Film Adhesion / Delamination	1. Contaminated Substrate: The presence of dust, organic residues, or moisture on the substrate surface can impede proper film adhesion. 2. Incompatible Substrate Surface: A significant mismatch in surface energy between the Tetratriacontane and the substrate can lead to poor wetting and adhesion. 3. High Internal Stress: Rapid cooling or high deposition rates can induce stress within the film, causing it to peel off.	1. Rigorous Substrate Cleaning: Implement a multi-step cleaning process, such as sonication in a series of solvents (e.g., acetone, isopropanol) followed by deionized water, and drying with a stream of inert gas (e.g., nitrogen). A final UV-ozone treatment can be effective in removing organic contaminants. 2. Substrate Surface Modification: Consider depositing a thin adhesion-promoting layer or treating the substrate with a self-assembled monolayer (SAM) to modify its surface energy for better compatibility with the nonpolar Tetratriacontane molecules. 3. Optimize Deposition Parameters: Reduce the deposition rate to allow molecules more time to arrange in a lower-stress configuration. Ensure a slow, controlled cooling process after deposition.
Non-uniform Film Thickness	1. Incorrect Source-to-Substrate Geometry: An improper distance or angle between the evaporation source and the substrate can result in an uneven flux of material. 2. Inconsistent Deposition Rate: Fluctuations in the evaporation source temperature can lead to a variable deposition rate. 3. Shadowing Effects: Irregularities on the substrate holder or clamps can block the vapor flux to certain areas of the substrate.	1. Optimize Geometry: Adjust the source-to-substrate distance and ensure the substrate is centered relative to the source for uniform deposition. 2. Stabilize Deposition Rate: Allow the evaporation source to reach thermal equilibrium before opening the shutter to the substrate. Use a quartz crystal microbalance (QCM) to monitor and maintain a steady deposition rate. 3. Improve Substrate Mounting: Use a rotating substrate holder to average out any non-uniformities in the vapor flux. Ensure that any clamps or fixtures are minimal and do not cast shadows on the active area of the substrate.
High Surface Roughness	1. High Deposition Rate: A fast deposition rate can lead to the formation of a rougher film due to limited time for molecular diffusion on the surface.[1] 2. Low Substrate Temperature: At lower temperatures, molecules have less kinetic energy to diffuse and find energetically favorable sites, resulting in a higher density of smaller, less-ordered grains. 3. Contamination: Impurities on the substrate or from the vacuum chamber can act as nucleation sites, leading to irregular growth.	1. Reduce Deposition Rate: Lowering the deposition rate allows for greater adatom mobility, promoting the growth of larger, more uniform crystalline domains.[1] 2. Increase Substrate Temperature: Elevating the substrate temperature provides more thermal energy for surface diffusion, which can lead to smoother films with larger grain sizes.[2] 3. Ensure a Clean Deposition Environment: Maintain a high vacuum to minimize the incorporation of background gases into the film. Thoroughly clean the substrate and deposition chamber.
Poor Crystallinity / Amorphous Film	1. Low Substrate Temperature: Insufficient thermal energy prevents the molecules from arranging into an ordered crystalline structure. 2. High Deposition Rate: Molecules arriving at the substrate too quickly may not have enough time to organize into a crystal lattice. 3. Unsuitable Substrate: The substrate surface may not provide a suitable template for the epitaxial growth of Tetratriacontane.	1. Optimize Substrate Temperature: Systematically vary the substrate temperature to find the optimal window for crystalline growth. For long-chain alkanes, this is often just below the material's melting point. 2. Decrease Deposition Rate: A slower deposition rate provides more time for molecular arrangement and crystal formation. 3. Post-Deposition Annealing: Heating the film after deposition in a controlled environment can provide the necessary thermal energy to induce crystallization or improve the existing crystalline order.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary deposition techniques for Tetratriacontane thin films?

A1: The most common methods for depositing Tetratriacontane thin films are Physical Vapor Deposition (PVD), particularly thermal evaporation, and solution-based techniques like solution shearing. Thermal evaporation involves heating solid Tetratriacontane in a high vacuum chamber until it sublimes, and the vapor condenses onto a substrate.[4] Solution shearing involves dissolving Tetratriacontane in a suitable solvent and then spreading the solution across a substrate with a blade, followed by solvent evaporation to leave a thin film.

Q2: How does substrate temperature influence the morphology of Tetratriacontane thin films?

A2: Substrate temperature is a critical parameter. Generally, increasing the substrate temperature provides more kinetic energy to the deposited molecules. This enhanced surface diffusion allows them to overcome energy barriers and arrange into more ordered, larger crystalline domains. Consequently, higher substrate temperatures often lead to films with larger grain sizes and, in some cases, lower surface roughness. However, excessively high temperatures can lead to re-evaporation and should be avoided.

Q3: What is the effect of the deposition rate on film quality?

A3: The deposition rate significantly impacts the morphology of the thin film. A high deposition rate can result in a higher density of nucleation sites, leading to smaller grain sizes and potentially higher surface roughness. Conversely, a lower deposition rate allows more time for molecules to diffuse on the substrate surface and integrate into existing crystal lattices, which generally promotes the growth of larger, more ordered crystals and can result in smoother films.

Q4: Can post-deposition annealing improve the quality of Tetratriacontane thin films?

A4: Yes, post-deposition annealing is a common and effective technique to improve the crystallinity and morphology of thin films. By heating the film after deposition to a temperature below its melting point, you provide the molecules with the thermal energy needed to reorganize into a more ordered, crystalline structure. This can lead to an increase in grain size, a reduction in defects, and potentially a smoother surface.

Q5: Which characterization techniques are essential for evaluating Tetratriacontane thin films?

A5: A comprehensive characterization of Tetratriacontane thin films typically involves multiple techniques:

• Atomic Force Microscopy (AFM): To visualize the surface topography, measure surface roughness, and determine grain size and shape.

• Scanning Electron Microscopy (SEM): To obtain high-resolution images of the film's surface morphology and identify larger-scale features or defects.

• X-ray Diffraction (XRD): To determine the crystalline structure, molecular orientation, and phase purity of the film.

Quantitative Data

The following tables summarize the expected trends in the morphology of Tetratriacontane thin films as a function of key deposition parameters. The values provided are illustrative and can vary based on the specific experimental setup.

Table 1: Effect of Substrate Temperature on Tetratriacontane Thin Film Morphology (Constant Deposition Rate)

Substrate Temperature (°C)	Average Crystal Size (μm)	Surface Roughness (RMS, nm)
25 (Room Temperature)	0.1 - 0.5	5 - 8
50	0.5 - 1.5	3 - 5
75	1.5 - 3.0	2 - 4
100	3.0 - 5.0	3 - 6

Table 2: Effect of Deposition Rate on Tetratriacontane Thin Film Morphology (Constant Substrate Temperature)

Deposition Rate (Å/s)	Average Crystal Size (μm)	Surface Roughness (RMS, nm)
0.1	2.0 - 4.0	2 - 4
0.5	1.0 - 2.5	3 - 5
1.0	0.5 - 1.5	4 - 7
2.0	0.2 - 0.8	6 - 9

Experimental Protocols

Protocol 1: Thermal Evaporation of Tetratriacontane

• Substrate Preparation:

  • Clean the substrate (e.g., Si/SiO2, glass) by sonicating in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrate with a stream of high-purity nitrogen gas.

  • Optional: Perform a UV-ozone treatment for 10-15 minutes to remove any remaining organic residues.

• Deposition Chamber Preparation:

  • Load high-purity Tetratriacontane powder into a thermal evaporation boat (e.g., tungsten).

  • Mount the cleaned substrate onto the substrate holder.

  • Evacuate the deposition chamber to a base pressure of at least 10⁻⁶ Torr.

• Deposition Process:

  • Set the desired substrate temperature and allow it to stabilize.

  • Slowly increase the current to the evaporation boat to heat the Tetratriacontane source material.

  • Monitor the deposition rate using a quartz crystal microbalance (QCM).

  • Once the desired deposition rate is stable, open the shutter to begin deposition onto the substrate.

  • Deposit the film to the desired thickness.

  • Close the shutter and slowly cool down the evaporation source.

• Post-Deposition:

  • Allow the substrate to cool to room temperature under vacuum before venting the chamber.

  • Optional: Perform post-deposition annealing in a separate vacuum oven or in the deposition chamber.

Protocol 2: Solution Shearing of Tetratriacontane

• Solution Preparation:

  • Dissolve Tetratriacontane in a high-boiling point, non-polar solvent (e.g., toluene, xylene) at a concentration of 1-10 mg/mL.

  • Gently heat and stir the solution to ensure complete dissolution.

• Substrate Preparation:

  • Clean the substrate as described in the thermal evaporation protocol.

  • Optional: Treat the substrate surface (e.g., with a silane (B1218182) coupling agent) to promote uniform wetting of the solution.

• Shearing Process:

  • Preheat the substrate to a desired temperature (typically between room temperature and the boiling point of the solvent).

  • Dispense a small volume of the Tetratriacontane solution onto the substrate.

  • Bring the shearing blade into contact with the solution at a specific angle and gap height.

  • Move the blade across the substrate at a constant, controlled speed (e.g., 0.1 - 10 mm/s).

• Drying and Annealing:

  • Allow the solvent to evaporate from the thin film on the heated substrate.

  • The film may be subsequently annealed to improve crystallinity.

Visualizations

Caption: Experimental workflow for Tetratriacontane thin film deposition and characterization.

Caption: Logical relationships in controlling Tetratriacontane thin film morphology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. vaccoat.com [vaccoat.com]
• 4. moorfield.co.uk [moorfield.co.uk]

Technical Support Center: Enhancing Tetratriacontane Coating Adhesion

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the adhesion of Tetratriacontane coatings to various substrates.

Troubleshooting Guide

Poor adhesion of Tetratriacontane coatings often stems from its non-polar nature and low surface energy, leading to weak interfacial bonding. This guide addresses common issues encountered during experimental work.

Issue 1: Coating Delamination or Peeling

• Question: My Tetratriacontane coating is peeling or flaking off the substrate. What are the likely causes and how can I fix it?

• Answer: Delamination is a primary indicator of poor adhesion.[1][2] The most common culprits are inadequate surface preparation and a mismatch in surface energy between the coating and the substrate.[1][3] Tetratriacontane is a non-polar long-chain alkane, making it inherently hydrophobic and prone to weak van der Waals interactions.[4]

  • Solution 1: Thorough Substrate Cleaning. The substrate must be free of organic contaminants, oils, dust, and any previous coatings.[2][5] Even a microscopic layer of contamination can act as a barrier and prevent proper bonding.[1]

    • Recommended Action: Implement a multi-step cleaning process. Start with a solvent wipe using acetone (B3395972) or isopropanol (B130326), followed by an ultrasonic bath.[5] For inorganic substrates, a final rinse with deionized water and drying with nitrogen gas is recommended.

  • Solution 2: Surface Roughening. A mirror-smooth surface offers minimal anchor points for the coating to grip.[3][6] Increasing the surface roughness enhances the mechanical interlocking between the coating and the substrate.[2][6][7]

    • Recommended Action: Depending on the substrate material, consider techniques like sandblasting, chemical etching, or laser texturing to create a micro-roughened surface.[7][8][9]

  • Solution 3: Surface Activation. Tetratriacontane's low surface energy makes it difficult to wet and adhere to many surfaces. Modifying the substrate to increase its surface energy is crucial.

    • Recommended Action: Utilize plasma treatment to introduce polar functional groups on the substrate surface, which can significantly improve wettability and create chemically reactive sites for better bonding.[10][11][12][13]

Issue 2: Inconsistent Coating and Poor Wetting

• Question: The Tetratriacontane solution is beading up on the substrate surface instead of forming a uniform film. Why is this happening?

• Answer: This phenomenon, known as poor wetting, occurs when the surface tension of the liquid coating is higher than the surface free energy of the substrate.[3] Due to its non-polar nature, Tetratriacontane will inherently have difficulty wetting high-energy surfaces.

  • Solution 1: Increase Substrate Surface Energy. As with delamination, increasing the surface energy of the substrate is key.

    • Recommended Action: Plasma treatment is highly effective at increasing surface energy.[10][13] The introduction of polar functional groups makes the surface more hydrophilic, promoting better wetting by the coating.[13]

  • Solution 2: Use of an Adhesion Promoter. An adhesion promoter can act as a bridge between the non-polar Tetratriacontane and the substrate.

    • Recommended Action: Consider applying a thin layer of an adhesion promoter, such as a silane (B1218182) coupling agent, to the substrate before coating.[14][15] The silane can form covalent bonds with the substrate and present a more compatible surface for the Tetratriacontane.[16]

Frequently Asked Questions (FAQs)

Q1: What is the best method for cleaning my substrate before applying a Tetratriacontane coating?

A1: The optimal cleaning method depends on the substrate material. However, a general and effective procedure involves:

• Solvent Cleaning: Wipe the substrate with a lint-free cloth soaked in acetone or isopropanol to remove organic contaminants.[5]

• Ultrasonic Bath: Immerse the substrate in an ultrasonic bath with a suitable solvent for 10-15 minutes to dislodge fine particles.

• Rinsing: For inorganic substrates, rinse thoroughly with deionized water.

• Drying: Dry the substrate completely using a stream of dry, inert gas like nitrogen. It is crucial to avoid recontamination from the air.

Q2: How does plasma treatment improve the adhesion of Tetratriacontane coatings?

A2: Plasma treatment modifies the outmost molecular layers of a substrate without affecting its bulk properties.[12] It does this in two main ways to enhance adhesion:

• Cleaning: Plasma can remove the final traces of organic contaminants from the surface that may be missed by solvent cleaning.[10]

• Surface Functionalization: The energetic plasma introduces polar functional groups (like hydroxyl, carboxyl, and amine groups) onto the substrate surface.[10][11][13] These groups increase the surface energy of the substrate, which improves its wettability and allows for stronger chemical bonding with the coating.[12][13]

Q3: What are silane coupling agents and how do they work for a non-polar coating like Tetratriacontane?

A3: Silane coupling agents are organosilicon compounds that act as molecular bridges between an inorganic substrate and an organic coating.[7][16] A silane molecule has two different reactive ends:

• One end reacts with the hydroxyl groups typically present on the surface of inorganic substrates (like glass, metals, and ceramics) to form strong covalent bonds.[16]

• The other end has an organic functional group that can interact with the coating. For a non-polar coating like Tetratriacontane, choosing a silane with a long alkyl chain can provide a more compatible, non-polar surface for the coating to adhere to through van der Waals forces.

Q4: Can I add an adhesion promoter directly to my Tetratriacontane solution?

A4: While some adhesion promoters are designed to be mixed directly into coating formulations, this approach is generally less effective for non-polar coatings on untreated substrates.[17][18] Applying the adhesion promoter as a separate primer layer directly to the substrate surface is often more successful.[7][18] This ensures proper orientation and bonding of the promoter to the substrate, creating a receptive surface for the Tetratriacontane coating.[18]

Quantitative Data on Adhesion Enhancement

The following table summarizes the expected impact of various surface treatments on the adhesion of non-polar coatings, using water contact angle as an indicator of surface energy and adhesion strength as a direct measure of performance. Note: Data for Tetratriacontane is limited; therefore, values from analogous non-polar and hydrophobic coating systems are presented as a reference.

Substrate	Treatment Method	Parameter	Value Before Treatment	Value After Treatment	Reference
Polypropylene	Air Plasma Treatment	Water Contact Angle	98°	45°	[13]
Adhesion Strength (Pull-off)	-	Significantly Increased	[18]
Glass	Silane (Octyltriethoxysilane)	Water Contact Angle	~35°	~105°	[16]
Steel	Surface Roughening (Blasting)	Surface Roughness (Ra)	~0.5 µm	~5 µm	[19]
Adhesion Strength (Pull-off)	-	Increased by ~1.4x	[20]
Aluminum	Chemical Etching	Water Contact Angle	~85°	~30°	[8]

Experimental Protocols

Protocol 1: Atmospheric Plasma Treatment for Surface Activation

• Substrate Preparation: Clean the substrate thoroughly as described in the FAQs.

• Plasma System Setup:

  • Use a commercially available atmospheric plasma jet system.

  • Select dry, compressed air or nitrogen as the process gas.

• Treatment Parameters:

  • Nozzle-to-Substrate Distance: 10 mm.[13]

  • Treatment Speed: 10.5 mm/min.[13]

  • Power Setting: Adjust according to the manufacturer's recommendations for the specific substrate material. A moderate power level is generally sufficient to avoid surface damage.

• Procedure:

  • Mount the substrate on the treatment stage.

  • Activate the plasma jet and move it across the substrate surface in a raster pattern to ensure uniform treatment.

  • For consistent results, automate the movement using a robotic arm or a motorized stage.

• Post-Treatment:

  • Apply the Tetratriacontane coating as soon as possible after plasma treatment, as the surface activation effect can diminish over time due to atmospheric exposure.

Protocol 2: Application of a Silane Coupling Agent

• Substrate Preparation: Ensure the substrate is clean and dry. For inorganic substrates, a final rinse with deionized water and drying at 110°C for 30 minutes is recommended to ensure the presence of surface hydroxyl groups.

• Silane Solution Preparation:

  • Prepare a 2% (v/v) solution of an appropriate alkylsilane (e.g., octyltriethoxysilane for creating a non-polar surface) in a 95:5 ethanol (B145695)/water mixture.[21]

  • Adjust the pH of the solution to 4.5-5.5 with acetic acid to catalyze hydrolysis.[21][22]

  • Stir the solution for 5-10 minutes to allow for the hydrolysis of the silane.[21]

• Application:

  • Immerse the substrate in the silane solution for 1-2 minutes with gentle agitation.[21]

  • Alternatively, the solution can be spin-coated or sprayed onto the surface.

• Rinsing and Curing:

  • Rinse the substrate briefly with pure ethanol to remove excess silane.[21]

  • Cure the silane layer by baking at 110°C for 10-15 minutes or by allowing it to air dry at room temperature for 24 hours.[17][21]

• Coating Application:

  • Apply the Tetratriacontane coating to the silane-treated surface.

Visualizations

Caption: Troubleshooting workflow for poor Tetratriacontane coating adhesion.

Caption: Logical relationship between surface properties and adhesion enhancement.

References

• 1. Coating Failure Troubleshooting [marvelcoatings.com]
• 2. specialchem.com [specialchem.com]
• 3. A Guide to Providing Initial and Long-Lasting Coating Adhesion - Chemical Dynamics, LLC: Paint & Coatings Consultants [chemicaldynamics.net]
• 4. Surface Modification of Polymers by Plasma Treatment for Appropriate Adhesion of Coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. suncoating.com [suncoating.com]
• 6. researchgate.net [researchgate.net]
• 7. shinetsusilicone-global.com [shinetsusilicone-global.com]
• 8. bibliotekanauki.pl [bibliotekanauki.pl]
• 9. researchgate.net [researchgate.net]
• 10. Adhesion improvement by plasma treatment - Fraunhofer IGB [igb.fraunhofer.de]
• 11. How Plasma Treatment Can Improve The Adhesion Of Polypropylene To Metal: A Complete Guide - Fari Plasma [fariplasma.com]
• 12. The Role of Plasma Surface Treatment in Enhancing Adhesion [tri-star-technologies.com]
• 13. Effect of Plasma Treatment on Coating Adhesion and Tensile Strength in Uncoated and Coated Rubber Under Aging [mdpi.com]
• 14. chempoint.com [chempoint.com]
• 15. specialchem.com [specialchem.com]
• 16. Improved adhesion of superhydrophobic layer on metal surfaces via one step spraying method - Arabian Journal of Chemistry [arabjchem.org]
• 17. Application Methods of Silane Coupling Agent - Nanjing SiSiB Silicones Co., Ltd. [sinosil.com]
• 18. Silane Effects on Adhesion Enhancement of 2K Polyurethane Adhesives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. researchgate.net [researchgate.net]
• 21. Applying a Silane Coupling Agent - Gelest [technical.gelest.com]
• 22. The use Method of Silane Coupling Agent and its Specific Application in the Adhesive Industry [silicone-surfactant.com]

Technical Support Center: Analysis of Tetratriacontane by GC-MS

This technical support center provides targeted troubleshooting guides and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the analysis of tetratriacontane (C34H70) by Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guide

This guide addresses specific experimental issues in a direct question-and-answer format.

Chromatography & Sensitivity Issues

Q: Why is the chromatographic peak for tetratriacontane showing significant tailing or broadening?

A: Peak tailing and broadening are common issues for high molecular weight, high-boiling-point compounds like tetratriacontane. The primary causes include:

• Active Sites: Interaction between the analyte and active sites in the injection port liner, the front of the GC column, or other parts of the sample flow path can cause peak tailing.[1][2] To resolve this, use a fresh, deactivated inlet liner and trim 10-20 cm from the inlet of the column to remove accumulated active sites.[1][2]

• Inadequate Temperature: If the injector temperature is too low, the high-boiling tetratriacontane may not vaporize completely or quickly enough, leading to broad peaks.[1] It is crucial to optimize the injector temperature, often requiring settings of 275°C or 300°C.

• Column Contamination: The accumulation of non-volatile residues at the column inlet can interfere with the analyte, causing both broadening and tailing. Regular column bake-outs can help remove these contaminants.

• Column Overloading: Injecting too much sample can saturate the column, resulting in broadened peaks. This can be addressed by diluting the sample or reducing the injection volume.

Q: My tetratriacontane peak is showing fronting. What is the likely cause?

A: Peak fronting is most often an indication of column overloading. When too much sample is introduced to the column, the stationary phase becomes saturated, leading to a distorted peak shape where the front is less steep than the back.

• Solution: Reduce the amount of sample being introduced to the column. This can be achieved by diluting your sample or by decreasing the injection volume.

Q: The signal intensity for my tetratriacontane peak is very low or non-existent. How can I improve sensitivity?

A: Low response for high molecular weight alkanes is a frequent challenge. Several factors can contribute to this:

• Incomplete Vaporization: Due to its high boiling point, tetratriacontane may not vaporize fully in the injector, leading to poor transfer to the column. Optimizing the injector temperature to a higher setting (e.g., 275-300°C) is critical.

• Injection Technique: For trace analysis, a splitless injection is recommended to transfer the maximum amount of analyte to the column. Utilizing a pressure pulse during injection can also help reduce mass discrimination against higher molecular weight compounds.

• Mass Spectrometer Settings: For quantitative analysis, operating the mass spectrometer in Selected Ion Monitoring (SIM) mode will significantly enhance sensitivity compared to a full scan. In SIM mode, the instrument only monitors characteristic fragment ions of alkanes (e.g., m/z 57, 71, 85), which improves the signal-to-noise ratio.

Mass Spectrometry & Data Interpretation Issues

Q: I cannot find the molecular ion peak (m/z 478.9) in the mass spectrum of tetratriacontane. Is my instrument malfunctioning?

A: No, this is expected behavior for long-chain alkanes under standard Electron Ionization (EI) conditions. The 70 eV EI process imparts significant energy into the molecule, causing extensive fragmentation. For alkanes, this results in a characteristic pattern of fragment ions (at m/z 57, 71, 85, etc.), but the molecular ion (M+) peak is often very weak or completely absent. Identification is therefore based on the retention time and the characteristic fragmentation pattern compared to a standard or library.

Q: My chromatogram has a high, noisy baseline or shows "ghost peaks." What are the potential sources?

A: A high baseline and unexpected peaks are typically due to contamination or column bleed.

• Column Bleed: At high temperatures required for eluting tetratriacontane, the column's stationary phase can degrade and "bleed," which elevates the baseline and introduces siloxane ions (e.g., m/z 207, 281) into the mass spectrum. Using a low-bleed column specifically designated for MS ("MS" grade) and ensuring the final oven temperature does not exceed the column's maximum limit is crucial.

• System Contamination: Contaminants can be introduced from various sources, including impure solvents, contaminated septa, or carryover from a previous, more concentrated sample. To resolve this, inject a solvent blank to confirm the system is clean, use high-purity solvents, and perform regular maintenance, including replacing the septum and liner.

Data Presentation

Table 1: Recommended GC-MS Parameters for Tetratriacontane Analysis

Parameter	Recommended Setting	Rationale
GC System	Agilent 6890N or similar	A reliable and widely used platform for this type of analysis.
Mass Spectrometer	Agilent 5973N or similar	Provides good sensitivity and spectral data for alkane identification.
GC Column	HP-5MS or DB-5ms (30 m x 0.25 mm, 0.25 µm)	A non-polar, low-bleed column is essential to withstand high temperatures and prevent baseline noise.
Carrier Gas	Helium	Inert gas that provides good chromatographic efficiency.
Carrier Gas Flow	1.0 - 1.5 mL/min (Constant Flow Mode)	Optimal flow rate for a 0.25 mm ID column to maintain good separation.
Injection Mode	Splitless	Maximizes the transfer of analyte to the column, crucial for trace analysis and improving sensitivity.
Injection Volume	1 µL	A standard volume to avoid column overloading, which can cause peak fronting.
Injector Temperature	275 - 300 °C	Ensures complete and rapid vaporization of the high-boiling tetratriacontane.
Oven Program	Initial: 80°C (hold 2 min), Ramp: 10°C/min to 300°C (hold 20 min)	A slow ramp rate improves separation from other compounds, and a high final temperature is needed to elute the analyte.
MS Source Temp.	230 °C	Standard temperature for EI source.
MS Quad Temp.	150 °C	Standard temperature for quadrupole.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization method, though it causes extensive fragmentation.
Acquisition Mode	Full Scan (m/z 50-550) for identification; SIM for quantification (ions: m/z 57, 71, 85)	Full scan provides a complete spectrum for library matching, while SIM mode significantly increases sensitivity for target analysis.

Table 2: Effect of Injector Temperature on Relative Response of High MW Alkanes

Analyte	Boiling Point (°C)	Relative Response at 250°C Injector Temp	Relative Response at 275°C Injector Temp	Relative Response at 300°C Injector Temp
Eicosane (C20)	343	100%	105%	108%
Octacosane (C28)	432	75%	95%	102%
Tetratriacontane (C34)	490 (est.)	50%	85%	100%
Tetracontane (C40)	525	30%	70%	95%
(Note: Data is illustrative, based on principles described in cited literature, demonstrating the trend of improved response with higher injector temperatures for high molecular weight alkanes.)

Experimental Protocols

Protocol 1: Preparation of a Tetratriacontane Standard Solution

This protocol describes the preparation of a 10 µg/mL working standard for GC-MS analysis.

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 10 mg of solid tetratriacontane analytical standard into a 10 mL volumetric flask.

  • Dissolve the solid in a high-purity volatile organic solvent, such as hexane (B92381) or dichloromethane.

  • Ensure complete dissolution by vortexing or sonicating if necessary.

  • Bring the flask to volume with the solvent.

• Working Standard Preparation (10 µg/mL):

  • Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the same solvent. This creates a standard concentration of 10 µg/mL, which is suitable for achieving a 10 ng on-column injection with a 1 µL injection volume.

• Sample Transfer:

  • Transfer the final working standard into a 1.5 mL glass autosampler vial. Ensure the sample is free of any particulate matter. If necessary, filter the solution through a 0.22 µm filter.

Protocol 2: GC-MS System Suitability and Blank Analysis

This protocol should be performed before running samples to ensure the system is clean and performing correctly.

• System Equilibration: Set up the GC-MS system according to the parameters outlined in Table 1. Allow the instrument to equilibrate until a stable baseline is achieved.

• Solvent Blank Injection:

  • Fill an autosampler vial with the same high-purity solvent used for sample preparation (e.g., hexane).

  • Perform a 1 µL splitless injection using the same method as for the samples.

  • Analyze the resulting chromatogram to ensure the system is clean and free of contaminants or significant carryover from previous analyses. There should be no significant "ghost peaks" at the retention time of tetratriacontane.

• Standard Injection:

  • Inject 1 µL of the 10 µg/mL tetratriacontane working standard.

  • Verify that the retention time is stable and the peak shape is acceptable (i.e., minimal tailing or fronting).

  • Check the mass spectrum to confirm the characteristic fragmentation pattern (m/z 57, 71, 85).

Mandatory Visualization

Caption: Troubleshooting workflow for poor peak shape in the GC-MS analysis of tetratriacontane.

Caption: Workflow for improving the signal sensitivity of tetratriacontane in GC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the maximum carbon number for an alkane that can be analyzed by GC-MS? A: While standard GC-MS can typically analyze alkanes up to around C40, the analysis becomes progressively more difficult with increasing carbon number due to their very high boiling points and decreasing volatility. Specialized techniques like high-temperature GC (HTGC) can extend this range, but analysis of compounds like tetratriacontane (C34) is challenging and requires careful optimization of the instrument conditions.

Q2: How often should I perform inlet maintenance (e.g., replacing the liner and septum)? A: For routine analysis, it is good practice to replace the septum daily or after every 50-100 injections to prevent leaks. The liner should be inspected regularly and replaced when it appears dirty or after a set number of injections (e.g., 100-200), especially when analyzing high-boiling-point compounds or complex matrices that can leave residues.

Q3: Can I use a different carrier gas besides helium? A: Yes, hydrogen can be used as a carrier gas and may even reduce analysis time. However, it is crucial to ensure the purity of any carrier gas to get consistent results. Hydrogen is more reactive than helium, and safety precautions must be taken when using it. For MS applications, helium is generally preferred due to its inertness.

Q4: Are there alternative ionization techniques that would allow me to see the molecular ion for tetratriacontane? A: Yes, soft ionization techniques are much less energetic than standard EI and are more likely to produce an intact molecular ion. Methods like Chemical Ionization (CI) or Field Ionization (FI) result in significantly less fragmentation. More advanced, modern techniques like Soft Ionization by Chemical Reaction in Transfer (SICRIT) have also been shown to produce characteristic oxidized cations from alkanes that correlate to their molecular mass with very little fragmentation. However, these methods are less common on standard GC-MS instruments and may require specialized equipment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

comparing the properties of Tetratriacontane with other long-chain alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physical, chemical, and biological properties of tetratriacontane (C34H70) and other representative long-chain alkanes. The information is supported by experimental data and methodologies to assist in research and development applications.

Physical and Chemical Properties

Long-chain alkanes, including tetratriacontane, are saturated hydrocarbons characterized by a linear chain of carbon atoms. Their physical properties are primarily dictated by the length of the carbon chain and the strength of the intermolecular van der Waals forces. As the chain length increases, these forces become stronger, leading to predictable trends in melting point, boiling point, and density.

Alkanes are generally non-polar molecules, which governs their solubility. They are practically insoluble in polar solvents like water but show good solubility in non-polar organic solvents.[1][2][3] Chemically, alkanes are relatively inert due to the strength and stability of their C-C and C-H single bonds, though they will undergo combustion and halogenation under specific conditions.[2][4]

Comparative Data of Long-Chain Alkanes

The following table summarizes key physical properties of tetratriacontane and other selected long-chain alkanes.

Property	Eicosane (C20H42)	Pentacosane (C25H52)	Triacontane (C30H62)	Tetratriacontane (C34H70)	Tetracontane (C40H82)
Molecular Formula	C20H42	C25H52	C30H62	C34H70	C40H82
Molecular Weight ( g/mol )	282.55	352.69	422.82	478.93	563.10
Melting Point (°C)	36.8	53.7	65.8	72.6	81.7
Boiling Point (°C) at 1 atm	343	401	449.7	483	525
Density (g/cm³)	0.7886 (at 20°C)	0.79 (approx.)	0.8097 (at 20°C)	0.812 (at 20°C)	0.817 (approx.)
Physical State at Room Temp.	Waxy Solid	Waxy Solid	Waxy Solid	Waxy Solid	Waxy Solid

Note: Data is compiled from various chemical handbooks and databases. Approximate values are indicated where precise experimental data for all conditions was not available in the searched literature.

Biological Activity of Tetratriacontane

The biological role of tetratriacontane is a subject of ongoing research, with current findings presenting a mixed perspective. As a component of plant cuticular waxes, it contributes to the protective barrier against water loss and environmental stressors.

Some studies have suggested potential bioactivities of tetratriacontane as part of plant extracts. For instance, extracts containing tetratriacontane have demonstrated antimicrobial and anticancer properties. However, it is crucial to note that these activities are often attributed to the synergistic effects of multiple compounds within the extract, and the specific contribution of tetratriacontane is not always clear. Other sources state that long-chain alkanes, including tetratriacontane, have low toxicity and no known specific biological function. Further research on the isolated compound is necessary to definitively establish its biological activity profile.

Experimental Protocols

Accurate determination of the physicochemical properties of long-chain alkanes requires precise experimental methodologies. Below are detailed protocols for key experiments.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature at which a solid long-chain alkane transitions to a liquid.

Methodology:

• Sample Preparation: A small amount of the finely powdered, dry alkane is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus alongside a calibrated thermometer.

• Heating: The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as it approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded. This range represents the melting point of the substance.

Boiling Point Determination (Thiele Tube Method)

Objective: To determine the temperature at which the vapor pressure of a liquid alkane equals the external pressure.

Methodology:

• Sample Preparation: A small amount of the liquid alkane is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube.

• Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• Heating: The side arm of the Thiele tube is gently heated, causing the bath liquid to circulate and heat the sample uniformly.

• Observation: As the sample is heated, a stream of bubbles will emerge from the open end of the inverted capillary tube. The heating is then stopped. The temperature at which the bubbling ceases and the liquid just begins to enter the capillary tube is recorded as the boiling point.

Density Determination (Immersion/Buoyancy Method)

Objective: To determine the density of a solid, waxy alkane.

Methodology:

• Sample Preparation: A solid piece of the alkane is weighed in the air.

• Immersion: The solid is then submerged in a liquid of known density (e.g., ethanol (B145695) or water with a surfactant) in which it is insoluble, and its apparent weight is measured.

• Calculation: The density of the alkane is calculated using Archimedes' principle, where the difference between the weight in air and the apparent weight in the liquid is equal to the weight of the displaced liquid. The volume of the alkane can be determined from the volume of the displaced liquid, and the density is then calculated as mass divided by volume.

Solubility Determination (Cloud Point Method)

Objective: To determine the solubility of a long-chain alkane in a given solvent at various temperatures.

Methodology:

• Preparation of Standards: A series of sealed vials are prepared, each containing a known concentration of the alkane in the chosen solvent.

• Dissolution: The vials are heated in a controlled temperature bath with stirring until the alkane is completely dissolved, resulting in a clear solution.

• Cooling and Observation: The clear solutions are then cooled at a slow, controlled rate while being continuously monitored.

• Cloud Point Determination: The temperature at which the first sign of persistent cloudiness or turbidity appears is recorded as the cloud point. This temperature corresponds to the saturation solubility of the alkane at that specific concentration.

• Solubility Curve: By plotting the concentration versus the cloud point temperature, a solubility curve for the alkane in the solvent can be generated.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for determining the physical properties of long-chain alkanes.

Caption: Relationship between alkane structure and physical properties.

References

• 1. scribd.com [scribd.com]
• 2. byjus.com [byjus.com]
• 3. 12.6 Physical Properties of Alkanes | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 4. Buy Tetratriacontane | 14167-59-0 [smolecule.com]

Tetratriacontane vs. Hexatriacontane: A Comparative Guide for Hydrophobic Surface Fabrication

For Researchers, Scientists, and Drug Development Professionals

The creation of hydrophobic surfaces is a critical requirement in a myriad of research and development applications, from microfluidics and drug delivery systems to anti-fouling coatings and biomedical implants. Long-chain alkanes, due to their nonpolar nature, are excellent candidates for rendering surfaces water-repellent. This guide provides a detailed comparison of two such alkanes, tetratriacontane (C34H70) and hexatriacontane (B166362) (C36H74), for the fabrication of hydrophobic surfaces.

While both molecules are effective in increasing surface hydrophobicity, their performance characteristics can differ based on their physical and chemical properties. This document aims to provide an objective comparison, supported by available experimental data, to aid researchers in selecting the optimal material for their specific needs.

Physical and Chemical Properties

A fundamental understanding of the material properties is essential for predicting their behavior in surface coating applications. Both tetratriacontane and hexatriacontane are straight-chain saturated hydrocarbons with low surface energy, a key prerequisite for hydrophobicity.

Property	Tetratriacontane	Hexatriacontane
Chemical Formula	C34H70[1][2]	C36H74[3][4]
Molecular Weight	478.92 g/mol [1]	506.97 g/mol
Melting Point	72-75 °C	74-76 °C
Boiling Point	285 °C at 2 mmHg	265 °C at 1 mmHg
Density	~0.90 g/cm³	~0.81 g/cm³

As the chain length increases from tetratriacontane to hexatriacontane, the molecular weight and melting point also increase. These differences can influence the choice of deposition method for creating hydrophobic coatings.

Performance in Creating Hydrophobic Surfaces

The hydrophobicity of a surface is quantified by the water contact angle (WCA). A higher contact angle indicates greater hydrophobicity. Surfaces with a WCA greater than 150° are classified as superhydrophobic.

Hexatriacontane has been experimentally demonstrated to be highly effective in creating superhydrophobic surfaces. A study by Tavana et al. (2006) reported the fabrication of superhydrophobic surfaces with hexatriacontane using a simple, one-step physical vapor deposition (PVD) method. These surfaces exhibited a water contact angle of approximately 165° and a very low roll-off angle, indicating excellent water repellency. The stability of these surfaces was also found to be high, retaining their hydrophobic properties over extended periods.

Tetratriacontane , while expected to exhibit significant hydrophobicity due to its long alkyl chain, has limited specific experimental data available in the public domain regarding its use in creating hydrophobic surfaces and the resulting water contact angles. Based on the principles of surface chemistry, it is anticipated that tetratriacontane would also produce a highly hydrophobic surface. The slightly shorter chain length compared to hexatriacontane might result in a marginally lower contact angle under identical surface preparation conditions, although this remains to be experimentally verified.

Feature	Tetratriacontane	Hexatriacontane
Water Contact Angle	No specific data available in cited literature, but expected to be highly hydrophobic.	~165° (Superhydrophobic)
Surface Preparation Method	Not detailed in cited literature.	Physical Vapor Deposition (PVD)
Stability	Not detailed in cited literature.	High

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. The following is a summary of the experimental protocol for fabricating a superhydrophobic surface using hexatriacontane, based on the work of Tavana et al. (2006).

Fabrication of Superhydrophobic Surfaces with Hexatriacontane via Physical Vapor Deposition (PVD)

Objective: To create a superhydrophobic surface on a substrate using hexatriacontane.

Materials:

• Hexatriacontane (98% purity)

• Substrate (e.g., glass slides, silicon wafers)

• Physical Vapor Deposition (PVD) system with a thermal evaporator

Procedure:

• Substrate Preparation: Thoroughly clean the substrate to remove any organic and inorganic contaminants. This can be achieved by sequential sonication in acetone, isopropanol, and deionized water, followed by drying with a stream of nitrogen.

• PVD Process:

  • Place the cleaned substrate in the PVD chamber.

  • Load a crucible with hexatriacontane powder.

  • Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr.

  • Heat the crucible containing the hexatriacontane to its sublimation temperature.

  • Deposit a thin film of hexatriacontane onto the substrate. The deposition rate and final film thickness can be monitored using a quartz crystal microbalance. A film thickness of a few hundred nanometers is typically sufficient.

• Post-Deposition:

  • Allow the substrate to cool to room temperature before venting the chamber.

  • The coated substrate is now ready for characterization.

Characterization:

• Contact Angle Measurement: Use a goniometer to measure the static water contact angle. Place a droplet of deionized water on the surface and measure the angle between the liquid-solid interface and the liquid-vapor interface.

• Surface Morphology: Analyze the surface topography using Scanning Electron Microscopy (SEM) or Atomic Force Microscopy (AFM) to observe the micro/nanostructure of the deposited hexatriacontane film.

Logical Workflow for Material Selection and Evaluation

The decision-making process for selecting and evaluating these alkanes for hydrophobic surface preparation can be visualized as follows:

Caption: Workflow for selecting and evaluating alkanes for hydrophobic surfaces.

Conclusion

Both tetratriacontane and hexatriacontane are viable candidates for creating hydrophobic surfaces. Hexatriacontane has been experimentally proven to generate superhydrophobic surfaces with high stability. While specific data for tetratriacontane is not as readily available, its chemical nature strongly suggests it will also impart a high degree of hydrophobicity.

The choice between the two may depend on the specific requirements of the application, including the desired contact angle, the chosen deposition method, and cost considerations. For applications requiring the highest achievable hydrophobicity and where a proven method is desired, hexatriacontane is a strong choice. Further experimental investigation into the hydrophobic properties of tetratriacontane surfaces is warranted to enable a more direct and comprehensive comparison. Researchers are encouraged to perform their own comparative studies to determine the optimal material and process for their specific needs.

References

• 1. On the Surface: Formulating Hydrophobic Coatings for Breakthrough Performance - Chemical Dynamics, LLC: Paint & Coatings Consultants [chemicaldynamics.net]
• 2. Wetting properties of n-alkane thin films to understand the adherence mechanism of artificial membranes on silicon substrates [repositorio.uc.cl]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Validating Tetratriacontane as a Plant Wax Biomarker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The analysis of plant cuticular waxes provides valuable insights into plant biochemistry, chemotaxonomy, and paleoecology. Long-chain n-alkanes, major components of these waxes, are frequently used as biomarkers. This guide provides a comprehensive comparison of Tetratriacontane (C34 n-alkane) with other plant wax biomarkers, supported by experimental data and detailed protocols, to aid researchers in validating its use.

Introduction to Plant Wax Biomarkers

Epicuticular waxes form a protective layer on the surface of terrestrial plants, playing a crucial role in preventing water loss and protecting against environmental stressors.[1] These waxes are complex mixtures of lipids, with long-chain n-alkanes being particularly stable and, therefore, excellent candidates for biomarkers.[2] The distribution and abundance of these n-alkanes can be characteristic of different plant species and are influenced by environmental conditions.[2]

Tetratriacontane, a 34-carbon straight-chain alkane, is a constituent of these waxes, although often found in lower abundance compared to other long-chain n-alkanes like Hentriacontane (C31) and Tritriacontane (C33).[3] This guide evaluates the suitability of Tetratriacontane as a specific biomarker by comparing it with more commonly used n-alkanes and other classes of lipid biomarkers.

Data Presentation: Quantitative Comparison of Plant Wax Components

The following tables summarize the relative abundance of Tetratriacontane and other major n-alkanes in various plant species, as well as a comparison with alternative lipid biomarkers.

Table 1: Relative Abundance of Long-Chain n-Alkanes in Select Plant Species

Plant Species	C27 (%)	C29 (%)	C31 (%)	C33 (%)	C34 (%)	C35 (%)	Reference
Musa sapientum	10.5	25.1	35.2	15.8	2.1	1.3	[3]
Andropogon amethystinus	-	18.2	51.3	19.4	-	-
Trifolium mattirolianum	-	45.5	33.1	9.8	-	-
Temperate Woody Angiosperms (Avg.)	18	35	28	10	<1	1
Temperate C4 Graminoids (Avg.)	2	8	45	30	1	2
Nicotiana glauca (Wild Type)	-	<1	~80	~15	<1	-

Note: Data is compiled and averaged from multiple sources. The dominant n-alkane for each is highlighted in bold.

Table 2: Comparison of Tetratriacontane with Alternative Plant Wax Biomarkers

Biomarker Class	Key Compounds	Advantages	Disadvantages
n-Alkanes	C27, C29, C31, C33, C34 , C35	Highly stable, resistant to degradation, ubiquitous in higher plants.	Chain-length distributions can be variable within plant groups, making chemotaxonomic distinctions challenging.
Long-Chain Alcohols (LCOHs)	C26OH, C28OH, C30OH, C32OH	Often present in higher concentrations than n-alkanes, can provide additional discriminatory information between plant species.	May be less stable than n-alkanes over geological timescales.
Very-Long-Chain Fatty Acids (VLCFAs)	C28:0, C30:0, C32:0	Can be present in high concentrations.	Require derivatization for GC-MS analysis, potentially introducing analytical variability.
Stable Isotopes (δ¹³C, δ²H)	Measured on individual n-alkanes	Provide insights into photosynthetic pathways (C3 vs. C4 plants) and paleohydrology.	Requires specialized and more expensive analytical instrumentation (GC-IRMS).

Experimental Protocols

A standardized methodology is crucial for the accurate quantification and validation of Tetratriacontane and other plant wax biomarkers.

Extraction of Cuticular Waxes

Objective: To isolate the total lipid fraction from the plant surface.

Materials:

• Fresh or dried plant material (e.g., leaves)

• Chloroform or a mixture of Dichloromethane (DCM) and Methanol (MeOH) (9:1 v/v)

• Glass beakers

• Forceps

• Rotary evaporator

• Glass vials

Procedure:

• Carefully select and clean the plant material to remove any surface contaminants.

• For solvent immersion, briefly dip the plant material (e.g., for 30-60 seconds) in a beaker containing the organic solvent.

• Agitate gently to ensure the entire surface is exposed to the solvent.

• Remove the plant material and collect the solvent extract.

• Concentrate the extract to dryness using a rotary evaporator at a temperature below 40°C.

• The resulting residue is the total lipid extract (TLE).

Fractionation and Isolation of n-Alkanes

Objective: To separate the n-alkane fraction from other lipid classes in the TLE.

Materials:

• Total Lipid Extract (TLE)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Glass column

Procedure:

• Prepare a silica gel column packed in hexane.

• Dissolve the TLE in a minimal amount of hexane and load it onto the column.

• Elute the n-alkane fraction with hexane.

• Subsequently, elute other lipid classes with solvents of increasing polarity (e.g., DCM for ketones and esters, and MeOH for more polar compounds).

• Collect the hexane fraction containing the n-alkanes and concentrate it.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To identify and quantify the individual n-alkanes in the isolated fraction.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms)

Procedure:

• Dissolve the dried n-alkane fraction in a known volume of an appropriate solvent (e.g., hexane).

• Add an internal standard (e.g., C36 n-alkane) for quantification.

• Inject a small volume (e.g., 1 µL) of the sample into the GC-MS.

• The GC oven temperature program should be optimized to separate the n-alkanes of interest (e.g., initial temperature of 80°C, ramped to 290°C).

• Identify individual n-alkanes based on their retention times and mass spectra (characteristic m/z fragments for n-alkanes are 57, 71, 85, etc.).

• Quantify the abundance of each n-alkane by comparing its peak area to that of the internal standard.

Mandatory Visualizations

Biosynthesis of Long-Chain n-Alkanes in Plants

The following diagram illustrates the general biosynthetic pathway of very-long-chain fatty acids (VLCFAs) and their subsequent conversion to n-alkanes in the endoplasmic reticulum of plant epidermal cells.

Caption: Biosynthesis pathway of n-alkanes in plant epidermal cells.

Workflow for Validating Tetratriacontane as a Biomarker

This diagram outlines a logical workflow for the validation of Tetratriacontane as a reliable biomarker, including comparison with alternative markers.

Caption: Workflow for the validation of a plant wax biomarker.

Conclusion

The validation of Tetratriacontane as a specific and reliable biomarker in plant waxes requires a rigorous comparative approach. While present in the cuticular waxes of many plants, its relatively low abundance compared to other long-chain n-alkanes, such as C29, C31, and C33, may limit its utility as a general biomarker. However, its presence and relative abundance could be significant for specific plant taxa, and therefore, its validation should be considered on a case-by-case basis.

For a comprehensive understanding of plant wax composition and its application in chemotaxonomy or paleoecology, it is recommended to analyze a range of biomarkers, including the more abundant n-alkanes and alternative lipid classes like long-chain alcohols. The detailed protocols and comparative data provided in this guide serve as a foundational resource for researchers to design and execute robust validation studies for Tetratriacontane and other potential plant wax biomarkers.

References

• 1. researchgate.net [researchgate.net]
• 2. archimer.ifremer.fr [archimer.ifremer.fr]
• 3. journals.chemsociety.org.ng [journals.chemsociety.org.ng]

The Performance of Tetratriacontane as a Lubricant Additive: A Comparative Analysis

The ever-present demand for enhanced efficiency and longevity in mechanical systems has driven extensive research into advanced lubrication technologies. Lubricant additives play a pivotal role in this pursuit, augmenting the performance of base oils to mitigate friction and wear. Among the myriad of potential additives, long-chain alkanes, such as tetratriacontane (C34H70), have garnered interest for their potential to form robust boundary films. This guide provides a comprehensive performance evaluation of tetratriacontane, benchmarked against established lubricant additives, and supported by experimental data from scientific literature. Due to the limited direct experimental data on tetratriacontane, this guide will utilize data for long-chain n-alkanes as a scientifically grounded proxy to facilitate a comparative analysis.

Performance Comparison of Lubricant Additives

The efficacy of a lubricant additive is primarily determined by its ability to reduce the coefficient of friction (COF) and minimize wear between interacting surfaces. The following tables summarize the tribological performance of long-chain alkanes (as a proxy for tetratriacontane) and other widely used lubricant additives.

Table 1: Comparison of Coefficient of Friction (COF)

Additive Type	Additive Example	Base Oil	Test Method	Average Coefficient of Friction (COF)
Long-Chain Alkane (Proxy)	n-Alkanes (C14-C18)	Paraffin Oil	Four-Ball	0.075 - 0.099[1]
Solid Lubricant	Molybdenum Disulfide (MoS₂)	Not Specified	Not Specified	~0.05 - 0.1[2][3]
Solid Lubricant	Graphite (B72142)	Not Specified	Not Specified	~0.1[3]
Anti-Wear Additive	Zinc Dialkyldithiophosphate (ZDDP)	Karanja Oil	ASTM D4172 B	~0.08 (with 2.0 wt% ZDDP)
Fatty Acid	Oleic Acid	Not Specified	Four-Ball	Lower than other fatty acids at 100N load[4]

Table 2: Comparison of Wear Scar Diameter (WSD)

Additive Type	Additive Example	Base Oil	Test Method	Average Wear Scar Diameter (WSD) (µm)
Long-Chain Alkane (Proxy)	n-Hexadecane (C16)	Not Specified	HFRR	~400
Solid Lubricant	Molybdenum Disulfide (MoS₂)	Not Specified	Not Specified	Data not consistently reported
Solid Lubricant	Graphite	Not Specified	Not Specified	Data not consistently reported
Anti-Wear Additive	Zinc Dialkyldithiophosphate (ZDDP)	Karanja Oil	ASTM D4172 B	~480 (with 2.0 wt% ZDDP)
Fatty Acid	Various Fatty Acids	Not Specified	Four-Ball	Influenced by chain length and saturation

Experimental Protocols

The data presented in this guide are predominantly derived from standardized tribological tests. The most common method cited is the ASTM D4172 Four-Ball Wear Test.

ASTM D4172: Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid (Four-Ball Method)

This test method evaluates the anti-wear properties of lubricating fluids. The apparatus consists of three stationary steel balls held in a cup, with a fourth steel ball rotated against them under a specified load, speed, temperature, and duration.

Key Parameters:

• Apparatus: Four-Ball Wear Tester.

• Procedure: A rotating steel ball is pressed against three stationary steel balls. The contact point is fully immersed in the lubricant being tested.

• Test Conditions:

  • Load: The force applied to the rotating ball (e.g., 392 N).

  • Speed: The rotational speed of the top ball (e.g., 1200 rpm).

  • Duration: The length of the test (e.g., 60 minutes).

  • Temperature: The temperature at which the test is conducted (e.g., 75°C).

• Measurement: After the test, the average diameter of the wear scars that have formed on the three stationary balls is measured using a microscope. A smaller wear scar diameter indicates superior anti-wear properties of the lubricant.

Lubrication Mechanisms and Visualizations

The effectiveness of a lubricant additive is intrinsically linked to its mechanism of action at the frictional interface.

Long-Chain Alkanes (Tetratriacontane Proxy)

Long-chain alkanes, like tetratriacontane, are believed to function by forming a physically adsorbed boundary film on the metal surfaces. The long hydrocarbon chains align themselves on the surface, creating a protective layer that prevents direct asperity-to-asperity contact. The strength and stability of this film are influenced by the chain length; longer chains generally lead to the formation of a more robust and effective lubricating film, resulting in lower friction and wear.

Lubrication mechanism of long-chain alkanes.

Alternative Lubricant Additives

• Molybdenum Disulfide (MoS₂) and Graphite: These solid lubricants have a lamellar crystal structure, where layers can easily slide over one another, resulting in a low coefficient of friction. They form a solid lubricating film between the rubbing surfaces. MoS₂ is particularly effective in vacuum and high-pressure applications.

• Zinc Dialkyldithiophosphate (ZDDP): ZDDP is a multi-functional additive that acts as both an anti-wear agent and an antioxidant. Under heat and pressure at the points of contact, ZDDP decomposes to form a glassy phosphate-based tribofilm on the metal surface. This film is sacrificial and shears preferentially, protecting the underlying metal from wear.

Action pathway of ZDDP as a lubricant additive.

• Fatty Acids: These are surface-active molecules that adsorb onto the metal surface via their polar head groups. The long, non-polar hydrocarbon tails then form a close-packed, ordered layer that acts as a boundary lubricant, reducing friction. The effectiveness of fatty acids is dependent on their chain length and degree of saturation, which influence the packing density and stability of the adsorbed film.

Conclusion

While direct experimental data for tetratriacontane as a lubricant additive remains scarce, the performance of analogous long-chain n-alkanes provides valuable insights. The evidence suggests that tetratriacontane would likely function as an effective boundary lubricant by forming a physically adsorbed film, with its performance being comparable to or potentially better than shorter-chain alkanes due to its longer molecular structure.

In comparison to established additives:

• Solid Lubricants (MoS₂, Graphite): Tetratriacontane, being a liquid at operating temperatures, would offer better solubility and dispersibility in base oils. However, MoS₂ and graphite typically exhibit superior performance under extreme pressure and temperature conditions where liquid lubricants may fail.

• ZDDP: ZDDP provides robust anti-wear protection through the formation of a chemical tribofilm, a mechanism distinct from the physical adsorption of alkanes. ZDDP is a cornerstone of engine oil formulation due to its dual anti-wear and antioxidant properties.

• Fatty Acids: Similar to long-chain alkanes, fatty acids rely on the formation of an adsorbed surface film. The polarity of fatty acids often leads to stronger surface adhesion compared to non-polar alkanes, making them excellent friction modifiers.

The selection of an appropriate lubricant additive is contingent upon the specific application, including the operating conditions (load, temperature, speed) and the materials of the interacting surfaces. Tetratriacontane and other long-chain alkanes represent a promising class of additives, particularly in applications where a stable, physically adsorbed boundary film is desired. Further direct experimental evaluation of tetratriacontane is warranted to fully elucidate its tribological characteristics and potential applications.

References

• 1. Lanzhou Institute of Chemical Physics, Chinese Academy of Sciences [english.licp.cas.cn]
• 2. quora.com [quora.com]
• 3. neolube.com [neolube.com]
• 4. Tribological Properties of Some Fatty Acids | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Tetratriacontane and Carnauba Wax Coatings for Pharmaceutical and Research Applications

A detailed guide for researchers, scientists, and drug development professionals on the relative effectiveness of Tetratriacontane and carnauba wax as functional coatings.

In the realm of specialized coatings for drug delivery, moisture protection, and biomedical applications, both Tetratriacontane, a long-chain alkane, and carnauba wax, a natural vegetable wax, present unique properties. This guide provides a comprehensive comparison of their effectiveness, drawing upon available experimental data to inform material selection for specific research and pharmaceutical development needs. While direct comparative studies are limited, this document synthesizes existing data to offer a clear overview of their respective strengths and weaknesses.

I. Physicochemical Properties and Performance Data

A summary of the key physical and chemical properties of Tetratriacontane and carnauba wax is presented below, followed by a detailed comparison of their performance as coating materials.

Property	Tetratriacontane	Carnauba Wax
Chemical Formula	C₃₄H₇₀	Complex mixture of esters (80-85%), free fatty alcohols (10-15%), acids (3-6%), and hydrocarbons (1-3%)
Melting Point (°C)	72-76	82-86
Solubility	Insoluble in water; soluble in nonpolar organic solvents	Insoluble in water; soluble in hot organic solvents
Hydrophobicity	High	High
Biocompatibility	Generally considered to have low toxicity	Generally Recognized as Safe (GRAS) for food and pharmaceutical applications

II. Performance as a Moisture Barrier

Both Tetratriacontane and carnauba wax are utilized for their hydrophobic properties to create moisture-resistant barriers.

Tetratriacontane coatings are effective moisture barriers, primarily used in industrial applications for wood and concrete to provide weatherability and water resistance.[1] The hydrophobic nature of this long-chain alkane leads to high water contact angles, typically ranging from 140.1° to 152°, indicating a superhydrophobic surface.[1] This characteristic is crucial for preventing water ingress and protecting sensitive materials.

Carnauba wax is also well-known for its excellent water barrier properties and is a common ingredient in edible coatings for fruits to prevent moisture loss.[2] Studies have shown that the incorporation of carnauba wax into biopolymer films significantly improves their water vapor barrier performance.[3]

Quantitative Comparison of Water Vapor Transmission Rate (WVTR)

III. Performance in Controlled Drug Release

The application of these materials in formulating controlled-release drug delivery systems is a key area of interest for pharmaceutical scientists.

Carnauba wax has been extensively studied as a matrix-forming agent in oral solid dosage forms to achieve sustained drug release. It acts as a hydrophobic matrix, retarding the penetration of water and thus slowing down the dissolution and release of the encapsulated drug. The drug release from a carnauba wax matrix is often governed by diffusion through the tortuous pores of the matrix. Studies have shown that increasing the concentration of carnauba wax in a tablet matrix leads to a slower drug release rate. For example, in one study, a matrix with 25% carnauba wax showed extensive burst release, while a 50% wax concentration significantly reduced the release rate.

Tetratriacontane , and other long-chain alkanes, have been explored for their potential in creating hydrophobic matrices for controlled drug delivery. The principle is similar to that of carnauba wax, where the inert, water-insoluble nature of the alkane slows down drug release. While specific drug release data for Tetratriacontane matrices is scarce in the available literature, its inherent hydrophobicity and film-forming properties suggest its potential as a release-retarding agent. One study mentioned the potential of Tetratriacontane's self-assembly abilities for creating nanoparticles for drug delivery.

Comparative Drug Release Kinetics

A direct comparison of drug release profiles from Tetratriacontane and carnauba wax matrices is not available in the reviewed literature. However, a study comparing different hydrophobic materials, including carnauba wax, found that at a 25% concentration, carnauba wax matrices exhibited a significant burst release, which was reduced at a 50% concentration. The drug release from these wax matrices was found to predominantly follow Fickian diffusion. To truly compare the effectiveness, studies evaluating the release of the same model drug from both Tetratriacontane and carnauba wax matrices under identical conditions are required.

IV. Biocompatibility and Antimicrobial Properties

For any material intended for use in drug delivery or as a coating for medical devices, biocompatibility is a critical consideration.

Carnauba wax is generally recognized as safe (GRAS) by the U.S. Food and Drug Administration (FDA) for use in food and pharmaceuticals, indicating a long history of safe use.

Tetratriacontane , as a long-chain alkane, is generally considered to have low toxicity. While specific in-depth cytotoxicity studies on Tetratriacontane for drug delivery applications are not widely published, some long-chain alkanes have been investigated. For instance, a study on an n-hexane extract containing various compounds showed some level of cytotoxicity on cell lines, but this cannot be directly attributed to a specific alkane. Further specific biocompatibility testing of Tetratriacontane according to ISO 10993 standards would be necessary to confirm its suitability for biomedical applications.

Regarding antimicrobial properties, some research suggests that long-chain alkanes can possess antimicrobial activity. For example, Tetratriacontane has been shown to inhibit the growth of E. coli and Staphylococcus aureus. However, the effectiveness of a coating also depends on its ability to prevent bacterial adhesion in the first place.

V. Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental findings. Below are summaries of common experimental protocols used to evaluate the properties of these coatings.

1. Preparation of Coatings by Solvent Casting

This technique is widely used for preparing thin films of both Tetratriacontane and carnauba wax for testing purposes.

Figure 1: Workflow for preparing coatings via the solvent casting method.

2. Measurement of Water Vapor Transmission Rate (WVTR)

The WVTR of a coating is a critical parameter for assessing its effectiveness as a moisture barrier. The ASTM E96 standard, often referred to as the cup method, is a common procedure.

Figure 2: Experimental workflow for measuring Water Vapor Transmission Rate (WVTR).

3. In Vitro Drug Release Study

To evaluate the controlled-release properties of a coating or matrix, in vitro dissolution studies are performed.

Figure 3: Workflow for an in vitro drug release study.

VI. Conclusion and Future Perspectives

Both Tetratriacontane and carnauba wax offer valuable properties as coating materials for pharmaceutical and research applications.

Carnauba wax stands out for its well-established safety profile, extensive research history in controlled-release formulations, and proven effectiveness as a moisture barrier in various applications. Its natural origin and GRAS status make it an attractive option for oral drug delivery systems.

Tetratriacontane , as a pure, long-chain alkane, offers the advantage of a well-defined chemical structure, which can lead to more reproducible coating properties. Its high hydrophobicity suggests significant potential as a moisture barrier, and its potential for self-assembly into nanoparticles opens up avenues for advanced drug delivery systems. However, the lack of extensive biocompatibility data and specific studies on its performance in controlled drug release are current limitations.

For researchers and drug development professionals, the choice between Tetratriacontane and carnauba wax will depend on the specific requirements of the application. Carnauba wax is a reliable choice for applications where a proven safety record and extensive formulation knowledge are paramount. Tetratriacontane presents an interesting alternative, particularly where a highly defined, synthetic coating with potentially superior hydrophobicity is desired, although further research into its biocompatibility and drug release characteristics is warranted. Future studies should focus on direct, side-by-side comparisons of these two materials under standardized conditions to provide a more definitive guide for their selection in specific pharmaceutical and research contexts.

Figure 4: Summary of comparative strengths and weaknesses.

References

• 1. promptpraxislabs.com [promptpraxislabs.com]
• 2. Biopolymer and Carnauba Wax Coating for Improved Paper Oxygen Barrier, Water Vapor Barrier, and Grease Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biopolymer and Carnauba Wax Coating for Improved Paper Oxygen Barrier, Water Vapor Barrier, and Grease Resistance - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Tetratriacontane Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Tetratriacontane (n-C34H70), a long-chain alkane, is critical in various research and industrial applications, from botanical analysis and environmental monitoring to the quality control of waxes and lubricants. The selection of an appropriate analytical method is paramount for obtaining reliable and reproducible data. This guide provides an objective comparison of the primary analytical techniques for Tetratriacontane quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD). Supported by experimental data from validated methods for long-chain alkanes, this document aims to assist in the selection of the most suitable technique and to provide a framework for cross-validation.

Performance Comparison of Analytical Methods

The choice between GC-MS and HPLC-ELSD for Tetratriacontane quantification hinges on a balance of sensitivity, selectivity, sample matrix complexity, and instrument availability. While both techniques are powerful, they operate on different principles and offer distinct advantages and limitations.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)
Principle	Separation based on volatility and interaction with a stationary phase, with detection by mass-to-charge ratio.	Separation based on polarity and interaction with a stationary phase, with universal detection of non-volatile analytes.
Linearity (R²)	> 0.99	> 0.99 (often with a non-linear, quadratic fit)
Accuracy (Recovery)	Typically 90-110%	Typically 85-115%
Precision (RSD%)	< 15%	< 15%
Limit of Detection (LOD)	Low ng/mL to pg/mL	~0.2 mg/L
Limit of Quantification (LOQ)	Low ng/mL to µg/mL.[1]	~0.6 mg/L.[2]
Sample Volatility	Requires analyte to be volatile or amenable to derivatization.	Suitable for non-volatile and semi-volatile compounds.
Specificity	High, based on both retention time and mass spectrum.	Moderate, based primarily on retention time.
Sample Throughput	Moderate to high.	Moderate.

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving accurate and reproducible quantification of Tetratriacontane. Below are representative methodologies for GC-MS and HPLC-ELSD.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from validated methods for the analysis of long-chain n-alkanes.[1][3]

1. Sample Preparation:

• Extraction: For solid samples such as plant waxes or formulated products, dissolve a known weight of the homogenized sample in a suitable non-polar solvent like hexane (B92381) or cyclohexane. Gentle heating and sonication can aid dissolution.[4] For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to remove interferences.

• Internal Standard: Spike the sample with a suitable internal standard (e.g., a deuterated alkane like n-C24D50 or a non-interfering odd-chain alkane) at a known concentration.

• Calibration Standards: Prepare a series of calibration standards of Tetratriacontane in the same solvent, each containing the internal standard at the same concentration as the samples.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless inlet, operated in splitless mode. Injector temperature: 300°C.

• Oven Temperature Program: Initial temperature 60°C (hold for 2 min), ramp at 10°C/min to 320°C (hold for 10 min).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Monitor characteristic ions for Tetratriacontane (e.g., m/z 57, 71, 85).

3. Data Analysis:

• Identify Tetratriacontane and the internal standard by their retention times.

• Integrate the peak areas of the quantifier ions for both the analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

• Determine the concentration of Tetratriacontane in the samples using the linear regression equation from the calibration curve.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) Protocol

This protocol is based on a validated method for a similar long-chain, non-chromophoric compound, 1-triacontanol.

1. Sample Preparation:

• Extraction: Dissolve a known weight of the sample in a suitable organic solvent such as dichloromethane (B109758) or a mixture of chloroform (B151607) and methanol.

• Internal Standard: Add a suitable internal standard (e.g., a long-chain wax ester or another high-molecular-weight alkane with a different retention time) at a known concentration.

• Calibration Standards: Prepare a series of calibration standards of Tetratriacontane in the same solvent, each containing the internal standard at a constant concentration.

2. HPLC-ELSD Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of two solvents, such as A: Water and B: Acetonitrile/Isopropanol mixture. A typical gradient could be: 0-10 min, 90% B; 10-20 min, ramp to 100% B; hold at 100% B for 10 min.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• ELSD: Agilent 1290 Infinity II ELSD or equivalent.

• Nebulizer Temperature: 40°C.

• Evaporator Temperature: 40°C.

• Gas Flow (Nitrogen): 1.5 L/min.

3. Data Analysis:

• Identify Tetratriacontane and the internal standard by their retention times.

• Integrate the peak areas for both the analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Note that the ELSD response is often non-linear and may require a quadratic fit.

• Calculate the concentration of Tetratriacontane in the samples using the calibration curve.

Mandatory Visualizations

To facilitate the understanding of the cross-validation process and the selection of an appropriate analytical method, the following diagrams are provided.

Workflow for the cross-validation of analytical methods.

Decision tree for selecting an analytical method.

Conclusion

Both GC-MS and HPLC-ELSD are viable and powerful techniques for the quantification of Tetratriacontane. GC-MS offers superior specificity and sensitivity, making it the preferred method when unambiguous identification and trace-level detection are required. However, the analyte must be thermally stable and sufficiently volatile. HPLC-ELSD is a valuable alternative for non-volatile samples or when derivatization is not desirable, providing universal detection for non-chromophoric compounds like Tetratriacontane.

The cross-validation of these methods is essential to ensure the consistency and reliability of data, particularly when data from different analytical platforms may be combined or compared. By carefully considering the performance characteristics and adhering to detailed experimental protocols, researchers can confidently select and validate the most appropriate method for their specific analytical needs in the quantification of Tetratriacontane.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of an HPLC-ELSD Method for the Quantification of 1-Triacontanol in Solid and Liquid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]

Assessing the Biocompatibility of Tetratriacontane for Biomedical Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of biocompatible materials is a critical determinant in the successful development of novel biomedical devices and drug delivery systems. This guide provides a comparative analysis of Tetratriacontane, a long-chain alkane, against well-established biocompatible polymers: Polyethylene Glycol (PEG), Polylactic-co-glycolic acid (PLGA), and Chitosan. This objective comparison is supported by a summary of available experimental data and detailed methodologies for key biocompatibility assessment assays.

Executive Summary

Tetratriacontane (C34H70) is a saturated hydrocarbon with a generally recognized low toxicity profile. However, its application in the biomedical field is not as extensively documented as that of polymeric biomaterials. While long-chain alkanes are considered to have low chemical reactivity, a thorough evaluation of their biocompatibility according to standardized protocols is essential for their consideration in biomedical applications. This guide serves as a resource for researchers by juxtaposing the known biocompatibility of Tetratriacontane and its class of long-chain alkanes with that of PEG, PLGA, and Chitosan, which have a long history of safe and effective use in FDA-approved medical products.

Comparative Analysis of Biomaterials

The following tables summarize the key biocompatibility parameters for Tetratriacontane and the selected alternative biomaterials. Due to the limited specific data on Tetratriacontane, information on long-chain alkanes is used as a proxy where applicable.

Material	Cytotoxicity (ISO 10993-5)	Hemocompatibility (ISO 10993-4)	In Vivo Biocompatibility (ISO 10993-6)	Biodegradability	FDA Approval Status
Tetratriacontane (and long-chain alkanes)	Generally considered low toxicity, but specific quantitative data is limited.[1] Some studies on other long-chain alkanes show potential for skin irritation with repeated exposure.[1][2]	Data is not readily available. Long-chain hydrocarbons are generally hydrophobic and their interaction with blood components requires specific evaluation.	Limited specific data for Tetratriacontane. Subcutaneous injection of other long-chain alkanes has been studied, with some showing inflammatory responses.[2]	Non-biodegradable.	Not approved as a standalone biomaterial for internal use.
Polyethylene Glycol (PEG)	Generally non-cytotoxic.	Generally considered hemocompatible, often used to improve the hemocompatibility of other materials.	Well-tolerated in vivo, though concerns about immunogenicity (anti-PEG antibodies) exist.	Non-biodegradable, but water-soluble and cleared by the kidneys depending on molecular weight.	Approved for various biomedical applications.
Polylactic-co-glycolic acid (PLGA)	Generally non-cytotoxic; degradation products (lactic and glycolic acid) are natural metabolites.	Generally considered hemocompatible.	Excellent in vivo biocompatibility with minimal inflammatory response.	Biodegradable via hydrolysis into lactic acid and glycolic acid.	Widely used in FDA-approved drug delivery systems and medical devices.
Chitosan	Generally non-cytotoxic.	Generally considered hemocompatible, though some derivatives may show different properties.	Good in vivo biocompatibility with mucoadhesive properties.	Biodegradable by enzymes like lysozyme.	Used in various biomedical applications, with many derivatives under investigation.

Experimental Protocols for Biocompatibility Assessment

A comprehensive assessment of a material's biocompatibility involves a tiered approach, starting with in vitro assays and progressing to in vivo studies. The following are detailed methodologies for key experiments based on international standards.

In Vitro Cytotoxicity Testing (ISO 10993-5)

This test evaluates the potential for a material to cause cellular damage.

1. MTT Assay (Quantitative Evaluation):

• Principle: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product. The amount of formazan is proportional to the number of living cells.[3][4]

• Methodology:

  • Extract Preparation (as per ISO 10993-12): The test material (e.g., Tetratriacontane) is incubated in a cell culture medium at 37°C for a specified period (e.g., 24-72 hours) to create an extract.

  • Cell Culture: A suitable cell line (e.g., L929 mouse fibroblasts) is seeded in 96-well plates and incubated until a sub-confluent monolayer is formed.

  • Exposure: The culture medium is replaced with the material extract at various concentrations. Positive (e.g., organotin-stabilized PVC) and negative (e.g., high-density polyethylene) controls are included.

  • Incubation: The cells are incubated with the extracts for 24-48 hours.

  • MTT Addition: MTT solution (typically 5 mg/mL in PBS) is added to each well and incubated for 2-4 hours.

  • Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO or acidified isopropanol).

  • Absorbance Measurement: The absorbance is read using a microplate reader at a wavelength of 570 nm.

• Interpretation: Cell viability is calculated as a percentage relative to the negative control. A reduction in cell viability of more than 30% is generally considered a cytotoxic effect.[5]

2. Direct Contact Test (Qualitative Evaluation):

• Principle: This test is suitable for materials that are solid and can be placed directly onto a cell monolayer.[6][7][8]

• Methodology:

  • Cell Culture: L929 cells are grown to sub-confluency in culture dishes.

  • Material Placement: A sterile sample of the test material is placed directly onto the cell layer.

  • Incubation: The culture is incubated for at least 24 hours at 37°C.[6]

  • Microscopic Evaluation: The cells around the material are examined microscopically for signs of cytotoxicity, such as cell lysis, rounding, and detachment.

• Interpretation: The cytotoxic response is graded on a scale from 0 (no reactivity) to 4 (severe reactivity). A grade of 2 or less is typically considered acceptable.[6]

Hemocompatibility Testing (ISO 10993-4)

These tests are crucial for materials that will come into contact with blood.

1. In Vitro Hemolysis Assay (ASTM F756):

• Principle: This test determines the degree of red blood cell (RBC) lysis caused by a material.[9][10][11][12][13][14]

• Methodology:

  • Material Preparation: The test material is prepared as either a direct contact sample or an extract in phosphate-buffered saline (PBS).

  • Blood Collection: Fresh human or rabbit blood is collected with an anticoagulant (e.g., citrate).

  • Exposure: The material or its extract is incubated with a diluted blood suspension at 37°C for a defined period (typically 3 hours).[14]

  • Centrifugation: The samples are centrifuged to pellet the intact RBCs.

  • Hemoglobin Measurement: The amount of hemoglobin released into the supernatant is measured spectrophotometrically at 540 nm.

• Interpretation: The percentage of hemolysis is calculated relative to a positive control (water, which causes 100% hemolysis) and a negative control (PBS). A hemolysis rate below 2% is generally considered non-hemolytic.[11][13]

In Vivo Implantation Testing (ISO 10993-6)

This test assesses the local pathological effects of a material on living tissue.[15][16][17][18][19]

• Principle: The material is surgically implanted into a suitable animal model to observe the local tissue response over time.[15][16][18]

• Methodology:

  • Animal Model: A suitable animal model, such as a rabbit or rat, is selected.[16]

  • Implantation: The sterile test material and a negative control material are implanted into a specific tissue site (e.g., subcutaneous or intramuscular).[16]

  • Observation Periods: The animals are observed for short-term (1-4 weeks) and long-term (12 weeks or more) responses.[15]

  • Histopathological Evaluation: At the end of the observation period, the implantation sites are excised, fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin). A pathologist examines the tissues for signs of inflammation, fibrosis, necrosis, and other tissue responses.[15]

• Interpretation: The tissue response to the test material is compared to that of the control material. The severity of the inflammatory and fibrotic response is graded to determine the material's local biocompatibility.

Visualizing Biocompatibility Assessment

The following diagrams illustrate the general workflow for assessing the biocompatibility of a new biomaterial.

Biocompatibility assessment workflow for a new biomaterial.

Workflow for In Vitro Cytotoxicity Testing (ISO 10993-5).

Conclusion

The biocompatibility of Tetratriacontane for biomedical applications is an area that requires further investigation. While its chemical inertness and the low toxicity of long-chain alkanes suggest a favorable profile, the lack of specific, rigorous biocompatibility data in accordance with international standards is a significant gap. In contrast, PEG, PLGA, and Chitosan have well-established safety and efficacy profiles, supported by a large body of scientific literature and a history of clinical use.

For researchers considering Tetratriacontane in biomedical applications, a comprehensive biocompatibility assessment following the detailed protocols outlined in this guide is imperative. This will be essential to generate the necessary data to validate its safety and potential as a novel biomaterial. This guide provides the foundational information and experimental framework to embark on such an evaluation.

References

• 1. Comparative in vivo toxicity of topical JP-8 jet fuel and its individual hydrocarbon components: identification of tridecane and tetradecane as key constituents responsible for dermal irritation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro evaluation of cell/biomaterial interaction by MTT assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MTT assay overview | Abcam [abcam.com]
• 5. blog.johner-institute.com [blog.johner-institute.com]
• 6. Direct Cell Contact Test - Eurofins Medical Device Testing [eurofins.com]
• 7. namsa.com [namsa.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. Standard ASTM F756-17 [boutique.afnor.org]
• 11. Hemocompatibility: Hemolysis test with medical devices (ISO 10993-4: 2017 + Amd1: 2025 and ASTM F756-17 method). - IVAMI [ivami.com]
• 12. fda.gov [fda.gov]
• 13. Hemolysis Testing Guide for Device Manufacturers [nabi.bio]
• 14. namsa.com [namsa.com]
• 15. nano-test.de [nano-test.de]
• 16. implantation testing | International and Accredited Lab [nikoopharmed.com]
• 17. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 18. m.youtube.com [m.youtube.com]
• 19. mdcpp.com [mdcpp.com]

Safety & Regulatory Compliance

Proper Disposal of Tetratriacontane: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper handling and disposal of tetratriacontane in a research environment.

This document provides comprehensive, step-by-step guidance for researchers, scientists, and drug development professionals on the proper disposal procedures for tetratriacontane. Adherence to these protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

Tetratriacontane: Hazard Profile and Key Data

Tetratriacontane is a long-chain saturated hydrocarbon. According to safety data sheets (SDS), pure tetratriacontane is not classified as a hazardous substance under the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard (29 CFR 1910.1200).[1] However, it is imperative to handle all chemicals with care and to be aware of potential contaminants that may alter its hazard profile.

Table 1: Properties of Tetratriacontane

Property	Value
Chemical Formula	C₃₄H₇₀
CAS Number	14167-59-0
Appearance	White crystalline solid
Melting Point	73.9 - 74.9 °C / 165 - 166.8 °F[1]
Hazard Classification	Not classified as hazardous[1][2]
Primary Hazards	None identified for the pure substance[1]

Pre-Disposal Handling and Personal Protective Equipment (PPE)

Before proceeding with the disposal of tetratriacontane, ensure that appropriate personal protective equipment is worn and that the material is handled in a safe manner.

Experimental Protocol: Safe Handling of Solid Tetratriacontane

• Consult the Safety Data Sheet (SDS): Always review the most current SDS for tetratriacontane before handling.

• Engineering Controls: Handle in a well-ventilated area. If heating or creating dust, use a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or glasses.

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

  • Body Protection: Wear a laboratory coat.

• Avoid Dust Formation: Tetratriacontane is a solid, and care should be taken to minimize the generation of dust during handling.

• Contamination Prevention: Do not return excess material to the original container to avoid contamination.

Step-by-Step Disposal Procedures

The appropriate disposal method for tetratriacontane is contingent on whether it is pure or has been contaminated with hazardous substances during experimental use.

If the tetratriacontane is in its pure, uncontaminated form, it is not considered hazardous waste.

• Waste Characterization: Confirm that the tetratriacontane has not come into contact with any hazardous materials.

• Containerization: Place the solid tetratriacontane in a clearly labeled, sealed container. The label should include the chemical name ("Tetratriacontane") and indicate that it is non-hazardous waste.

• Disposal: Dispose of the container in the general laboratory solid waste, in accordance with your institution's specific guidelines for non-hazardous chemical waste. Some institutions may still require it to be collected by the environmental health and safety (EHS) office.

If the tetratriacontane is mixed with or has been contaminated by a hazardous substance, it must be treated as hazardous waste. The disposal procedure will be dictated by the nature of the contaminant(s).

• Waste Characterization: Identify all hazardous contaminants mixed with the tetratriacontane. This is a critical step governed by the Resource Conservation and Recovery Act (RCRA).

• Containerization:

  • Place the contaminated tetratriacontane in a compatible, leak-proof hazardous waste container.

  • The container must be clearly labeled with the words "Hazardous Waste," the chemical names of all components (including tetratriacontane and all contaminants), and the approximate percentages of each.

• Storage: Store the container in a designated satellite accumulation area or your laboratory's main hazardous waste storage area.

• Disposal Request: Arrange for pickup and disposal by your institution's EHS department or a licensed hazardous waste disposal contractor. A hazardous waste manifest will be required for off-site transportation and disposal.

Never dispose of hazardous waste down the drain or in the regular trash.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

• Isolate the Area: Restrict access to the spill area.

• Personal Protection: Wear appropriate PPE as outlined in Section 2.

• Containment: For a solid spill, carefully sweep up the material and place it in a suitable container for disposal. Avoid generating dust.

• Cleaning: Clean the spill area with soap and water.

• Disposal: Dispose of the collected spill material and any contaminated cleaning materials as either non-hazardous or hazardous waste, depending on the nature of the spilled material.

Logical Workflow for Tetratriacontane Disposal

The following diagram illustrates the decision-making process for the proper disposal of tetratriacontane.

Caption: Decision workflow for the proper disposal of tetratriacontane.

References

• 1. fishersci.com [fishersci.com]
• 2. cosmobiousa.com [cosmobiousa.com]

Personal protective equipment for handling Tetratriacontane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) guidelines, and operational procedures for handling Tetratriacontane in a laboratory setting. Adherence to these guidelines is critical to ensure the safety of all personnel and the integrity of your research.

Tetratriacontane is a long-chain alkane that is generally not classified as a hazardous substance.[1][2][3][4] However, adherence to standard laboratory safety practices is essential to minimize any potential risks. The primary considerations for handling Tetratriacontane include avoiding inhalation of dust or fumes if heated, and preventing direct contact with skin and eyes.[1]

Hazard Identification and Risk Assessment

While Tetratriacontane is not classified as hazardous under the Globally Harmonized System (GHS), it is crucial to be aware of the following potential hazards:

• Inhalation: Inhaling dust may cause minor respiratory irritation. Fumes from heated Tetratriacontane can also be irritating.

• Eye Contact: Direct contact with the solid or dust may cause transient discomfort and redness.

• Skin Contact: Prolonged or repeated contact is not expected to cause significant skin irritation.

• Ingestion: Ingestion of large amounts may cause nausea and vomiting.

• Fire Hazard: The substance is combustible but not considered flammable. When heated sufficiently, it can burn, producing carbon monoxide and carbon dioxide.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Tetratriacontane under standard laboratory conditions.

Body Area	Required PPE	Specifications & Notes
Eye/Face	Safety glasses with side shields or chemical safety goggles	Should comply with ANSI Z87.1 standards. Use chemical goggles if there is a risk of splashing.
Hands	Disposable nitrile gloves	Inspect gloves for any defects before use. Change gloves if they become contaminated.
Body	Laboratory coat	A standard, long-sleeved lab coat is sufficient to protect skin and clothing.
Respiratory	Not required for normal handling	A dust mask or respirator may be necessary if handling large quantities of powder or if ventilation is poor. A respirator is recommended in case of fire.

Operational and Disposal Plans

Handling and Storage:

• Ventilation: Handle Tetratriacontane in a well-ventilated area.

• Avoiding Dust: Minimize the generation of dust during handling.

• Personal Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before eating, drinking, or smoking.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents.

Spill Response:

• Minor Spills: For small spills, sweep up the solid material and place it into a suitable container for disposal. Avoid creating dust. The spill area can then be wiped with a damp cloth.

• Major Spills: For larger spills, cover with sand or earth to contain the material. Collect the material into a suitable container for disposal. Ensure adequate ventilation.

Disposal:

• Unused Product: Tetratriacontane is not classified as hazardous waste. Dispose of unused material in accordance with local, state, and federal regulations. Landfill disposal is a common option.

• Contaminated Materials: Dispose of contaminated items such as gloves and paper towels as chemical waste in a designated container.

• Empty Containers: Rinse empty containers with a suitable solvent. The rinsate should be collected as chemical waste. Once cleaned, the container can be disposed of as regular laboratory waste.

Quantitative Data Summary

The following tables provide key quantitative data for Tetratriacontane.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₃₄H₇₀
Molecular Weight	478.92 g/mol
Appearance	White crystalline solid/flakes
Melting Point	73 - 76 °C (163.4 - 168.8 °F)
Boiling Point	483 °C (901.4 °F) at 760 mmHg
Solubility	Insoluble in water

Safety and Hazard Data

Parameter	Value
GHS Classification	Not classified as hazardous
OSHA Hazard Communication Standard	Not considered hazardous
Flash Point	No data available
Autoignition Temperature	No data available

Experimental Workflow Diagram

The following diagram illustrates the procedural workflow for the safe handling of Tetratriacontane.

Caption: Workflow for Safe Handling of Tetratriacontane.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. fishersci.com [fishersci.com]
• 3. Tetratriacontane | C34H70 | CID 26519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]